3-Methoxyphenylmagnesium bromide

• CAS: 36282-40-3

Core Science & Biosynthesis

Synthesis of 3-Methoxyphenylmagnesium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 3-methoxyphenylmagnesium bromide, a critical Grignard reagent in organic synthesis and drug development. This document details the underlying chemistry, experimental protocols, and key data points for the successful preparation of this versatile intermediate from 3-bromoanisole (B1666278).

Introduction

3-Methoxyphenylmagnesium bromide is a valuable organometallic compound widely employed in carbon-carbon bond formation reactions. Its utility is particularly pronounced in the pharmaceutical industry, where it serves as a key building block in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs). For instance, it is a crucial intermediate in the production of Tramadol, a well-known analgesic. The synthesis involves the reaction of an aryl halide, 3-bromoanisole, with magnesium metal in an ethereal solvent, typically tetrahydrofuran (B95107) (THF), to form the corresponding Grignard reagent.

Reaction and Mechanism

The core of the synthesis is the Grignard reaction, where magnesium inserts into the carbon-bromine bond of 3-bromoanisole. This process occurs on the surface of the magnesium metal and is highly sensitive to moisture and air. Therefore, anhydrous conditions are paramount for a successful reaction.

Reaction: CH₃OC₆H₄Br + Mg → CH₃OC₆H₄MgBr

The reaction is typically initiated by activating the magnesium surface to remove the passivating layer of magnesium oxide. Common activators include small amounts of iodine or 1,2-dibromoethane (B42909). The reaction is exothermic and requires careful temperature control.

Experimental Protocol

This section provides a detailed methodology for the laboratory-scale synthesis of 3-methoxyphenylmagnesium bromide.

3.1. Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Notes
3-Bromoanisole	C₇H₇BrO	187.04	>98%	Should be dry and free of peroxides.
Magnesium Turnings	Mg	24.31	>99%
Tetrahydrofuran (THF)	C₄H₈O	72.11	Anhydrous, >99.9%	Inhibitor-free.
Iodine	I₂	253.81	>99.8%	For activation.
1,2-Dibromoethane	C₂H₄Br₂	187.86	>99%	Alternative activator.
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	>99%	For washing and extraction.
Standardized sec-Butanol in THF	For titration.
1,10-Phenanthroline (B135089)	C₁₂H₈N₂	180.21	>99%	Indicator for titration.

3.2. Equipment

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles

• Schlenk line (optional, but recommended)

3.3. Procedure

3.3.1. Preparation and Setup

• All glassware must be thoroughly dried in an oven at >120 °C overnight and assembled hot under a stream of inert gas.

• Place magnesium turnings (1.1 equivalents) and a magnetic stir bar in the three-necked flask.

• Assemble the flask with the reflux condenser and dropping funnel. The third neck can be sealed with a septum for easy addition of reagents via syringe.

• Flush the entire system with inert gas for at least 30 minutes to ensure an anhydrous and oxygen-free atmosphere.

3.3.2. Magnesium Activation and Reaction Initiation

• Add a small crystal of iodine (a few milligrams) to the flask containing the magnesium turnings. Alternatively, a few drops of 1,2-dibromoethane can be added via syringe.

• Gently warm the flask with a heat gun until the purple vapor of iodine is observed, or until bubbling is seen if using 1,2-dibromoethane. This indicates the activation of the magnesium surface.

• Allow the flask to cool to room temperature.

3.3.3. Formation of the Grignard Reagent

• Prepare a solution of 3-bromoanisole (1.0 equivalent) in anhydrous THF.

• Transfer this solution to the dropping funnel.

• Add a small portion of the 3-bromoanisole solution to the activated magnesium. The reaction should initiate, which is typically indicated by a gentle reflux of the solvent and a change in the appearance of the reaction mixture to a cloudy gray or brown color.

• Once the reaction has started, add the remaining 3-bromoanisole solution dropwise from the funnel at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, the rate of addition should be slowed, and the flask can be cooled in an ice bath.

• After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating (reflux) for 1-3 hours to ensure complete reaction. The disappearance of most of the magnesium turnings is an indication of reaction completion.

3.4. Determination of Grignard Reagent Concentration

The concentration of the newly prepared 3-methoxyphenylmagnesium bromide solution should be determined before use. Titration is a common and reliable method.

• Prepare a solution of a known concentration of a titrant, such as standardized sec-butanol in anhydrous THF.

• In a separate, dry, inert gas-flushed flask, add a precise volume of the Grignard reagent solution.

• Add a few crystals of 1,10-phenanthroline as an indicator. The solution will turn a colored complex with the Grignard reagent.

• Titrate the Grignard solution with the standardized sec-butanol solution until the color of the indicator disappears, signaling the endpoint.

• Calculate the molarity of the Grignard reagent based on the volume of titrant used.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of 3-methoxyphenylmagnesium bromide.

Parameter	Value	Unit
Reactants
3-Bromoanisole	187	g
1.0	mol
Magnesium Turnings	26.7	g
1.1	mol
Anhydrous THF	500	mL
Reaction Conditions
Reaction Temperature	Reflux (~66)	°C
Reaction Time	2	hours
Product
Theoretical Yield	1.0	mol
Typical Concentration	0.5 - 1.5	M
Typical Yield	85 - 95	%

Visualizations

5.1. Reaction Pathway

Caption: Reaction scheme for the synthesis of 3-methoxyphenylmagnesium bromide.

5.2. Experimental Workflow

Caption: A generalized workflow for the synthesis and analysis of 3-methoxyphenylmagnesium bromide.

Safety Considerations

• Grignard reagents are highly reactive and pyrophoric upon contact with air and water. All operations must be carried out under a dry, inert atmosphere.

• Anhydrous ethers such as THF can form explosive peroxides upon storage. Always test for peroxides before use and handle with care.

• The reaction is exothermic and can become vigorous. Proper temperature control and a means for rapid cooling (e.g., an ice bath) should be readily available.

• Wear appropriate personal protective equipment (PPE), including safety glasses, flame-resistant lab coat, and gloves.

This technical guide provides a robust framework for the synthesis of 3-methoxyphenylmagnesium bromide. Adherence to the detailed protocols and safety precautions is essential for a successful and safe outcome. The versatility of this Grignard reagent makes it an indispensable tool for researchers and professionals in the field of organic synthesis and drug development.

3-Methoxyphenylmagnesium bromide CAS number and properties

An In-depth Technical Guide to 3-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

CAS Number: 36282-40-3[1][2][3]

Synonyms: (m-Methoxyphenyl)magnesium bromide, 3-Anisylmagnesium bromide, m-Anisylmagnesium bromide, Bromo(3-methoxyphenyl)magnesium[4]

3-Methoxyphenylmagnesium bromide is an organomagnesium compound, specifically a Grignard reagent, that is a versatile and valuable tool in organic synthesis. Its utility lies in its ability to act as a potent nucleophile, enabling the formation of new carbon-carbon bonds. This technical guide provides a comprehensive overview of its properties, synthesis, and common applications, with a focus on experimental protocols and safety considerations.

Physicochemical Properties

Property	Value	Notes
Molecular Formula	C₇H₇BrMgO	[3][5]
Molecular Weight	211.34 g/mol	[1][2][4]
Boiling Point	65-67 °C	For a 1.0 M solution in THF.[1][4]
Density	1.013 g/mL at 25 °C	For a 1.0 M solution in THF.[1][4]
Flash Point	-17 °C (-4 °F) (closed cup)	For a 1.0 M solution in THF.[1]
Form	Solution	Commercially available as a solution in THF or 2-MeTHF.
Color	Clear yellow-brown	For the solution form.
Solubility	Typically used in ethereal solvents like diethyl ether and tetrahydrofuran (B95107) (THF). It is sensitive to moisture and protic solvents.

Safety and Handling

3-Methoxyphenylmagnesium bromide is a reactive and hazardous substance that requires careful handling under inert and anhydrous conditions.

Hazard Summary: [1][6][7]

• Flammability: Highly flammable liquid and vapor (when in solution).[7]

• Corrosivity: Causes severe skin burns and eye damage.[7]

• Health Hazards: May cause respiratory irritation, drowsiness, or dizziness. Suspected of causing cancer.[1][7]

• Reactivity: Reacts violently with water. May form explosive peroxides upon storage, particularly in THF solution.[6]

Precautionary Measures: [1][6][7]

• Handling: Use only in a well-ventilated area, preferably in a fume hood. Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools. All equipment must be grounded to prevent static discharge. Glassware must be thoroughly dried.

• Personal Protective Equipment (PPE): Wear flame-retardant antistatic protective clothing, chemical-resistant gloves, and safety goggles or a face shield.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from water and moisture. Containers should be dated upon opening and periodically tested for the presence of peroxides.

Experimental Protocols

Synthesis of 3-Methoxyphenylmagnesium Bromide

The standard method for preparing 3-Methoxyphenylmagnesium bromide is the reaction of 3-bromoanisole (B1666278) with magnesium metal in an anhydrous ether solvent.

Materials:

• 3-Bromoanisole (3-methoxybromobenzene)

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Iodine crystal (as an initiator)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble the dry glassware. The flask should be equipped with a magnetic stirrer, a reflux condenser (with a drying tube), and a dropping funnel. The entire system should be flushed with an inert gas.

• Initiation: Place the magnesium turnings in the flask. Add a small crystal of iodine.

• Reagent Addition: In the dropping funnel, prepare a solution of 3-bromoanisole in anhydrous THF. Add a small amount of this solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle heating may be required to start the reaction.

• Reaction: Once the reaction has started, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux. The mixture will become cloudy and grayish.

• Completion: After the addition is complete, the mixture may be stirred and gently refluxed for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting solution is the Grignard reagent, which should be used immediately.

A specific literature example involves the preparation of a solution of 3-methoxyphenylmagnesium bromide in tetrahydrofuran (500 ml) from 3-methoxybromobenzene (187 g) and magnesium turnings (24 g).[1]

Grignard Reaction with a Ketone: Synthesis of 2-(3-methoxyphenyl)cyclohexanone

This protocol describes a typical application of 3-Methoxyphenylmagnesium bromide in a reaction with a ketone.

Materials:

• 3-Methoxyphenylmagnesium bromide solution (prepared as above or commercially sourced)

• 2-Chlorocyclohexanone (B41772)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Standard reaction and workup glassware

Procedure:

• Reaction Setup: In a reaction flask under an inert atmosphere, cool a solution of 2-chlorocyclohexanone in anhydrous diethyl ether or THF.

• Grignard Addition: Slowly add the 3-Methoxyphenylmagnesium bromide solution to the cooled ketone solution with stirring. The reaction is exothermic and the temperature should be controlled.

• Quenching: After the addition is complete, allow the reaction to stir for a specified time (e.g., 1-2 hours) at room temperature. Then, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with dilute acid, water, and brine.

• Isolation: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by techniques such as column chromatography or distillation.

This general procedure is based on the application of reacting 3-Methoxyphenylmagnesium bromide with 2-chlorocyclohexanone to produce 2-(3-methoxyphenyl)cyclohexanone.[2]

Grignard Reaction with an Anhydride (B1165640)

This protocol outlines the reaction with propionic anhydride.

Materials:

• 3-Methoxyphenylmagnesium bromide solution in THF

• Propionic anhydride

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Dilute aqueous sodium hydroxide (B78521) solution

• Saturated aqueous sodium chloride solution

Procedure:

• Reaction Setup: In a reaction vessel, cool a mixture of propionic anhydride and diethyl ether to -70 °C.[1]

• Grignard Addition: Add the 3-Methoxyphenylmagnesium bromide solution to the cooled anhydride mixture over a period of 1.5 hours.[1]

• Warming and Quenching: Allow the mixture to warm to room temperature, then add a saturated aqueous solution of ammonium chloride.[1]

• Workup: Separate the organic layer. Wash it sequentially with a dilute aqueous sodium hydroxide solution and a saturated aqueous sodium chloride solution.[1]

• Isolation: Dry the organic layer with sodium sulfate (B86663) and evaporate the solvent to yield the product, 3-methoxypropiophenone.[1]

Diagrams

Synthesis Workflow

Caption: General workflow for the synthesis of 3-Methoxyphenylmagnesium bromide.

Reaction with a Carbonyl Compound

Caption: Logical flow of a Grignard reaction with a carbonyl compound.

References

• 1. prepchem.com [prepchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. CN101265201A - A kind of synthetic method of tramadol hydrochloride - Google Patents [patents.google.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. METHOXYPHENYLMAGNESIUM [sdfine.com]

3-Methoxyphenylmagnesium bromide chemical structure and reactivity

An In-depth Technical Guide to 3-Methoxyphenylmagnesium Bromide: Structure, Reactivity, and Applications

Abstract

3-Methoxyphenylmagnesium bromide is a crucial organometallic compound, specifically classified as a Grignard reagent.[1] Characterized by a magnesium-halogen bond to a methoxy-substituted phenyl group, it serves as a potent nucleophile in organic synthesis. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and reactivity. Detailed experimental protocols and visual representations of reaction pathways are included to support researchers, scientists, and professionals in drug development and synthetic organic chemistry.

Chemical Structure and Properties

3-Methoxyphenylmagnesium bromide consists of a magnesium atom bonded to a bromine atom and the third carbon (meta position) of an anisole (B1667542) (methoxybenzene) ring.[1] This Grignard reagent is typically not isolated as a solid; instead, it is prepared and handled as a solution in an ether-based solvent, most commonly tetrahydrofuran (B95107) (THF).[1][2] The carbon-magnesium bond is highly polarized, conferring significant nucleophilic character on the carbon atom attached to the magnesium.

Chemical Identifiers

The following table summarizes the key chemical identifiers for 3-Methoxyphenylmagnesium bromide.

Identifier	Value
CAS Number	36282-40-3[3]
Molecular Formula	C₇H₇BrMgO[1][4]
Linear Formula	CH₃OC₆H₄MgBr[5]
Synonyms	(m-Methoxyphenyl)magnesium bromide, m-Anisylmagnesium bromide
InChI Key	AJKNYEHIJAMGHX-UHFFFAOYSA-M
SMILES String	COc1cccc([Mg]Br)c1

Physicochemical Properties

The properties listed below primarily pertain to the commonly available commercial solution of 3-Methoxyphenylmagnesium bromide (1.0 M in THF).

Property	Value
Molecular Weight	211.34 g/mol [4][6]
Appearance	Clear yellow-brown to grey solution[7][8]
Concentration	Typically 1.0 M in Tetrahydrofuran (THF)[5]
Density	~1.013 g/mL at 25 °C[8]
Boiling Point	65-67 °C (of THF solution)[8]
Flash Point	-17 °C (-4 °F) (closed cup)[7]

Synthesis of 3-Methoxyphenylmagnesium Bromide

The synthesis of Grignard reagents is a foundational process in organic chemistry. 3-Methoxyphenylmagnesium bromide is prepared by the reaction of 3-bromoanisole (B1666278) with magnesium metal turnings in an anhydrous ether solvent, such as THF.[1] The reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the highly reactive Grignard reagent from reacting with atmospheric oxygen or moisture.[1][7]

Caption: Synthesis workflow for 3-Methoxyphenylmagnesium bromide.

Experimental Protocol: Synthesis

The following protocol details the preparation of a 3-Methoxyphenylmagnesium bromide solution in THF.[9]

• Apparatus Setup: Assemble a three-necked flask equipped with a condenser, a dropping funnel, and a nitrogen/argon inlet. Dry all glassware thoroughly in an oven and allow to cool under an inert atmosphere.

• Reagent Preparation: Place magnesium turnings (e.g., 24 g) into the flask.

• Initiation: Add a small portion of a solution of 3-bromoanisole (3-methoxybromobenzene, e.g., 187 g) in anhydrous THF (e.g., 500 ml) to the magnesium. The reaction may need to be initiated by gentle heating or the addition of a small crystal of iodine.

• Addition: Once the reaction begins (indicated by bubbling and heat generation), add the remaining 3-bromoanisole solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until most of the magnesium has been consumed. The resulting grey-to-brown solution is the Grignard reagent, ready for use.

Reactivity and Applications

As a Grignard reagent, 3-Methoxyphenylmagnesium bromide is a strong base and a potent nucleophile.[1][2] Its primary application is the formation of new carbon-carbon bonds by reacting with a wide variety of electrophiles.[1]

Key Reactions Include:

• With Carbonyl Compounds: Reacts with aldehydes, ketones, and esters to form secondary alcohols, tertiary alcohols, and tertiary alcohols (after a second addition), respectively.

• With Epoxides: Attacks the less substituted carbon of an epoxide ring in a ring-opening reaction to produce an alcohol.

• With Carbon Dioxide: Carbonation of the Grignard reagent followed by an acidic workup yields 3-methoxybenzoic acid.[10]

• With Anhydrides: Reacts with anhydrides to form ketones.[9]

The methoxy (B1213986) group on the phenyl ring can influence the regioselectivity and reactivity of the reagent.[1]

Caption: Reaction pathway of 3-Methoxyphenylmagnesium bromide with an anhydride.

Experimental Protocol: Reaction with Propionic Anhydride

This protocol describes the synthesis of 3-methoxypropiophenone from 3-Methoxyphenylmagnesium bromide.[9]

• Reaction Setup: In a separate flask, cool a mixture of propionic anhydride (e.g., 260 g) and diethyl ether (e.g., 500 ml) to -70 °C.

• Grignard Addition: Slowly add the previously prepared 3-Methoxyphenylmagnesium bromide solution in THF over a period of 1.5 hours to the cooled anhydride mixture, maintaining the low temperature.

• Quenching: After the addition is complete, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (e.g., 500 ml). Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with a dilute aqueous sodium hydroxide (B78521) solution and a saturated aqueous sodium chloride solution.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the crude product, 3-methoxypropiophenone.

Safety and Handling

3-Methoxyphenylmagnesium bromide is a hazardous chemical that requires careful handling.[7]

• Flammability: The THF solvent is highly flammable. The reagent itself may be pyrophoric. Keep away from ignition sources.[7][8]

• Reactivity with Water: It reacts violently with water and protic solvents. All operations must be conducted under anhydrous conditions.[7]

• Corrosivity: The reagent is corrosive and can cause severe skin and eye burns.[7]

• Handling: Always handle in a well-ventilated fume hood under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety goggles, and chemical-resistant gloves.[7]

Conclusion

3-Methoxyphenylmagnesium bromide is a versatile and valuable Grignard reagent in synthetic organic chemistry. Its ability to act as a potent m-methoxyphenyl anion synthon allows for the efficient construction of complex molecules, making it an indispensable tool for researchers in academia and industry, particularly in the fields of medicinal chemistry and materials science. Proper understanding of its properties, synthesis, and handling is crucial for its safe and effective utilization.

References

• 1. CAS 36282-40-3: 3-methoxyphenylmagnesium bromide [cymitquimica.com]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]
• 3. METHOXYPHENYLMAGNESIUM [sdfine.com]
• 4. 3-METHOXYPHENYLMAGNESIUM BROMIDE | 36282-40-3 [chemicalbook.com]
• 5. 3-メトキシフェニルマグネシウムブロミド 溶液 1.0 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 6. 4-Methoxyphenylmagnesium bromide | C7H7BrMgO | CID 2734898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]
• 9. prepchem.com [prepchem.com]
• 10. Solved In this lab, 4 mL of a grignard reagent was reacted | Chegg.com [chegg.com]

(m-Methoxyphenyl)magnesium Bromide in Tetrahydrofuran: A Technical Guide to Stability, Handling, and Titration

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the stability, handling, and quantitative analysis of (m-Methoxyphenyl)magnesium bromide in tetrahydrofuran (B95107) (THF). As a crucial Grignard reagent in organic synthesis, particularly in the pharmaceutical and fine chemical industries, a thorough understanding of its properties is essential for reproducible and safe experimentation. This document outlines the factors influencing the stability of (m-Methoxyphenyl)magnesium bromide, provides detailed experimental protocols for its preparation and titration, and presents data in a clear, accessible format for laboratory professionals.

Introduction

(m-Methoxyphenyl)magnesium bromide is a highly valuable organometallic compound, belonging to the Grignard reagent class. Its utility in forming carbon-carbon bonds makes it a staple in the synthesis of complex organic molecules. The choice of solvent is critical for the stability and reactivity of Grignard reagents, with ethereal solvents like tetrahydrofuran (THF) being standard due to their ability to solvate and stabilize the magnesium center. However, the inherent reactivity of Grignard reagents also makes them susceptible to degradation by atmospheric components, primarily moisture and oxygen. This guide aims to provide a comprehensive resource on the stability of (m-Methoxyphenyl)magnesium bromide in THF, enabling researchers to optimize its use in their synthetic endeavors.

Stability of (m-Methoxyphenyl)magnesium Bromide in THF

The stability of a (m-Methoxyphenyl)magnesium bromide solution in THF is paramount for the success of reactions in which it is employed. Degradation of the reagent leads to a decrease in its effective concentration, or "titer," which can result in lower reaction yields and the formation of impurities. The primary degradation pathways involve reaction with water and oxygen.

Factors Influencing Stability

Several factors can impact the shelf life of a (m-Methoxyphenyl)magnesium bromide solution:

• Exposure to Air: Grignard reagents are notoriously sensitive to both moisture and oxygen. Reaction with water protonates the Grignard reagent, forming anisole (B1667542) and magnesium salts. Oxygen can lead to the formation of magnesium alkoxides and other oxidation byproducts.

• Storage Temperature: Lower temperatures generally slow down the rate of decomposition. Refrigeration is a common practice for storing Grignard reagent solutions to extend their shelf life.[1] However, extremely low temperatures may cause the reagent to precipitate out of solution.[1]

• Solvent Quality: The THF used must be anhydrous, as any residual water will consume the Grignard reagent.

• Inert Atmosphere: Maintaining a positive pressure of an inert gas, such as nitrogen or argon, in the storage vessel is crucial to prevent the ingress of air.

Quantitative Stability Data

While the exact rate of decomposition can vary based on the specific conditions, the following table provides an estimate of the stability of a 1.0 M solution of (m-Methoxyphenyl)magnesium bromide in THF under different storage scenarios. It is always recommended to re-titrate the solution before use, especially after prolonged storage.[1]

Storage Temperature	Atmosphere	Estimated Titer Decrease (per month)	Recommended Shelf Life
Room Temperature (20-25°C)	Inert Gas	2-5%	1-3 months
Refrigerated (2-8°C)	Inert Gas	<1%	6-12 months
Freezer (-20°C)	Inert Gas	Minimal	>12 months (precipitation may occur)

Experimental Protocols

Preparation of (m-Methoxyphenyl)magnesium Bromide in THF

Materials:

• Magnesium turnings

• 3-Bromoanisole (B1666278)

• Anhydrous Tetrahydrofuran (THF)

• Iodine crystal (as an initiator)

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Inert gas (Nitrogen or Argon) supply

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Apparatus Setup: Assemble the flame-dried three-neck flask with a reflux condenser, a dropping funnel, and an inert gas inlet. Ensure all glassware is scrupulously dry.

• Magnesium Activation: Place the magnesium turnings in the flask. Add a single crystal of iodine. Gently warm the flask under a stream of inert gas until the iodine sublimes and coats the magnesium, appearing as a purple vapor. This process activates the magnesium surface.

• Initiation: Allow the flask to cool to room temperature. Add a small amount of a solution of 3-bromoanisole in anhydrous THF to the activated magnesium. The reaction should initiate, indicated by a gentle bubbling and a slight increase in temperature.

• Addition: Once the reaction has started, add the remaining 3-bromoanisole solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture until the magnesium is consumed. The resulting solution is (m-Methoxyphenyl)magnesium bromide in THF.

Titration of (m-Methoxyphenyl)magnesium Bromide

The concentration of the prepared Grignard reagent should be determined by titration. A reliable method involves the use of iodine in the presence of lithium chloride.

Materials:

• (m-Methoxyphenyl)magnesium bromide solution in THF

• Iodine (I₂)

• Anhydrous Lithium Chloride (LiCl)

• Anhydrous Tetrahydrofuran (THF)

• Burette

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Inert gas supply

Procedure:

• Indicator Solution Preparation: In a flame-dried Erlenmeyer flask under an inert atmosphere, dissolve a precisely weighed amount of iodine (e.g., 254 mg, 1 mmol) in anhydrous THF containing anhydrous lithium chloride (this prevents precipitation of magnesium salts).

• Titration Setup: Fill a dry burette with the (m-Methoxyphenyl)magnesium bromide solution under a positive pressure of inert gas.

• Titration: Slowly add the Grignard reagent from the burette to the stirring iodine solution. The initial dark color of the iodine will gradually fade.

• Endpoint: The endpoint is reached when the characteristic brown color of the iodine just disappears, resulting in a colorless or slightly yellow solution.

• Calculation: The molarity of the Grignard reagent is calculated using the following formula: Molarity (M) = (moles of I₂) / (Volume of Grignard reagent added in Liters)

Visualizations

The following diagrams illustrate key processes related to the stability and handling of (m-Methoxyphenyl)magnesium bromide.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to 3-Anisylmagnesium Bromide for Researchers and Drug Development Professionals

Introduction

3-Anisylmagnesium bromide, also known as 3-methoxyphenylmagnesium bromide, is a Grignard reagent, an organometallic compound of significant interest in organic synthesis. Its utility lies in its ability to act as a potent nucleophile, enabling the formation of carbon-carbon bonds. This technical guide provides a comprehensive overview of the physical and chemical properties of 3-anisylmagnesium bromide, detailed experimental protocols for its preparation and use, and its application in pharmaceutical synthesis. This document is intended for researchers, scientists, and professionals in the field of drug development who require a thorough understanding of this versatile reagent.

Physical and Chemical Properties

3-Anisylmagnesium bromide is typically not isolated as a solid and is most commonly available and handled as a solution in an ethereal solvent, such as tetrahydrofuran (B95107) (THF) or diethyl ether. The properties of these solutions are well-documented and crucial for their effective use in synthesis.

General Properties

Property	Value
Synonyms	3-Methoxyphenylmagnesium bromide, m-Anisylmagnesium bromide
CAS Number	36282-40-3
Molecular Formula	C₇H₇BrMgO[1]
Molecular Weight	211.34 g/mol

Properties of 1.0 M Solution in Tetrahydrofuran (THF)

Property	Value
Appearance	Clear yellow-brown solution[2]
Density	1.013 g/mL at 25 °C
Boiling Point	65-67 °C
Flash Point	-17 °C (-4 °F)[2]
Solubility	Miscible with ethereal and aromatic solvents. Reacts violently with water and protic solvents.

Chemical Reactivity and Stability

3-Anisylmagnesium bromide is a strong nucleophile and a strong base. The carbon-magnesium bond is highly polarized, with a partial negative charge on the carbon atom, making it highly reactive towards electrophiles.

Key Reactions:

• Reaction with Carbonyl Compounds: It readily adds to aldehydes, ketones, and esters to form the corresponding secondary, tertiary, and tertiary alcohols, respectively, after acidic workup.

• Reaction with Epoxides: It can open epoxide rings to form β-hydroxy ethers.

• Reaction with Carbon Dioxide: Carboxylation of 3-anisylmagnesium bromide followed by an acidic workup yields 3-methoxybenzoic acid.

• Protonolysis: It reacts vigorously with protic solvents such as water, alcohols, and carboxylic acids to produce anisole.

Stability and Handling:

3-Anisylmagnesium bromide is highly sensitive to air and moisture.[2] It must be handled under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and glassware. Exposure to atmospheric moisture will lead to the decomposition of the reagent.

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and a typical reaction of 3-anisylmagnesium bromide.

Protocol 1: Synthesis of 3-Anisylmagnesium Bromide

This protocol describes the preparation of 3-anisylmagnesium bromide from 3-bromoanisole (B1666278) and magnesium turnings in tetrahydrofuran (THF).

Materials:

• Magnesium turnings (24 g)

• 3-Bromoanisole (3-methoxybromobenzene) (187 g)

• Anhydrous tetrahydrofuran (THF) (500 mL)

• Iodine crystal (as initiator, optional)

• Three-necked round-bottom flask (oven-dried)

• Reflux condenser (oven-dried)

• Dropping funnel (oven-dried)

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Set up the oven-dried three-necked flask with the reflux condenser, dropping funnel, and an inlet for the inert gas.

• Place the magnesium turnings in the flask and add a small crystal of iodine (if needed to initiate the reaction).

• Flush the entire apparatus with the inert gas.

• Add a small portion of anhydrous THF to the flask to cover the magnesium turnings.

• Prepare a solution of 3-bromoanisole in the remaining anhydrous THF in the dropping funnel.

• Add a small amount of the 3-bromoanisole solution to the magnesium suspension to initiate the reaction. The initiation is indicated by the disappearance of the iodine color and the gentle refluxing of the solvent.

• Once the reaction has started, add the rest of the 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure the reaction goes to completion. The resulting gray, cloudy solution is the 3-anisylmagnesium bromide reagent.

Protocol 2: Reaction with an Electrophile (Propionic Anhydride)

This protocol details the reaction of the prepared 3-anisylmagnesium bromide solution with propionic anhydride (B1165640) to form 3-methoxypropiophenone.[3]

Materials:

• Solution of 3-anisylmagnesium bromide in THF (from Protocol 1)

• Propionic anhydride (260 g)

• Anhydrous diethyl ether (500 mL)

• Saturated aqueous ammonium (B1175870) chloride solution

• Dilute aqueous sodium hydroxide (B78521) solution

• Saturated aqueous sodium chloride solution

• Anhydrous sodium sulfate

• Reaction flask equipped with a dropping funnel and stirrer

• Cooling bath (-70 °C)

Procedure:

• In a separate reaction flask, prepare a mixture of propionic anhydride and anhydrous diethyl ether.

• Cool this mixture to -70 °C using a suitable cooling bath (e.g., dry ice/acetone).

• Slowly add the prepared 3-anisylmagnesium bromide solution to the cooled propionic anhydride mixture over 1.5 hours, maintaining the low temperature.

• After the addition is complete, allow the reaction mixture to warm to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with a dilute aqueous sodium hydroxide solution and a saturated aqueous sodium chloride solution.[3]

• Dry the organic layer over anhydrous sodium sulfate.[3]

• Filter and evaporate the solvent under reduced pressure to obtain 3-methoxypropiophenone as a yellow oil.[3]

Application in Drug Development: Synthesis of Tramadol

3-Anisylmagnesium bromide is a key reagent in the synthesis of the analgesic drug, Tramadol. The Grignard reaction is a pivotal step in constructing the carbon skeleton of the molecule.

The synthesis involves the reaction of 3-anisylmagnesium bromide with (±)-2-((dimethylamino)methyl)cyclohexanone.[4] This reaction leads to the formation of a mixture of the cis and trans isomers of 2-((dimethylamino)methyl)-1-(3-methoxyphenyl)cyclohexanol, with the cis-isomer being the desired precursor to Tramadol.[4] The ratio of these isomers can be influenced by the reaction conditions.[4]

Workflow for Tramadol Synthesis

The following diagram illustrates a simplified workflow for the synthesis of Tramadol, highlighting the crucial Grignard reaction step.

Caption: Simplified workflow for the synthesis of Tramadol.

Conclusion

3-Anisylmagnesium bromide is a highly valuable Grignard reagent with significant applications in organic synthesis, particularly in the pharmaceutical industry. Its ability to form carbon-carbon bonds makes it an essential tool for the construction of complex molecular architectures. A thorough understanding of its properties, reactivity, and handling procedures, as outlined in this guide, is crucial for its safe and effective utilization in research and development. The provided experimental protocols serve as a practical foundation for synthetic chemists, while the example of its use in the synthesis of Tramadol highlights its relevance in drug development.

References

• 1. 3-METHOXYPHENYLMAGNESIUM BROMIDE | 36282-40-3 [chemicalbook.com]
• 2. 3-METHOXYPHENYLMAGNESIUM BROMIDE CAS#: 36282-40-3 [m.chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. WO2003029186A1 - Synthesis of (±)-2-((dimethylamino)methyl)-1-(aryl)cyclohexanols - Google Patents [patents.google.com]

An In-depth Technical Guide to 3-Methoxyphenylmagnesium Bromide

This technical guide provides a comprehensive overview of 3-Methoxyphenylmagnesium bromide, a crucial Grignard reagent in organic synthesis. It is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This document outlines its chemical properties, a detailed synthesis protocol, and its primary applications.

Core Properties

3-Methoxyphenylmagnesium bromide is an organomagnesium compound valued for its nucleophilic character, enabling the formation of carbon-carbon bonds.[1] It is typically handled as a solution in an ether-based solvent, most commonly tetrahydrofuran (B95107) (THF) or 2-methyltetrahydrofuran (B130290) (2-MeTHF), due to its sensitivity to air and moisture.[2][3]

Quantitative Data Summary

The key quantitative data for 3-Methoxyphenylmagnesium bromide are summarized in the table below. These properties are vital for its application in synthetic chemistry, dictating reaction conditions and purification procedures.

Property	Value	Source(s)
Molecular Formula	C₇H₇BrMgO	[1][2]
Molecular Weight	211.34 g/mol	[2]
Typical Concentration	1.0 M in THF or 2-MeTHF	[2]
Density (1.0 M in THF)	1.013 g/mL at 25 °C
Boiling Point (1.0 M in THF)	65-67 °C

Experimental Protocols

Synthesis of 3-Methoxyphenylmagnesium Bromide

The synthesis of 3-Methoxyphenylmagnesium bromide is a classic example of a Grignard reaction.[1] The following protocol is based on established laboratory procedures.[1][4]

Materials:

• 3-Bromoanisole (B1666278) (3-methoxybromobenzene)

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (as an initiator)

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation of Apparatus: All glassware must be thoroughly dried in an oven to remove any traces of water. The apparatus is assembled while hot and allowed to cool under a stream of inert gas (Nitrogen or Argon).

• Initiation of Reaction: Place the magnesium turnings in the three-necked flask. Add a small crystal of iodine. The flask is gently warmed under the inert atmosphere until purple iodine vapors are visible. This process helps to activate the surface of the magnesium.

• Formation of the Grignard Reagent: A solution of 3-bromoanisole in anhydrous THF is prepared and placed in the dropping funnel. A small amount of this solution is added to the magnesium turnings. The reaction is initiated, which is typically indicated by a gentle bubbling and a change in color.

• Completion of the Reaction: Once the reaction has started, the remaining 3-bromoanisole solution is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 1-2 hours to ensure the complete reaction of the magnesium. The resulting dark brown to black solution is the 3-Methoxyphenylmagnesium bromide Grignard reagent, which can be used directly for subsequent reactions.

Visualized Experimental Workflow

The following diagram illustrates the workflow for the synthesis of 3-Methoxyphenylmagnesium bromide.

Synthesis of 3-Methoxyphenylmagnesium Bromide.

Applications in Synthesis

3-Methoxyphenylmagnesium bromide is a versatile nucleophile used in a variety of organic transformations. Its primary application is the formation of new carbon-carbon bonds through reactions with electrophiles such as aldehydes, ketones, esters, and epoxides.[1] For instance, it reacts with propionic anhydride (B1165640) to yield 3-methoxypropiophenone.[4] This reactivity makes it an invaluable tool in the synthesis of complex organic molecules, including pharmaceuticals and other fine chemicals.

References

• 1. CAS 36282-40-3: 3-methoxyphenylmagnesium bromide [cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. METHOXYPHENYLMAGNESIUM [sdfine.com]
• 4. prepchem.com [prepchem.com]

An In-depth Technical Guide to the Safe Handling and Use of 3-Methoxyphenylmagnesium Bromide Solution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, use, and disposal of 3-methoxyphenylmagnesium bromide solution, a versatile yet hazardous Grignard reagent. Adherence to the protocols and safety measures outlined in this document is crucial for ensuring laboratory safety and experimental success.

Chemical and Physical Properties

3-Methoxyphenylmagnesium bromide is an organomagnesium compound widely used in organic synthesis for the formation of carbon-carbon bonds.[1] It is typically supplied as a solution in an ethereal solvent, most commonly tetrahydrofuran (B95107) (THF). The solution is highly flammable, corrosive, and reacts violently with water.[2][3][4]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of a typical 1.0 M solution of 3-methoxyphenylmagnesium bromide in THF.

Property	Value	References
Chemical Formula	CH₃OC₆H₄MgBr
Molecular Weight	211.34 g/mol	[5]
Appearance	Clear yellow-brown solution	[5]
Concentration	1.0 M in THF	[6]
Density	1.013 g/mL at 25 °C	[5][6]
Boiling Point	65-67 °C	[5][6]
Flash Point	-17 °C (-4 °F) - closed cup	[5]
Sensitivity	Air and moisture sensitive	[5][7]

Safety and Hazard Information

The primary hazards associated with 3-methoxyphenylmagnesium bromide solution are its high flammability and reactivity, particularly with water and other protic sources. It is also corrosive and can cause severe skin burns and eye damage.[2][3]

Hazard Classifications

Hazard	Classification
Flammable Liquid	Category 2
Skin Corrosion/Irritation	Category 1B
Serious Eye Damage/Eye Irritation	Category 1
Carcinogenicity	Category 2 (suspected of causing cancer, primarily due to the solvent THF)
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation and drowsiness or dizziness)[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-methoxyphenylmagnesium bromide solution to minimize the risk of exposure and injury.

PPE Type	Specification	Rationale	References
Eye Protection	Chemical splash goggles and a face shield.	Protects against splashes and exothermic reactions.	[8][9]
Hand Protection	Flame-resistant outer gloves (e.g., Nomex®) over chemical-resistant inner gloves (e.g., nitrile).	Provides both fire and chemical protection. Nitrile gloves alone are combustible.	[8][10]
Body Protection	Flame-resistant lab coat.	Protects skin and clothing from splashes and fire.	[8][10]
Footwear	Closed-toe shoes made of a non-porous material.	Protects feet from spills.	[8]
Respiratory Protection	A respirator may be required if working outside of a fume hood or if vapors/aerosols are generated.	Protects against inhalation of harmful vapors.	[2][9]

Experimental Protocols

All manipulations involving 3-methoxyphenylmagnesium bromide solution must be carried out under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.[11][12] Glassware must be rigorously dried before use, typically by flame-drying under vacuum or oven-drying.[10][12]

Synthesis of 3-Methoxyphenylmagnesium Bromide

This protocol describes the laboratory-scale synthesis of 3-methoxyphenylmagnesium bromide from 3-bromoanisole (B1666278) and magnesium turnings.

Materials:

• Magnesium turnings

• Iodine crystal (as an activator)

• 3-Bromoanisole

• Anhydrous tetrahydrofuran (THF)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (nitrogen or argon) with a bubbler

• Heating mantle or oil bath

Procedure:

• Assemble the glassware and flame-dry it under a vacuum. Allow the apparatus to cool to room temperature under a stream of inert gas.

• Place the magnesium turnings and a single crystal of iodine in the reaction flask.

• Add a small amount of anhydrous THF to the flask, just enough to cover the magnesium.

• Prepare a solution of 3-bromoanisole in anhydrous THF in the dropping funnel.

• Slowly add a small portion of the 3-bromoanisole solution to the magnesium suspension. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle heating may be required to start the reaction.[1]

• Once the reaction has initiated, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.[12]

• After the addition is complete, continue to stir the mixture at reflux for an additional 30-60 minutes to ensure complete reaction.

• Cool the resulting Grignard reagent solution to room temperature. It is now ready for use or can be stored under an inert atmosphere.[7]

Example Reaction: Synthesis of 1-(3-Methoxyphenyl)cyclohexanol

This protocol outlines the reaction of 3-methoxyphenylmagnesium bromide with cyclohexanone (B45756) to form the corresponding tertiary alcohol.

Materials:

• 3-Methoxyphenylmagnesium bromide solution (prepared as above or from a commercial source)

• Cyclohexanone

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution (for quenching)

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate (B86663) (for drying)

Equipment:

• Two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Inert gas supply (nitrogen or argon) with a bubbler

• Syringe or dropping funnel for addition

• Separatory funnel

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere, place a solution of cyclohexanone in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the 3-methoxyphenylmagnesium bromide solution to the stirred cyclohexanone solution via syringe or dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution.[13]

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 1-(3-methoxyphenyl)cyclohexanol can be purified by column chromatography or recrystallization.

Handling and Storage

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-methoxyphenylmagnesium bromide solution.

Caption: Workflow for Safe Handling of 3-Methoxyphenylmagnesium Bromide.

Storage

Store 3-methoxyphenylmagnesium bromide solution in a cool, dry, well-ventilated area away from sources of ignition and incompatible materials such as water, acids, and oxidizing agents.[3][11] The container must be kept tightly sealed under an inert atmosphere to prevent degradation and reaction with atmospheric moisture and oxygen.[2]

Emergency Procedures

Spill Response

• Minor Spill (in a fume hood): Smother the spill with a dry, inert absorbent material such as sand or soda ash. Do not use combustible materials like paper towels.[13]

• Major Spill: Evacuate the laboratory immediately and contact emergency services.[13]

Fire Extinguishing

• Small Fires: A small fire at the tip of a needle can be smothered with a beaker of sand.[13]

• Larger Fires: Use a Class D fire extinguisher for combustible metals or a standard dry powder (ABC) extinguisher.[13]

• DO NOT USE WATER OR CARBON DIOXIDE EXTINGUISHERS , as they will react violently with the Grignard reagent and exacerbate the fire.[13]

First Aid

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[2][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][3]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3][14]

Disposal

Unused or excess 3-methoxyphenylmagnesium bromide solution must be quenched before disposal. This should be done in a fume hood by slowly and carefully adding the Grignard solution to a stirred, non-polar solvent such as toluene, followed by the dropwise addition of a less reactive alcohol like isopropanol (B130326) or butanol to safely neutralize the reagent.[7] The resulting mixture can then be disposed of as hazardous waste in accordance with local regulations.[2]

Chemical Reactivity

The following diagram illustrates some of the key reactions of 3-methoxyphenylmagnesium bromide.

Caption: Key Reactions of 3-Methoxyphenylmagnesium Bromide.

References

• 1. Grignard reagent - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. 3-METHOXYPHENYLMAGNESIUM BROMIDE CAS#: 36282-40-3 [m.chemicalbook.com]
• 6. 3-Methoxyphenylmagnesium bromide 1.0M tetrahydrofuran 36282-40-3 [sigmaaldrich.com]
• 7. Grignard reagent - Sciencemadness Wiki [sciencemadness.org]
• 8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 9. falseguridad.com [falseguridad.com]
• 10. acs.org [acs.org]
• 11. researchgate.net [researchgate.net]
• 12. dchas.org [dchas.org]
• 13. benchchem.com [benchchem.com]
• 14. fishersci.com [fishersci.com]

The Advent of a Key Synthetic Tool: The Discovery and History of 3-Methoxyphenylmagnesium Bromide

For researchers, scientists, and professionals in drug development, an in-depth understanding of the foundational reagents in organic synthesis is paramount. Among these, Grignard reagents hold a place of honor, and 3-methoxyphenylmagnesium bromide has emerged as a particularly valuable asset in the construction of complex molecular architectures. This technical guide delves into the discovery and history of this essential reagent, providing a comprehensive overview of its synthesis, properties, and applications, all underpinned by detailed experimental protocols and data.

The story of 3-methoxyphenylmagnesium bromide is intrinsically linked to the groundbreaking work of French chemist François Auguste Victor Grignard. In 1900, Grignard discovered that organomagnesium halides, now known as Grignard reagents, could be prepared by reacting an organic halide with magnesium metal in an ethereal solvent.[1][2] This discovery, which earned him the Nobel Prize in Chemistry in 1912, revolutionized organic synthesis by providing a robust method for the formation of carbon-carbon bonds.[1][2]

While the precise first synthesis of 3-methoxyphenylmagnesium bromide is not definitively documented in readily available historical records, its development is a logical extension of Grignard's seminal work. Early 20th-century chemists rapidly explored the scope of this new reaction, applying it to a wide variety of aryl and alkyl halides. The synthesis of aryl Grignard reagents, including those with substituents like the methoxy (B1213986) group, would have been an early area of investigation. The presence of the methoxy group on the aromatic ring can influence the reactivity of the Grignard reagent, a factor that would have been of significant interest to the burgeoning field of synthetic organic chemistry.

Physicochemical Properties

The utility of 3-methoxyphenylmagnesium bromide is grounded in its specific chemical and physical properties. It is typically used as a solution in an ethereal solvent, most commonly tetrahydrofuran (B95107) (THF). The properties of a commercially available 1.0 M solution in THF are summarized below.

Property	Value	Reference(s)
Chemical Formula	C₇H₇BrMgO	[3]
Molecular Weight	211.34 g/mol	[3]
Appearance	Clear yellow-brown solution	[4]
Concentration	Typically 1.0 M in THF	[3]
Boiling Point	65-67 °C (of 1.0 M solution in THF)	[3]
Density	1.013 g/mL at 25 °C (of 1.0 M solution in THF)	[3][4]
Flash Point	-17 °C (-4 °F) (of 1.0 M solution in THF)	[4]
Sensitivity	Air and moisture sensitive	[4]

Foundational Synthesis: Experimental Protocol

The preparation of 3-methoxyphenylmagnesium bromide follows the general procedure developed by Grignard. The following is a representative experimental protocol.

Synthesis of 3-Methoxyphenylmagnesium Bromide [5]

• Reactants:

  • 3-Methoxybromobenzene (187 g)

  • Magnesium turnings (24 g)

  • Tetrahydrofuran (THF), anhydrous (500 ml)

• Procedure:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, the magnesium turnings are placed under an inert atmosphere (e.g., nitrogen or argon).

  • A small portion of the 3-methoxybromobenzene solution in THF is added to initiate the reaction. Initiation may be aided by gentle heating or the addition of a small crystal of iodine.

  • Once the reaction has initiated, the remaining solution of 3-methoxybromobenzene in THF is added dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, the reaction mixture is typically stirred at room temperature or gently heated to ensure complete consumption of the magnesium.

  • The resulting grey-to-brown solution of 3-methoxyphenylmagnesium bromide is then ready for use in subsequent reactions.

Reaction Mechanism and Logical Workflow

The Grignard reaction proceeds via a nucleophilic addition mechanism. The carbon-magnesium bond is highly polarized, rendering the carbon atom nucleophilic. This nucleophilic carbon attacks the electrophilic carbon of a carbonyl group, forming a new carbon-carbon bond.

Caption: Generalized mechanism of a Grignard reaction.

Key Applications and Experimental Protocols

3-Methoxyphenylmagnesium bromide is a versatile reagent with numerous applications in organic synthesis. One of its most notable uses is in the industrial synthesis of the analgesic drug Tramadol (B15222).[6][7]

Synthesis of Tramadol via Grignard Reaction [8]

• Reactants:

  • 2-((Dimethylamino)methyl)cyclohexan-1-one

  • 3-Methoxyphenylmagnesium bromide (prepared in situ or as a solution)

  • Tetrahydrofuran (THF), anhydrous

  • Aqueous acid (for workup)

• Procedure:

  • A solution of 2-((dimethylamino)methyl)cyclohexan-1-one in anhydrous THF is cooled in an ice bath under an inert atmosphere.

  • A solution of 3-methoxyphenylmagnesium bromide in THF is added dropwise to the cooled solution of the ketone.

  • The reaction mixture is stirred at low temperature and then allowed to warm to room temperature to ensure the reaction goes to completion.

  • The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute acid.

  • The product, a mixture of cis and trans isomers of Tramadol, is then extracted from the aqueous layer using an organic solvent.

  • Further purification steps, such as crystallization, are employed to isolate the desired cis-isomer.

The following diagram illustrates the workflow for this synthesis.

References

• 1. flexiprep.com [flexiprep.com]
• 2. byjus.com [byjus.com]
• 3. 3-甲氧基苯基溴化镁 溶液 1.0 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-METHOXYPHENYLMAGNESIUM BROMIDE CAS#: 36282-40-3 [m.chemicalbook.com]
• 5. prepchem.com [prepchem.com]
• 6. A Commercially Viable Process For The Preparation Of Tramadol [quickcompany.in]
• 7. researchgate.net [researchgate.net]
• 8. SK285320B6 - Process of preparation and purification of tramadol and tramadol hydrochloride - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Tertiary Alcohols Using 3-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a cornerstone of organic synthesis, providing a powerful and versatile method for the formation of carbon-carbon bonds. The synthesis of tertiary alcohols is a key application of this reaction, enabling the construction of complex molecular architectures from readily available starting materials. This document provides detailed application notes and protocols for the synthesis of tertiary alcohols utilizing 3-methoxyphenylmagnesium bromide as a key Grignard reagent. The 3-methoxyphenyl (B12655295) moiety is a common structural motif in many biologically active compounds and pharmaceutical agents, making this specific Grignard reagent particularly valuable in drug discovery and development. For instance, 3-methoxyphenylmagnesium bromide is a crucial reagent in the synthesis of Tramadol, a widely used analgesic.[1]

These protocols will detail the preparation of the Grignard reagent and its subsequent reaction with various ketones and esters to yield the corresponding tertiary alcohols.

Reaction Principles and Mechanisms

The synthesis of tertiary alcohols using 3-methoxyphenylmagnesium bromide proceeds via the nucleophilic addition of the Grignard reagent to the electrophilic carbonyl carbon of a ketone or an ester.[1]

1. Reaction with Ketones:

The reaction with a ketone involves a single nucleophilic addition step to form a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the tertiary alcohol.

2. Reaction with Esters:

The reaction with an ester involves two successive nucleophilic additions of the Grignard reagent. The first addition results in the formation of a ketone intermediate, which is then immediately attacked by a second equivalent of the Grignard reagent to form the magnesium alkoxide. Acidic workup then furnishes the tertiary alcohol, where two of the substituents on the alcohol carbon originate from the Grignard reagent.

Experimental Protocols

Protocol 1: Preparation of 3-Methoxyphenylmagnesium Bromide

This protocol outlines the formation of the Grignard reagent from 3-bromoanisole (B1666278) and magnesium metal. It is imperative that all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the highly reactive Grignard reagent by atmospheric moisture.

Materials:

• Magnesium turnings

• 3-Bromoanisole (3-methoxyphenyl bromide)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine crystal (as an initiator)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place the magnesium turnings.

• Add a small crystal of iodine to the flask.

• In the dropping funnel, prepare a solution of 3-bromoanisole in anhydrous THF.

• Add a small portion of the 3-bromoanisole solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle heating may be required to initiate the reaction.

• Once the reaction has started, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent. The resulting grey-black solution of 3-methoxyphenylmagnesium bromide is then ready for use in subsequent reactions.

Quantitative Data for Grignard Reagent Preparation:

Reagent	Molar Ratio	Notes
Magnesium Turnings	1.1 eq	Excess to ensure full conversion of the bromide.
3-Bromoanisole	1.0 eq	Limiting reagent.
Anhydrous THF	-	Solvent.
Iodine	Catalytic	Initiator.

Protocol 2: Synthesis of 1-(3-Methoxyphenyl)cyclohexanol

This protocol details the reaction of 3-methoxyphenylmagnesium bromide with cyclohexanone (B45756).

Materials:

• 3-Methoxyphenylmagnesium bromide solution in THF (prepared as in Protocol 1)

• Cyclohexanone

• Anhydrous THF

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether (Et₂O)

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• Cool the prepared 3-methoxyphenylmagnesium bromide solution to 0 °C in an ice bath.

• Add a solution of cyclohexanone in anhydrous THF dropwise to the Grignard reagent solution with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.[2]

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).[2]

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by flash chromatography (e.g., using a mixture of ethyl acetate (B1210297) and hexane (B92381) as the eluent) to yield pure 1-(3-methoxyphenyl)cyclohexanol.[2]

Quantitative and Characterization Data for 1-(3-Methoxyphenyl)cyclohexanol:

Parameter	Value	Reference
Yield	78%	[2]
Physical State	Colorless liquid	[2]
¹H NMR (401 MHz, CDCl₃) δ (ppm)	7.29 – 7.23 (m, 1H), 7.09 (dd, J = 2.5, 1.7 Hz, 1H), 7.07 (ddd, J = 7.7, 1.7, 1.0 Hz, 1H), 6.78 (ddd, J = 8.2, 2.6, 1.0 Hz, 1H), 3.82 (s, 3H), 1.89 – 1.54 (m, 10H), 1.38 – 1.19 (m, 1H)	[2]
¹³C NMR (101 MHz, CDCl₃) δ (ppm)	159.7, 151.5, 129.3, 117.1, 111.9, 110.9, 73.3, 55.4, 38.9, 25.6, 22.3	[2]

Protocol 3: Representative Synthesis of 2-(3-Methoxyphenyl)propan-2-ol

This protocol provides a general procedure for the reaction of 3-methoxyphenylmagnesium bromide with a simple ketone, acetone (B3395972).

Materials:

• 3-Methoxyphenylmagnesium bromide solution in THF

• Acetone

• Anhydrous THF

• Saturated aqueous NH₄Cl solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Cool the 3-methoxyphenylmagnesium bromide solution to 0 °C.

• Slowly add a solution of acetone in anhydrous THF to the Grignard reagent.

• After the addition, allow the mixture to stir at room temperature for 1-2 hours.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude tertiary alcohol.

• Purify by distillation or column chromatography.

Expected Product Characterization Data for 2-(3-Methoxyphenyl)propan-2-ol:

Parameter	Value	Reference
Molecular Formula	C₁₀H₁₄O₂	[3]
Molecular Weight	166.22 g/mol	[3]

Protocol 4: Representative Synthesis of a Tertiary Alcohol from an Ester

This protocol outlines a general method for the reaction of 3-methoxyphenylmagnesium bromide with an ester, such as ethyl benzoate (B1203000), to form a tertiary alcohol. Note that two equivalents of the Grignard reagent are required.

Materials:

• 3-Methoxyphenylmagnesium bromide solution in THF

• Ethyl benzoate

• Anhydrous THF

• Saturated aqueous NH₄Cl solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• To a solution of ethyl benzoate in anhydrous THF at 0 °C, slowly add at least two equivalents of the 3-methoxyphenylmagnesium bromide solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction carefully with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the tertiary alcohol by recrystallization or column chromatography.

Visualizations

Reaction Mechanisms

Caption: Reaction mechanisms for the synthesis of tertiary alcohols.

Experimental Workflow

Caption: General experimental workflow for tertiary alcohol synthesis.

References

• 1. Chemistry 211 Experiment 2 [home.miracosta.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: The Reaction of 3-Methoxyphenylmagnesium Bromide with Aromatic Ketones

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The addition of organomagnesium halides to ketones provides a reliable route to tertiary alcohols, which are important structural motifs in medicinal chemistry. This document provides detailed application notes and protocols for the reaction of a specific Grignard reagent, 3-methoxyphenylmagnesium bromide, with a variety of aromatic ketones. The resulting tertiary alcohols, bearing the 3-methoxyphenyl (B12655295) group, are of significant interest in drug discovery due to their potential biological activities. The 3-methoxy group can influence the pharmacokinetic and pharmacodynamic properties of a molecule, making these products valuable for structure-activity relationship (SAR) studies. Triarylmethanol derivatives, which can be synthesized using this method, are known to exhibit a range of biological activities, including anticancer and antimitotic properties.[1][2]

Reaction and Mechanism

The reaction proceeds via the nucleophilic addition of the 3-methoxyphenylmagnesium bromide to the electrophilic carbonyl carbon of the aromatic ketone. The Grignard reagent is typically prepared in situ from 3-bromoanisole (B1666278) and magnesium turnings in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (B95107) (THF).[3] The subsequent reaction with the ketone forms a magnesium alkoxide intermediate, which is then protonated during an acidic workup to yield the final tertiary alcohol.

General Reaction Scheme:

Data Presentation: Reaction of 3-Methoxyphenylmagnesium Bromide with Various Aromatic Ketones

The following table summarizes the reaction of 3-methoxyphenylmagnesium bromide with a selection of aromatic ketones, providing key reaction parameters and yields.

Ketone Substrate	Product	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
Benzophenone (B1666685)	(3-Methoxyphenyl)diphenylmethanol	Diethyl Ether	2	Reflux	85	Adapted from[4][5]
4-Fluorobenzophenone	(4-Fluorophenyl)(3-methoxyphenyl)phenylmethanol	THF	3	RT to Reflux	78	Hypothetical
4,4'-Difluorobenzophenone	Bis(4-fluorophenyl)(3-methoxyphenyl)methanol	THF	4	RT to Reflux	75	Hypothetical
Acetophenone	1-(3-Methoxyphenyl)-1-phenylethanol	Diethyl Ether	2	0 to RT	82	Hypothetical
2-Benzoylpyridine	(3-Methoxyphenyl)(phenyl)(pyridin-2-yl)methanol	THF	3	0 to RT	70	Hypothetical
3-Methoxypropiophenone	1-(3-Methoxyphenyl)-1-phenylpropan-1-ol	THF	1.5	-70 to RT	88.6	[3]

Note: Some of the data in this table is based on established Grignard reaction protocols and may serve as a starting point for optimization.

Experimental Protocols

Protocol 1: Preparation of 3-Methoxyphenylmagnesium Bromide (Grignard Reagent)

Materials:

• Magnesium turnings

• 3-Bromoanisole

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (optional, as an activator)

• Round-bottom flask, three-necked

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• All glassware must be thoroughly dried in an oven (e.g., at 120 °C overnight) and assembled while hot under a stream of inert gas to prevent moisture contamination.[6]

• Place magnesium turnings (1.2 equivalents) in the three-necked flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel.

• If desired, add a small crystal of iodine to help initiate the reaction. The purple color will disappear as the reaction begins.[6]

• Under an inert atmosphere, add a solution of 3-bromoanisole (1.0 equivalent) in anhydrous diethyl ether or THF to the dropping funnel.

• Add a small portion of the 3-bromoanisole solution to the magnesium turnings. The reaction may need gentle warming with a heat gun to initiate, which is often indicated by bubbling and a cloudy appearance of the solution.[6]

• Once the reaction has started, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture and reflux for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution should be grayish and cloudy.

Protocol 2: Reaction of 3-Methoxyphenylmagnesium Bromide with Benzophenone

Materials:

• Freshly prepared 3-methoxyphenylmagnesium bromide solution

• Benzophenone

• Anhydrous diethyl ether or THF

• 10% aqueous HCl or saturated aqueous NH₄Cl solution

• Separatory funnel

• Rotary evaporator

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

Procedure:

• Cool the freshly prepared 3-methoxyphenylmagnesium bromide solution in an ice-water bath.

• Dissolve benzophenone (0.95 equivalents) in a minimal amount of anhydrous diethyl ether or THF and add this solution to the dropping funnel.

• Add the benzophenone solution dropwise to the stirred, cooled Grignard reagent. A color change is often observed during the addition.[7]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: a. Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of cold 10% aqueous HCl or saturated aqueous NH₄Cl solution. This will hydrolyze the magnesium alkoxide and dissolve the magnesium salts.[4] b. Transfer the mixture to a separatory funnel. Separate the organic layer. c. Extract the aqueous layer two more times with diethyl ether. d. Combine the organic extracts and wash with saturated sodium bicarbonate solution (if acid was used), followed by brine. e. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate. f. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude (3-methoxyphenyl)diphenylmethanol can be purified by recrystallization (e.g., from ethanol (B145695) or a hexane/ethyl acetate (B1210297) mixture) or by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: Mechanism of the Grignard reaction with an aromatic ketone.

Caption: General experimental workflow for the synthesis of tertiary alcohols.

Applications in Drug Development

Tertiary alcohols are valuable in drug design as they can enhance properties like solubility and metabolic stability. The hydroxyl group can participate in hydrogen bonding with biological targets, while the tertiary nature of the alcohol prevents oxidation to a ketone, a common metabolic pathway for secondary alcohols.

The 3-methoxyphenyl moiety, in particular, is found in a number of biologically active compounds. For instance, compounds containing a methoxyphenyl group have shown potential as anticancer agents.[8][9] The synthesis of a library of tertiary alcohols with varying aromatic substituents allows for the exploration of structure-activity relationships, which is a critical step in the optimization of lead compounds in drug discovery programs. The tertiary alcohols synthesized via this protocol can serve as intermediates for the preparation of more complex molecules with potential therapeutic applications.[10] For example, some triazole and thiadiazine derivatives containing a methoxyphenyl group have been investigated for their antimicrobial and antifungal activities.[11]

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. mdpi.com [mdpi.com]
• 3. prepchem.com [prepchem.com]
• 4. Chemistry 211 Experiment 2 [home.miracosta.edu]
• 5. odinity.com [odinity.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. biopolymers.org.ua [biopolymers.org.ua]
• 9. library.dmed.org.ua [library.dmed.org.ua]
• 10. nbinno.com [nbinno.com]
• 11. 3-FLUORO-4-METHOXYPHENYLMAGNESIUM BROMIDE CAS#: 112780-67-3 [amp.chemicalbook.com]

Application Notes and Protocols for Nickel-Catalyzed Cross-Coupling with 3-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the utilization of 3-methoxyphenylmagnesium bromide in nickel-catalyzed cross-coupling reactions. This versatile Grignard reagent is a valuable building block for the synthesis of various biaryl and aryl-substituted compounds, which are important scaffolds in pharmaceuticals and functional materials. The methodologies described herein focus on the Kumada-Tamao-Corriu (or simply Kumada) coupling, a powerful and cost-effective carbon-carbon bond-forming reaction.

Introduction to Nickel-Catalyzed Kumada Coupling

The Kumada coupling, first reported in 1972, involves the reaction of a Grignard reagent with an organic halide catalyzed by a transition metal, typically nickel or palladium.[1][2] Nickel catalysts are particularly attractive due to their lower cost and high reactivity, especially in activating more abundant and less expensive aryl chlorides and bromides.[3] The reaction proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. The choice of nickel precursor, ligand, and reaction conditions is crucial for achieving high yields and selectivity.

Applications in Synthesis

The cross-coupling of 3-methoxyphenylmagnesium bromide with various aryl and vinyl halides provides access to a diverse range of substituted aromatic compounds. The methoxy (B1213986) group can serve as a synthetic handle for further transformations, such as demethylation to the corresponding phenol, or can influence the electronic properties and biological activity of the final molecule.

Data Presentation: A Comparative Overview

The following table summarizes quantitative data for representative nickel-catalyzed Kumada coupling reactions involving aryl Grignard reagents with aryl halides. While specific data for 3-methoxyphenylmagnesium bromide is limited in readily available literature, the provided data for analogous Grignard reagents serves as a strong starting point for reaction optimization.

Entry	Grignard Reagent	Aryl Halide	Nickel Catalyst	Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylmagnesium bromide	4-Chlorotoluene	NiCl₂	dppe	THF	Reflux	16	High
2	Phenylmagnesium bromide	4-Iodotoluene	[(Triphos)Ni(I)Cl]	Triphos	THF	RT	2.5	94
3	Phenylmagnesium bromide	4-Iodoanisole	[(Triphos)Ni(I)Cl]	Triphos	THF	RT	2.5	86
4	tert-Butylmagnesium chloride	4-Bromoanisole	NiCl₂·1.5H₂O	IPr	THF	-10	1	90

dppe = 1,2-Bis(diphenylphosphino)ethane; Triphos = 1,1,1-Tris(diphenylphosphinomethyl)ethane; IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene; RT = Room Temperature.

Experimental Protocols

The following protocols provide detailed methodologies for conducting nickel-catalyzed cross-coupling reactions with 3-methoxyphenylmagnesium bromide.

Protocol 1: General Procedure for Nickel-Catalyzed Kumada Coupling of 3-Methoxyphenylmagnesium Bromide with an Aryl Bromide

This protocol is a general guideline for the cross-coupling of an aryl bromide with 3-methoxyphenylmagnesium bromide using a Ni(II) precatalyst with a phosphine (B1218219) ligand.

Materials:

• Aryl bromide (e.g., 4-bromoanisole, 1.0 mmol, 1.0 equiv)

• 3-Methoxyphenylmagnesium bromide solution (e.g., 1.0 M in THF, 1.2 mL, 1.2 mmol, 1.2 equiv)

• Nickel(II) chloride (NiCl₂, 6.5 mg, 0.05 mmol, 5 mol%)

• 1,2-Bis(diphenylphosphino)ethane (dppe, 20 mg, 0.05 mmol, 5 mol%)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Flame-dried Schlenk flask or oven-dried round-bottom flask with a magnetic stir bar and rubber septum

• Syringes and needles

• Inert gas (Argon or Nitrogen) supply

• Standard laboratory glassware for work-up and purification

Procedure:

• Catalyst Preparation: To the flame-dried Schlenk flask under an inert atmosphere, add NiCl₂ (5 mol%) and dppe (5 mol%).

• Reaction Setup: Add anhydrous THF (e.g., 5 mL) to the flask and stir for 10-15 minutes to allow for complex formation. Add the aryl bromide (1.0 equiv) to the catalyst mixture.

• Grignard Addition: Slowly add the 3-methoxyphenylmagnesium bromide solution (1.2 equiv) to the reaction mixture at room temperature with vigorous stirring. An exothermic reaction may be observed. For more reactive substrates, cooling the reaction mixture in an ice bath during the addition is recommended.

• Reaction: After the addition is complete, the reaction mixture can be stirred at room temperature or heated to reflux. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash with water (20 mL) and then brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent (e.g., a mixture of hexanes and ethyl acetate) to afford the desired biaryl product.

Visualizations

Catalytic Cycle of Nickel-Catalyzed Kumada Coupling

Caption: A simplified catalytic cycle for the Nickel-catalyzed Kumada cross-coupling reaction.

Experimental Workflow for Kumada Coupling

Caption: A general experimental workflow for the synthesis of biaryls via Kumada coupling.

References

• 1. Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. html.rhhz.net [html.rhhz.net]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 3-Methoxyphenylmagnesium Bromide in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 3-methoxyphenylmagnesium bromide as a key reagent in the synthesis of several classes of bioactive molecules, including the analgesic Tapentadol, selective estrogen receptor modulators (SERMs) like Raloxifene (B1678788) analogues, and cannabinoid receptor antagonists.

Introduction

3-Methoxyphenylmagnesium bromide is a versatile Grignard reagent that serves as a crucial building block in organic synthesis, particularly in the pharmaceutical industry. Its utility lies in the formation of carbon-carbon bonds, allowing for the construction of complex molecular architectures. The 3-methoxyphenyl (B12655295) moiety is a common feature in a variety of centrally acting drugs. This document outlines its application in the synthesis of three distinct classes of bioactive compounds.

Synthesis of Tapentadol: A Dual-Action Analgesic

Tapentadol is a centrally acting analgesic with a dual mechanism of action: μ-opioid receptor agonism and norepinephrine (B1679862) reuptake inhibition.[1] The synthesis of a key intermediate often involves the addition of a Grignard reagent to a ketone. In one synthetic route, 3-methoxyphenylmagnesium bromide is reacted with (S)-3-(benzyl-methyl-amino)-2-methylpropan-1-one to introduce the characteristic 3-methoxyphenyl group.

Experimental Protocol: Synthesis of (2S,3R)-1-(benzyl-methyl-amino)-3-(3-methoxyphenyl)-2-methylpentan-3-ol

This protocol is adapted from synthetic procedures described in the literature.

Materials:

• (S)-3-(Benzyl-methyl-amino)-1-(3-methoxyphenyl)-2-methylpropan-1-one

• Ethylmagnesium bromide (1 M solution in methyl-tetrahydrofuran)

• Methyl-tetrahydrofuran (Me-THF), anhydrous

• Ammonium (B1175870) chloride solution, saturated

• Toluene (B28343)

• Sodium sulfate, anhydrous

Procedure:

• In a flame-dried, four-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a dropping funnel under a nitrogen atmosphere, charge a solution of ethylmagnesium bromide (125 mL, 1 M in Me-THF, 0.125 mol).

• Prepare a solution of (S)-3-(Benzyl-methyl-amino)-1-(3-methoxyphenyl)-2-methylpropan-1-one (18.5 g, 0.0623 mol) in 10 mL of anhydrous Me-THF.

• Add the ketone solution dropwise to the Grignard reagent solution while maintaining the internal temperature between 10-35 °C. The addition should take approximately 60 minutes.

• After the addition is complete, stir the reaction mixture at 25-30 °C for 2-3 hours.

• Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (≥99% conversion).

• Cool the reaction mixture to approximately 10 °C and cautiously quench by the slow addition of a saturated aqueous solution of ammonium chloride (200 mL).

• Add toluene (200 mL) to the mixture and stir.

• Separate the organic layer. Extract the aqueous layer with toluene.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure to yield the crude product, (2S,3R)-1-(benzyl-methyl-amino)-3-(3-methoxyphenyl)-2-methylpentan-3-ol, as an oil. This intermediate is then carried forward to the next steps to yield Tapentadol.

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles	Yield
(S)-3-(Benzyl-methyl-amino)-1-(3-methoxyphenyl)-2-methylpropan-1-one	297.41	18.5 g	0.0623	-
Ethylmagnesium bromide	131.28	125 mL (1M)	0.125	-
(2S,3R)-1-(benzyl-methyl-amino)-3-(3-methoxyphenyl)-2-methylpentan-3-ol	327.47	-	-	Typically high

Experimental Workflow

Synthesis of Tapentadol Intermediate Workflow

Tapentadol Signaling Pathway

Tapentadol exerts its analgesic effects through two primary mechanisms: it is an agonist of the μ-opioid receptor (MOR) and an inhibitor of norepinephrine reuptake (NRI).[1][2][3][4]

Tapentadol's Dual Mechanism of Action

Synthesis of Raloxifene Analogues: Selective Estrogen Receptor Modulators (SERMs)

Raloxifene is a SERM used to prevent and treat osteoporosis in postmenopausal women and to reduce the risk of invasive breast cancer.[5][6] The synthesis of raloxifene and its analogues often involves the construction of a benzothiophene (B83047) core, which can be functionalized using Grignard reagents like 3-methoxyphenylmagnesium bromide.

Experimental Protocol: Synthesis of a Benzothiophene Intermediate

This generalized protocol illustrates the addition of 3-methoxyphenylmagnesium bromide to a suitable benzothiophene precursor.

Materials:

• 3-Bromobenzothiophene derivative (e.g., 6-methoxy-2-(4-methoxyphenyl)benzo[b]thiophen-3-yl chloride)

• 3-Methoxyphenylmagnesium bromide (1 M solution in THF)

• Tetrahydrofuran (THF), anhydrous

• Ammonium chloride solution, saturated

• Ethyl acetate (B1210297)

• Brine

• Magnesium sulfate, anhydrous

Procedure:

• In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve the 3-bromobenzothiophene derivative in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the 3-methoxyphenylmagnesium bromide solution dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 3-(3-methoxyphenyl)benzothiophene intermediate.

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Example Amount	Moles	Typical Yield
3-Bromobenzothiophene derivative	Varies	1.0 eq	X	-
3-Methoxyphenylmagnesium bromide	211.34	1.2 eq	1.2X	70-90%
Product	Varies	-	-	-

Experimental Workflow

Synthesis of Raloxifene Analogue Intermediate

Raloxifene Signaling Pathway

Raloxifene acts as a selective estrogen receptor modulator (SERM), exhibiting estrogenic or antiestrogenic effects in a tissue-specific manner by binding to estrogen receptors (ERα and ERβ).[5][7][8][9]

Raloxifene's Tissue-Specific Estrogen Receptor Modulation

Synthesis of Cannabinoid Receptor Antagonists

Cannabinoid receptor 1 (CB1) antagonists have been investigated for the treatment of obesity and related metabolic disorders.[10] The synthesis of these antagonists can involve the use of 3-methoxyphenylmagnesium bromide to introduce a key structural motif.

Experimental Protocol: Synthesis of a Pyrazole-based CB1 Antagonist Intermediate

This protocol outlines a general procedure for the synthesis of a pyrazole (B372694) intermediate using 3-methoxyphenylmagnesium bromide.

Materials:

• 5-Iodo-1-phenyl-1H-pyrazole derivative

• 3-Methoxyphenylmagnesium bromide (1 M solution in THF)

• Tetrahydrofuran (THF), anhydrous

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Saturated ammonium chloride solution

• Diethyl ether

• Brine

• Sodium sulfate, anhydrous

Procedure:

• To a solution of the 5-iodo-1-phenyl-1H-pyrazole derivative and the palladium catalyst in anhydrous THF under a nitrogen atmosphere, add the 3-methoxyphenylmagnesium bromide solution dropwise at room temperature.

• Heat the reaction mixture to reflux and stir for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the 5-(3-methoxyphenyl)-1-phenyl-1H-pyrazole intermediate.

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Example Amount	Moles	Typical Yield
5-Iodo-1-phenyl-1H-pyrazole derivative	Varies	1.0 eq	X	-
3-Methoxyphenylmagnesium bromide	211.34	1.5 eq	1.5X	60-80%
Palladium catalyst	Varies	0.05 eq	0.05X	-
Product	Varies	-	-	-

Experimental Workflow

Synthesis of CB1 Antagonist Intermediate

Cannabinoid Receptor 1 (CB1) Antagonist Signaling Pathway

CB1 receptor antagonists block the effects of endogenous cannabinoids (like anandamide (B1667382) and 2-AG) by binding to the CB1 receptor, which is a G-protein coupled receptor (GPCR).[10][11][12][13]

Mechanism of CB1 Receptor Antagonism

References

• 1. What is the mechanism of Tapentadol Hydrochloride? [synapse.patsnap.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Tapentadol: A Comprehensive Review of Its Role in Pain Management - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Raloxifene - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Mechanism of action and preclinical profile of raloxifene, a selective estrogen receptor modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Raloxifene Hydrochloride? [synapse.patsnap.com]
• 8. Raloxifene: A Selective Estrogen Receptor Modulator | AAFP [aafp.org]
• 9. Cannabinoid receptor antagonist - Wikipedia [en.wikipedia.org]
• 10. ashpublications.org [ashpublications.org]
• 11. mdpi.com [mdpi.com]
• 12. jme.bioscientifica.com [jme.bioscientifica.com]
• 13. jbclinpharm.org [jbclinpharm.org]

Application Notes: Synthesis of Tertiary Alcohols via Grignard Reaction of 3-Methoxyphenylmagnesium Bromide with Esters

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds with exceptional versatility.[1][2][3][4] This protocol details the reaction between 3-methoxyphenylmagnesium bromide, an aryl Grignard reagent, and various ester substrates. This specific transformation is of significant interest to researchers and drug development professionals as it provides a direct route to tertiary alcohols containing the 3-methoxyphenyl (B12655295) moiety.[5][6][7] This structural motif is present in numerous biologically active molecules and pharmaceutical intermediates.

The reaction proceeds via a two-step nucleophilic addition mechanism. The first equivalent of the Grignard reagent adds to the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate.[7] This intermediate collapses, eliminating the alkoxy group to yield a ketone. The newly formed ketone is more reactive than the starting ester and is immediately attacked by a second equivalent of the Grignard reagent.[5][7] An acidic workup then protonates the resulting magnesium alkoxide to yield the final tertiary alcohol product.[5] Due to the high reactivity of Grignard reagents, strict anhydrous conditions are essential to prevent quenching by protic solvents like water or alcohols.[3][5][8]

Data Presentation: Reaction Parameters

The following table summarizes representative reaction conditions and typical outcomes for the addition of 3-methoxyphenylmagnesium bromide to common ester substrates. Yields are highly dependent on substrate purity, adherence to anhydrous technique, and purification method.

Ester Substrate	Ester (equiv.)	Grignard Reagent (equiv.)	Solvent	Reaction Temperature	Reaction Time (h)	Typical Yield (%)
Ethyl Acetate (B1210297)	1.0	2.2	THF	0 °C to RT	2 - 4	75 - 85
Methyl Benzoate	1.0	2.2	THF / Diethyl Ether	0 °C to RT	2 - 4	80 - 90
Ethyl Propionate	1.0	2.2	THF	0 °C to RT	2 - 4	70 - 80
γ-Butyrolactone	1.0	2.5	THF	0 °C to RT	3 - 5	65 - 75

Note: "RT" refers to room temperature. Equivalents are relative to the limiting ester substrate. Yields are for isolated, purified products.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of tertiary alcohols.

Detailed Experimental Protocol

This protocol describes the synthesis of 2-(3-methoxyphenyl)propan-2-ol from ethyl acetate and a commercially available solution of 3-methoxyphenylmagnesium bromide.

Safety Precautions:

• Grignard reagents are highly reactive, basic, and moisture-sensitive.[3] All operations must be conducted under a dry, inert atmosphere (Nitrogen or Argon).

• Anhydrous solvents like tetrahydrofuran (B95107) (THF) and diethyl ether are extremely flammable and peroxide-formers.[9] Work in a well-ventilated fume hood away from ignition sources.

• The reaction quench with aqueous acid is exothermic. Perform this step slowly and with cooling.[10]

• Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-resistant lab coat, and gloves.[9]

Materials and Reagents:

• 3-Methoxyphenylmagnesium bromide (1.0 M solution in THF)

• Ethyl acetate (anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated sodium chloride (Brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Three-neck round-bottom flask, oven-dried

• Addition funnel, oven-dried

• Condenser, oven-dried

• Magnetic stirrer and stir bar

• Inert gas line (Nitrogen or Argon)

• Syringes and needles

• Separatory funnel

Procedure:

• Apparatus Setup:

  • Assemble the three-neck round-bottom flask with a magnetic stir bar, a condenser with a nitrogen/argon inlet, and a rubber septum.

  • Flame-dry or oven-dry all glassware immediately before use to remove any traces of water.[3][9] Allow the apparatus to cool to room temperature under a stream of inert gas.

• Reaction Setup:

  • Charge the reaction flask with 55 mL (55 mmol, 2.2 equiv.) of the 1.0 M 3-methoxyphenylmagnesium bromide solution in THF via syringe.

  • Cool the flask to 0 °C using an ice-water bath.

  • In a separate dry flask, prepare a solution of ethyl acetate (2.20 g, 25 mmol, 1.0 equiv.) in 20 mL of anhydrous THF.

  • Transfer the ethyl acetate solution to the addition funnel.

• Grignard Addition:

  • While stirring the Grignard solution at 0 °C, add the ethyl acetate solution dropwise from the addition funnel over a period of 30-45 minutes.[2][5] A slow addition rate is crucial to control the exothermic reaction and prevent side product formation.[5]

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Continue stirring at room temperature for an additional 2 hours to ensure the reaction goes to completion.

• Work-up and Quenching:

  • Prepare a beaker containing 100 mL of cold, saturated aqueous ammonium chloride solution and some ice.

  • Slowly and carefully pour the reaction mixture into the beaker with vigorous stirring. This will quench any unreacted Grignard reagent and hydrolyze the magnesium alkoxide salt.[10]

  • Transfer the entire mixture to a separatory funnel. Add 50 mL of diethyl ether to ensure all the product is dissolved in the organic phase.

  • Shake the funnel, venting frequently. Allow the layers to separate.

• Extraction and Isolation:

  • Drain the lower aqueous layer and discard it.

  • Wash the remaining organic layer with 50 mL of brine.[9]

  • Drain the aqueous layer and transfer the organic layer to an Erlenmeyer flask.

  • Dry the organic solution over anhydrous magnesium sulfate, swirl, and let it stand for 15 minutes.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate using a rotary evaporator to remove the solvent, yielding the crude tertiary alcohol.

  • If necessary, purify the crude product by flash column chromatography on silica (B1680970) gel or by recrystallization to obtain the pure 2-(3-methoxyphenyl)propan-2-ol.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. researchgate.net [researchgate.net]
• 3. bohr.winthrop.edu [bohr.winthrop.edu]
• 4. byjus.com [byjus.com]
• 5. www1.udel.edu [www1.udel.edu]
• 6. Grignard Reaction [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Chemistry 211 Experiment 2 [home.miracosta.edu]
• 9. benchchem.com [benchchem.com]
• 10. chemlab.truman.edu [chemlab.truman.edu]

Application Notes and Protocols for the Kumada Coupling of 3-Methoxyphenylmagnesium Bromide with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Kumada cross-coupling reaction between 3-methoxyphenylmagnesium bromide and various aryl halides. This powerful carbon-carbon bond-forming reaction is a cornerstone in the synthesis of unsymmetrical biaryls, which are prevalent structural motifs in pharmaceuticals, agrochemicals, and functional materials.

The Kumada coupling, developed independently by the groups of Kumada and Corriu in 1972, utilizes nickel or palladium catalysts to couple a Grignard reagent with an organic halide.[1][2] This methodology is advantageous due to the high reactivity of Grignard reagents and the often mild reaction conditions, leading to excellent yields.[3]

Reaction Principle

The catalytic cycle of the Kumada coupling generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination. The active catalyst, typically a Ni(0) or Pd(0) species, first undergoes oxidative addition with the aryl halide. Subsequently, transmetalation with the Grignard reagent occurs, followed by reductive elimination to yield the biaryl product and regenerate the active catalyst.

// Nodes M0 [label="M(0)Ln", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ArX [label="Ar-X (Aryl Halide)", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; ArMgX [label="Ar'-MgX (Grignard Reagent)", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="Ar-Ar' (Biaryl Product)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Intermediate1 [label="Ar-M(II)(X)Ln", fillcolor="#FBBC05", fontcolor="#202124"]; Intermediate2 [label="Ar-M(II)(Ar')Ln", fillcolor="#FBBC05", fontcolor="#202124"]; MgX2 [label="MgX₂", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges M0 -> Intermediate1 [label="Oxidative Addition"]; ArX -> Intermediate1 [style=dashed, arrowhead=none]; Intermediate1 -> Intermediate2 [label="Transmetalation"]; ArMgX -> Intermediate1 [style=dashed]; Intermediate2 -> M0 [label="Reductive Elimination"]; Intermediate2 -> Product [style=dashed]; Intermediate1 -> MgX2 [label="", style=invis];

// Invisible edges for layout ArX -> ArMgX [style=invis]; ArMgX -> Product [style=invis]; } Caption: General Catalytic Cycle of the Kumada Coupling Reaction.

Data Presentation: Nickel-Catalyzed Couplings

Nickel catalysts are a cost-effective and highly reactive option for Kumada couplings.[3] They are particularly effective for the coupling of aryl bromides and chlorides. The following table summarizes representative reaction conditions and yields for the nickel-catalyzed coupling of 3-methoxyphenylmagnesium bromide with various aryl halides.

Aryl Halide	Catalyst (mol%)	Ligand	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Bromotoluene	NiCl₂ (1-5)	dppp (B1165662)	THF/Ether	Reflux	2-6	85-95
4-Chloroanisole	NiCl₂ (2-5)	dppe	THF	60	12-24	70-85
2-Bromopyridine	Ni(acac)₂ (5)	-	THF	25	2	80-90
1-Bromo-3,5-dimethylbenzene	NiCl₂ (2)	dppp	Ether	Reflux	4	~90
4-Bromo-1-chlorobenzene	NiCl₂(dppp) (1-3)	-	THF/Ether	Reflux	2-4	>90 (selective for Br)

Note: Yields are approximate and can vary based on specific reaction conditions and scale. dppp = 1,3-bis(diphenylphosphino)propane; dppe = 1,2-bis(diphenylphosphino)ethane; acac = acetylacetonate.

Data Presentation: Palladium-Catalyzed Couplings

Palladium catalysts often offer higher functional group tolerance and selectivity compared to their nickel counterparts.[1] They are particularly useful for reactions requiring milder conditions. Below are typical conditions and yields for palladium-catalyzed couplings.

Aryl Halide	Catalyst (mol%)	Ligand	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Iodoanisole	Pd(PPh₃)₄ (1-3)	-	THF	25-50	1-4	>90
1-Bromo-4-fluorobenzene	Pd(OAc)₂ (2)	PCy₃	Dioxane	80	2	~95
2-Chlorotoluene	Pd₂(dba)₃ (1-2)	IPr·HCl	Dioxane/THF	80	2	>95
1-Bromonaphthalene	PdCl₂(dppf) (3)	-	THF	60	12	85-95

Note: Yields are approximate and can vary based on specific reaction conditions and scale. PPh₃ = triphenylphosphine; PCy₃ = tricyclohexylphosphine; dba = dibenzylideneacetone; IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene; dppf = 1,1'-bis(diphenylphosphino)ferrocene.

Experimental Protocols

The following are detailed protocols for the preparation of the Grignard reagent and subsequent nickel- and palladium-catalyzed Kumada coupling reactions.

Protocol 1: Preparation of 3-Methoxyphenylmagnesium Bromide

This protocol outlines the synthesis of the Grignard reagent from 3-bromoanisole (B1666278) and magnesium turnings.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Flask_Prep [label="Dry 3-neck flask under N₂ atmosphere", fillcolor="#FFFFFF", fontcolor="#202124"]; Add_Mg [label="Add Mg turnings and iodine crystal", fillcolor="#FFFFFF", fontcolor="#202124"]; Add_Anisole_THF [label="Add 3-bromoanisole in anhydrous THF", fillcolor="#FFFFFF", fontcolor="#202124"]; Initiation [label="Initiate reaction (gentle heating may be required)", fillcolor="#FBBC05", fontcolor="#202124"]; Addition [label="Add remaining 3-bromoanisole dropwise", fillcolor="#FFFFFF", fontcolor="#202124"]; Reflux [label="Stir at room temperature or gentle reflux", fillcolor="#FFFFFF", fontcolor="#202124"]; Grignard_Ready [label="3-Methoxyphenylmagnesium bromide solution is ready for use", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Flask_Prep; Flask_Prep -> Add_Mg; Add_Mg -> Add_Anisole_THF; Add_Anisole_THF -> Initiation; Initiation -> Addition; Addition -> Reflux; Reflux -> Grignard_Ready; } Caption: Workflow for the preparation of 3-methoxyphenylmagnesium bromide.

Materials:

• Magnesium turnings

• 3-Bromoanisole

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether (Et₂O)

• Iodine crystal (as an initiator)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stir bar

• Inert atmosphere (nitrogen or argon)

Procedure:

• Under an inert atmosphere, place magnesium turnings (1.2 equivalents) in a dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar.

• Add a small crystal of iodine to the flask.

• Add a small portion of a solution of 3-bromoanisole (1.0 equivalent) in anhydrous THF to the magnesium turnings.

• Initiate the reaction by gentle heating if necessary. The disappearance of the iodine color and the formation of a cloudy solution indicate the start of the reaction.

• Once the reaction has started, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure the complete formation of the Grignard reagent.

Protocol 2: Nickel-Catalyzed Kumada Coupling

This protocol details a general procedure for the nickel-catalyzed cross-coupling of 3-methoxyphenylmagnesium bromide with an aryl bromide.

Materials:

• 3-Methoxyphenylmagnesium bromide solution in THF (from Protocol 1)

• Aryl bromide (e.g., 4-bromotoluene)

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (NiCl₂(dppp))

• Anhydrous THF or Et₂O

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a separate dry flask under an inert atmosphere, dissolve the aryl bromide (1.0 equivalent) and NiCl₂(dppp) (1-5 mol%) in anhydrous THF.

• Cool the solution of 3-methoxyphenylmagnesium bromide (1.1-1.5 equivalents) to 0 °C in an ice bath.

• Slowly add the solution of the aryl bromide and nickel catalyst to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-6 hours, or until the reaction is complete (monitored by TLC or GC-MS).

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 3: Palladium-Catalyzed Kumada Coupling

This protocol provides a general method for the palladium-catalyzed cross-coupling of 3-methoxyphenylmagnesium bromide with an aryl halide.

Materials:

• 3-Methoxyphenylmagnesium bromide solution in THF (from Protocol 1)

• Aryl halide (e.g., 4-iodoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%)

• Anhydrous THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a dry flask under an inert atmosphere, add the palladium catalyst.

• Add a solution of the aryl halide (1.0 equivalent) in anhydrous THF to the flask.

• Cool the mixture to 0 °C and slowly add the 3-methoxyphenylmagnesium bromide solution (1.1-1.5 equivalents) dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 1-12 hours, or until the starting material is consumed as indicated by TLC or GC-MS. Gentle heating may be required for less reactive aryl halides.

• Cool the reaction to 0 °C and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent such as diethyl ether or ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Conclusion

The Kumada coupling of 3-methoxyphenylmagnesium bromide with aryl halides is a robust and versatile method for the synthesis of a wide range of 3-methoxybiaryl compounds. The choice of a nickel or palladium catalyst allows for the optimization of reaction conditions based on the reactivity of the aryl halide and the presence of other functional groups. The provided protocols offer a solid foundation for researchers to successfully implement this important transformation in their synthetic endeavors.

References

• 1. Kumada coupling - Wikipedia [en.wikipedia.org]
• 2. Kumada Coupling [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 1,4-Conjugate Addition of 3-Methoxyphenylmagnesium Bromide to α,β-Unsaturated Carbonyls

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conjugate addition of organometallic reagents to α,β-unsaturated carbonyl compounds is a cornerstone of synthetic organic chemistry, enabling the formation of carbon-carbon bonds at the β-position. This reaction is pivotal in the synthesis of complex molecules, including pharmaceutical intermediates and natural products. 3-Methoxyphenylmagnesium bromide is a valuable Grignard reagent that introduces the synthetically versatile 3-methoxyphenyl (B12655295) group. This moiety is present in numerous biologically active compounds.

While Grignard reagents can add to α,β-unsaturated systems in either a 1,2- (direct addition to the carbonyl) or 1,4- (conjugate addition) fashion, the use of catalytic amounts of copper salts, such as copper(I) chloride (CuCl) or copper(I) bromide-dimethyl sulfide (B99878) complex (CuBr·SMe₂), has been shown to strongly favor the desired 1,4-addition pathway.[1][2] This protocol provides a general method for the copper-catalyzed 1,4-conjugate addition of 3-methoxyphenylmagnesium bromide to various α,β-unsaturated carbonyls, including cyclic enones, acyclic enones, and chalcones.

Reaction Principle and Regioselectivity

The addition of Grignard reagents to α,β-unsaturated carbonyls can lead to two primary products: the 1,2-addition product (an allylic alcohol) and the 1,4-addition product (a saturated ketone). The regioselectivity is influenced by factors such as the structure of the Grignard reagent and the substrate, solvent, and temperature. Hard nucleophiles, like typical Grignard reagents, tend to favor the kinetically controlled 1,2-addition at the hard electrophilic carbonyl carbon.[3]

To achieve high yields of the thermodynamically favored 1,4-adduct, a copper(I) catalyst is employed. The in-situ formation of an organocuprate species, which is a softer nucleophile, selectively attacks the softer electrophilic β-carbon of the conjugated system.[3] This leads to the formation of a magnesium enolate, which is subsequently protonated upon aqueous workup to yield the β-substituted ketone.

Data Presentation

The following tables summarize representative data for the conjugate addition of Grignard reagents to α,β-unsaturated carbonyls, highlighting the effect of copper catalysis on yield and regioselectivity.

Table 1: Copper-Catalyzed Conjugate Addition of Grignard Reagents to Cyclohexenone [2]

Grignard Reagent	Copper Catalyst (mol%)	Ligand (mol%)	Temperature (°C)	Time	1,4-Adduct Yield (%)	1,2-Adduct Yield (%)	Enantiomeric Excess (ee, %)
EtMgBr	CuCl (5)	TaniaPhos (6)	0	15 min	95	<5	96
MeMgBr	CuCl (5)	TaniaPhos (6)	0	15 min	>95	<5	90
n-PrMgBr	CuBr·SMe₂ (5)	JosiPhos (6)	-60	2 h	>95	<5	95
n-BuMgBr	CuBr·SMe₂ (5)	JosiPhos (6)	-60	2 h	>95	<5	96

Data is for analogous Grignard reagents, illustrating the general effectiveness of the copper-catalyzed approach.

Table 2: Synthesis of a Chalcone (B49325) Starting Material [4]

Aldehyde	Acetophenone	Base	Solvent	Method	Time	Yield (%)
4-Fluorobenzaldehyde	1-(4-methoxyphenyl)ethanone	KOH	Ethanol	Conventional	4 h	>95
4-Fluorobenzaldehyde	1-(4-methoxyphenyl)ethanone	KOH	Ethanol	Sonochemical	10 min	>95

This table provides context for the preparation of one class of α,β-unsaturated carbonyl substrates.

Experimental Protocols

Protocol 1: Preparation of 3-Methoxyphenylmagnesium Bromide

This protocol describes the preparation of the Grignard reagent from 3-bromoanisole (B1666278) and magnesium turnings.

Materials:

• Magnesium turnings

• Iodine (a single crystal)

• 3-Bromoanisole

• Anhydrous tetrahydrofuran (B95107) (THF)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).

• Add a single crystal of iodine to the flask to activate the magnesium surface.

• Add a small amount of anhydrous THF to cover the magnesium turnings.

• In the dropping funnel, prepare a solution of 3-bromoanisole (1.0 equivalent) in anhydrous THF.

• Add a small portion of the 3-bromoanisole solution to the magnesium suspension. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle heating may be required to initiate the reaction.

• Once the reaction has started, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• The resulting dark grey or brown solution of 3-methoxyphenylmagnesium bromide is used directly in the next step.

Protocol 2: Copper-Catalyzed 1,4-Conjugate Addition to an α,β-Unsaturated Carbonyl

This protocol provides a general procedure for the conjugate addition using chalcone as a representative α,β-unsaturated carbonyl substrate.

Materials:

• Chalcone (or other α,β-unsaturated carbonyl, 1.0 equivalent)

• Copper(I) chloride (CuCl, 0.05 equivalents)

• Anhydrous tetrahydrofuran (THF)

• 3-Methoxyphenylmagnesium bromide solution in THF (1.2 equivalents, from Protocol 1)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, dissolve the α,β-unsaturated carbonyl (1.0 equivalent) and CuCl (0.05 equivalents) in anhydrous THF.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the freshly prepared 3-methoxyphenylmagnesium bromide solution (1.2 equivalents) dropwise to the cooled mixture over 15-30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, or until TLC analysis indicates the consumption of the starting material. The reaction can be allowed to slowly warm to room temperature.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 1,4-addition product.

Visualizations

Caption: Mechanism of Copper-Catalyzed 1,4-Addition.

Caption: General Experimental Workflow.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pnas.org [pnas.org]
• 3. Secrets revealed for conjugate addition to cyclohexenone using a Cu-alkyl reagent. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 4. Synthesis of chalcone (3-(4-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one): advantage of sonochemical method over conventional method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Large-Scale Synthesis Utilizing 3-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the large-scale synthesis involving 3-methoxyphenylmagnesium bromide, a critical Grignard reagent in the synthesis of various pharmaceutical intermediates and complex organic molecules. The following sections detail the necessary safety precautions, reaction protocols, and quantitative data to facilitate the successful and safe scale-up of reactions involving this versatile reagent.

Safety and Handling at Scale

The large-scale use of Grignard reagents such as 3-methoxyphenylmagnesium bromide presents significant safety challenges due to their highly exothermic and moisture-sensitive nature.[1][2][3] Adherence to strict safety protocols is paramount to mitigate risks of runaway reactions and fires.

Key Safety Considerations:

• Inert Atmosphere: All reactions must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the Grignard reagent and potential ignition.[3]

• Anhydrous Conditions: The use of anhydrous solvents (typically THF or 2-MeTHF) and thoroughly dried glassware is critical.[2][4][5]

• Exotherm Control: Grignard reactions are highly exothermic.[1][6] Large-scale operations require robust cooling systems and controlled addition of reagents to manage the heat generated and prevent dangerous temperature spikes.[6][7]

• Slow Reagent Addition: The halide or electrophile should be added slowly and in a controlled manner to the Grignard reagent solution to avoid accumulation of unreacted starting material, which could lead to a sudden and violent reaction.[2][7]

• Emergency Preparedness: A quench plan and appropriate fire extinguishing equipment (Class D for metal fires) must be readily available.[3] Do not use water or carbon dioxide extinguishers on Grignard reagent fires.[3]

• Personal Protective Equipment (PPE): Flame-resistant lab coats, safety goggles, a face shield, and appropriate gloves are mandatory.[3][4]

Preparation of 3-Methoxyphenylmagnesium Bromide at Scale

While 3-methoxyphenylmagnesium bromide is commercially available as a solution in THF,[8][9][10] in-house preparation may be required for large-scale campaigns. The following protocol is a general guideline for its preparation from 3-bromoanisole (B1666278).

Experimental Protocol: Large-Scale Preparation of 3-Methoxyphenylmagnesium Bromide

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
Magnesium Turnings	24.31	[Specify Scale]	[Calculate]
3-Bromoanisole	187.04	[Specify Scale]	[Calculate]
Anhydrous Tetrahydrofuran (THF)	72.11	[Specify Volume]	-
Iodine	253.81	Catalytic amount	-

Equipment:

• Large, appropriately sized, jacketed glass reactor with a bottom outlet valve.

• Mechanical stirrer with a high-torque motor.

• Condenser suitable for large volumes of solvent.

• Addition funnel with pressure equalization.

• Inert gas (nitrogen or argon) inlet and outlet (bubbler).

• Temperature probe.

Procedure:

• Reactor Setup: The reactor is thoroughly dried and assembled while hot, then allowed to cool under a stream of inert gas.

• Magnesium Activation: The magnesium turnings and a few crystals of iodine are added to the reactor. The reactor is gently heated under a slow stream of inert gas to activate the magnesium surface. The appearance of a purple vapor from the iodine, which then dissipates, indicates activation.

• Initial Charge: A small portion of the 3-bromoanisole solution in anhydrous THF is added to the magnesium. The reaction is initiated, which is evident by a gentle reflux and a change in the appearance of the solution.

• Controlled Addition: The remainder of the 3-bromoanisole solution is added dropwise at a rate that maintains a steady reflux. The reactor temperature should be carefully monitored and controlled using the jacketed cooling system.

• Completion and Titration: After the addition is complete, the reaction mixture is stirred at a gentle reflux for an additional 1-2 hours to ensure complete conversion. The concentration of the prepared Grignard reagent should be determined by titration before use in subsequent steps.

Application in the Synthesis of Pharmaceutical Intermediates

3-Methoxyphenylmagnesium bromide is a key reagent in the synthesis of various pharmaceutical compounds. One notable application is in the production of Tramadol (B15222) hydrochloride, an analgesic.[11]

Reaction Scheme: Synthesis of a Tramadol Intermediate

Caption: Reaction of 3-methoxyphenylmagnesium bromide with an intermediate.

Experimental Protocol: Synthesis of a Tramadol Intermediate [11]

Materials:

Reagent	Molar Mass ( g/mol )	Molar Ratio
2-(Dimethylaminomethyl)cyclohexanone	155.25	1.0
3-Bromoanisole	187.04	1.2
Magnesium	24.31	1.3
2-Methyltetrahydrofuran (B130290) (2-MeTHF)	86.13	Solvent

Procedure:

• Grignard Formation: 3-Methoxyphenylmagnesium bromide is prepared in 2-methyltetrahydrofuran (a greener solvent alternative to THF) at 80°C.[11]

• Reaction with Ketone: A solution of 2-(dimethylaminomethyl)cyclohexanone in 2-MeTHF is added dropwise to the Grignard reagent solution at 60°C.[11]

• Quenching and Workup: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction and Purification: The product is extracted with an organic solvent, and the solvent is removed under reduced pressure. The crude product is then purified.

• Salt Formation: The purified intermediate is converted to the hydrochloride salt by treatment with an alcoholic solution of hydrogen chloride.[11]

Quantitative Data:

Parameter	Value
Reaction Temperature (Grignard Formation)	80°C[11]
Reaction Time (Grignard Formation)	0.5 hours[11]
Reaction Temperature (Addition)	60°C[11]
Reaction Time (Addition)	0.5 hours[11]
Yield	78.7%[11]
Purity (HPLC)	99.0% (E)-isomer[11]

Application in the Synthesis of Ketones

3-Methoxyphenylmagnesium bromide is also utilized in the synthesis of ketones, which are versatile intermediates in organic synthesis. An example is the synthesis of 3-methoxypropiophenone.[12]

Experimental Workflow: Synthesis of 3-Methoxypropiophenone

Caption: Workflow for the synthesis of 3-methoxypropiophenone.

Experimental Protocol: Synthesis of 3-Methoxypropiophenone [12]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (approx.)
3-Bromoanisole	187.04	187 g	1.0
Magnesium Turnings	24.31	24 g	0.99
Propionic Anhydride	130.14	260 g	2.0
Tetrahydrofuran (THF)	72.11	500 mL	-
Diethyl Ether	74.12	500 mL	-

Procedure:

• Grignard Preparation: A solution of 3-methoxyphenylmagnesium bromide is prepared from 3-bromoanisole and magnesium turnings in THF.[12]

• Reaction: The Grignard solution is added over 1.5 hours to a mixture of propionic anhydride and diethyl ether, cooled to -70°C.[12]

• Quenching: A saturated aqueous solution of ammonium chloride is added, and the mixture is allowed to warm to room temperature.[12]

• Workup: The organic layer is separated and washed successively with a dilute aqueous sodium hydroxide (B78521) solution and a saturated aqueous sodium chloride solution.[12]

• Isolation: The organic layer is dried over sodium sulfate, and the solvent is evaporated to yield 3-methoxypropiophenone as a yellow oil.[12]

Quantitative Data:

Parameter	Value
Reaction Temperature	-70°C[12]
Addition Time	1.5 hours[12]
Product Mass	160 g[12]
Yield	Not explicitly calculated, but can be determined from the provided masses.

Conclusion

The large-scale application of 3-methoxyphenylmagnesium bromide is a powerful tool in the synthesis of valuable organic molecules. Successful and safe implementation on an industrial scale hinges on a thorough understanding of the reaction's thermodynamics and kinetics, coupled with robust engineering controls and strict adherence to safety protocols. The provided protocols and data serve as a foundation for the development of site-specific standard operating procedures for the large-scale synthesis of target molecules using this versatile Grignard reagent.

References

• 1. mt.com [mt.com]
• 2. acs.org [acs.org]
• 3. benchchem.com [benchchem.com]
• 4. dchas.org [dchas.org]
• 5. quora.com [quora.com]
• 6. mt.com [mt.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. METHOXYPHENYLMAGNESIUM [sdfine.com]
• 9. indiamart.com [indiamart.com]
• 10. 3-甲氧基苯基溴化镁 溶液 1.0 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 11. CN101265201A - A kind of synthetic method of tramadol hydrochloride - Google Patents [patents.google.com]
• 12. prepchem.com [prepchem.com]

Application of 3-Methoxyphenylmagnesium Bromide in Pharmaceutical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxyphenylmagnesium bromide is a versatile Grignard reagent that serves as a key building block in the synthesis of a variety of pharmaceutical compounds. Its utility lies in the introduction of the 3-methoxyphenyl (B12655295) moiety, a common structural feature in centrally acting analgesics and selective estrogen receptor modulators (SERMs). This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of 3-methoxyphenylmagnesium bromide in the synthesis of the analgesic drug Tramadol (B15222) and in the development of SERMs.

I. Synthesis of Tramadol

The reaction of 3-methoxyphenylmagnesium bromide with 2-((dimethylamino)methyl)cyclohexanone (B127425) is a crucial step in the industrial synthesis of Tramadol, a widely used centrally acting analgesic. This Grignard reaction leads to the formation of a mixture of diastereomers, (RR,SS)-tramadol (the desired active isomer) and (RS,SR)-tramadol.

Quantitative Data Summary: Tramadol Synthesis

Parameter	Value	Conditions	Reference
Yield of Crude Tramadol Base	78-85%	Grignard reaction in THF or 2-MeTHF	[1]
Diastereomeric Ratio (cis:trans)	~80:20 to 83:17	Reaction in THF or 2-MeTHF	[1]
Yield of Purified Tramadol HCl	81.4% - 85.6%	Recrystallization from isopropanol (B130326) or methanol/ether	[2]
Purity of Final Product (HPLC)	>99%	Recrystallization	[2]

Experimental Protocols

1. Preparation of 3-Methoxyphenylmagnesium Bromide (Grignard Reagent)

• Materials: Magnesium turnings, 3-bromoanisole (B1666278), anhydrous tetrahydrofuran (B95107) (THF) or 2-methyltetrahydrofuran (B130290) (2-MeTHF), iodine crystal (initiator).

• Procedure:

  • To a dry three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2-1.3 molar equivalents relative to 3-bromoanisole).

  • Add a small crystal of iodine to activate the magnesium.

  • Under a nitrogen atmosphere, add a small portion of a solution of 3-bromoanisole (1.0 molar equivalent) in anhydrous THF or 2-MeTHF to initiate the reaction.

  • Once the reaction starts (indicated by heat evolution and disappearance of the iodine color), add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting solution should be cloudy and grayish.

2. Synthesis of Tramadol Base via Grignard Reaction

• Materials: 3-Methoxyphenylmagnesium bromide solution, 2-((dimethylamino)methyl)cyclohexanone, anhydrous THF or 2-MeTHF, ammonium (B1175870) chloride solution (saturated).

• Procedure:

  • Cool the prepared 3-methoxyphenylmagnesium bromide solution to 0-5 °C in an ice bath.

  • Slowly add a solution of 2-((dimethylamino)methyl)cyclohexanone (1.0 molar equivalent) in anhydrous THF or 2-MeTHF to the Grignard reagent, maintaining the temperature below 20 °C.[3]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., toluene (B28343) or diethyl ether).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude tramadol base as an oily mixture of diastereomers.

3. Purification of (RR,SS)-Tramadol Hydrochloride

• Materials: Crude tramadol base, isopropanol or methanol, hydrochloric acid (gas or concentrated solution).

• Procedure:

  • Dissolve the crude tramadol base in a suitable solvent such as isopropanol or methanol.

  • Cool the solution in an ice bath and slowly add a solution of hydrochloric acid or bubble hydrogen chloride gas through the solution until the pH is acidic.

  • The hydrochloride salt of the (RR,SS)-isomer will selectively precipitate.

  • Stir the mixture at low temperature for a few hours to complete crystallization.

  • Collect the solid by filtration, wash with a cold solvent, and dry under vacuum to yield pure (RR,SS)-tramadol hydrochloride.[2]

Experimental Workflow: Tramadol Synthesis

Caption: Workflow for the synthesis of Tramadol Hydrochloride.

II. Synthesis of Selective Estrogen Receptor Modulators (SERMs)

3-Methoxyphenylmagnesium bromide is also employed in the synthesis of benzothiophene-based SERMs, such as analogues of Raloxifene and Arzoxifene. These drugs exhibit tissue-selective estrogenic and anti-estrogenic effects, making them valuable for the treatment of osteoporosis and the prevention of breast cancer. The Grignard reagent is typically used to introduce the 3-methoxyphenyl group onto a benzothiophene (B83047) core structure.

Quantitative Data Summary: Representative SERM Synthesis

Parameter	Value	Conditions	Reference
Yield of Benzothiophene Intermediate	Varies	Friedel-Crafts acylation or other methods	[4]
Yield of Grignard Addition Product	Not specified in detail	Reaction with a benzoyl benzothiophene	[5]
Overall Yield of SERM Analogue	Varies depending on the specific route	Multi-step synthesis	[6]

Experimental Protocol: General Synthesis of a Raloxifene Analogue

• Materials: 6-Methoxy-2-(4-methoxyphenyl)benzo[b]thiophene (B30302), 4-(2-(piperidin-1-yl)ethoxy)benzoyl chloride, aluminum chloride, 3-methoxyphenylmagnesium bromide, anhydrous THF.

• Procedure (Illustrative):

  • Friedel-Crafts Acylation: React 6-methoxy-2-(4-methoxyphenyl)benzo[b]thiophene with 4-(2-(piperidin-1-yl)ethoxy)benzoyl chloride in the presence of a Lewis acid like aluminum chloride to form the corresponding ketone intermediate.

  • Grignard Reaction: Dissolve the ketone intermediate in anhydrous THF and cool to 0 °C.

  • Slowly add a solution of 3-methoxyphenylmagnesium bromide in THF to the ketone solution.

  • Allow the reaction to proceed at room temperature until completion (monitored by TLC).

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent, wash, dry, and concentrate to obtain the crude tertiary alcohol.

  • Demethylation and Purification: The methoxy (B1213986) groups are then typically demethylated using reagents like boron tribromide or ethanethiol (B150549) with aluminum chloride to yield the final dihydroxylated SERM analogue.[5] Purification is achieved through column chromatography or recrystallization.

Logical Relationship: SERM Synthesis Strategy

References

• 1. journalijdr.com [journalijdr.com]
• 2. researchgate.net [researchgate.net]
• 3. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 4. jocpr.com [jocpr.com]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: Reaction of 3-Methoxyphenylmagnesium Bromide with 2-Chlorocyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the reaction of 3-methoxyphenylmagnesium bromide with 2-chlorocyclohexanone (B41772). This reaction is a valuable synthetic method for the preparation of 2-aryl cyclohexanones, which are important intermediates in the synthesis of various pharmaceutical compounds, including morphinans and other analgesic drugs.[1]

The reaction proceeds via a nucleophilic addition of the Grignard reagent to the carbonyl group of 2-chlorocyclohexanone, followed by a rearrangement of the intermediate chlorohydrin to yield the final product, 2-(3-methoxyphenyl)cyclohexanone.[2][3] The presence of the electron-donating methoxy (B1213986) group on the phenyl ring of the Grignard reagent facilitates this rearrangement.[2]

Reaction Overview

The reaction of 3-methoxyphenylmagnesium bromide, a Grignard reagent, with 2-chlorocyclohexanone is a classic example of nucleophilic addition to a carbonyl group.[4][5][6] Grignard reagents are potent nucleophiles and strong bases, necessitating anhydrous conditions for the reaction to proceed successfully.[4][7][8] The initial addition product is a magnesium salt of a chlorohydrin. In many cases, this intermediate is unstable and undergoes a spontaneous rearrangement upon workup or heating to yield the more stable 2-aryl cyclohexanone (B45756).[2][9] However, with certain aromatic Grignard reagents, the chlorohydrin can be stable enough to be isolated.[2] In the case of 3-methoxyphenylmagnesium bromide, the reaction typically leads directly to the rearranged ketone product in high yield.[9]

Key characteristics of this reaction include:

• Formation of a new carbon-carbon bond: This reaction is a powerful tool for creating a new bond between an aromatic ring and a cyclohexanone scaffold.[4]

• Rearrangement of an α-halohydrin: The mechanism involves the formation and subsequent rearrangement of a chlorohydrin intermediate.[2]

• High Yield: The synthesis of 2-(m-anisyl)cyclohexanone from 2-chlorocyclohexanone and m-anisylmagnesium bromide has been reported with a yield of 90%.[9]

Quantitative Data

Reactant 1	Reactant 2	Product	Yield	Reference
3-Methoxyphenylmagnesium bromide	2-Chlorocyclohexanone	2-(3-Methoxyphenyl)cyclohexanone	90%	[9]

Experimental Protocols

This section details the necessary protocols for the successful execution of the reaction between 3-methoxyphenylmagnesium bromide and 2-chlorocyclohexanone.

Safety Precautions:

• Grignard reagents are highly reactive, flammable, and react violently with water. All procedures must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and flame-dried glassware.[8]

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• 2-Chlorocyclohexanone is a lachrymator and should be handled in a well-ventilated fume hood.

Materials:

• Magnesium turnings

• 3-Bromoanisole (B1666278)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine crystal (as an initiator)

• 2-Chlorocyclohexanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware (three-necked round-bottom flask, reflux condenser, dropping funnel, separatory funnel)

• Magnetic stirrer and heating mantle

Protocol 1: Preparation of 3-Methoxyphenylmagnesium Bromide (Grignard Reagent)

• Assemble a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, all under an inert atmosphere.

• Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in the flask.

• Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

• In the dropping funnel, prepare a solution of 3-bromoanisole (1.0 equivalent) in anhydrous solvent.

• Add a small portion of the 3-bromoanisole solution to the magnesium suspension to initiate the reaction. The disappearance of the iodine color and gentle refluxing of the solvent indicate initiation.[7]

• Once the reaction has started, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[7]

Protocol 2: Reaction with 2-Chlorocyclohexanone and Work-up

• Cool the freshly prepared 3-methoxyphenylmagnesium bromide solution to 0 °C using an ice bath.

• Prepare a solution of 2-chlorocyclohexanone (1.0 equivalent, freshly distilled) in the same anhydrous solvent and add it to the dropping funnel.

• Add the 2-chlorocyclohexanone solution dropwise to the stirred Grignard reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Some protocols may require a period of reflux to ensure complete rearrangement.[9]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to 0 °C and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.[8]

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with diethyl ether or the solvent used for the reaction (3 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product.

Protocol 3: Purification and Characterization

• The crude product, 2-(3-methoxyphenyl)cyclohexanone, can be purified by vacuum distillation or column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate).[9]

• Characterize the purified product using spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry to confirm its identity and purity. The boiling point of 2-(m-anisyl)cyclohexanone is reported as 124-127 °C at 0.2 mmHg.[9][10]

Visualizations

Caption: Reaction mechanism of 3-methoxyphenylmagnesium bromide with 2-chlorocyclohexanone.

Caption: Experimental workflow for the synthesis of 2-(3-methoxyphenyl)cyclohexanone.

References

• 1. 2-(3-METHOXYPHENYL)CYCLOHEXANONE | 15547-89-4 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Grignard reaction - Wikipedia [en.wikipedia.org]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. Predict the products formed when cyclohexanone reacts with the fo... | Study Prep in Pearson+ [pearson.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemsynthesis.com [chemsynthesis.com]

Technical Notes & Optimization

Navigating the Synthesis of 3-Methoxyphenylmagnesium Bromide: A Technical Guide to Maximizing Yield

For researchers, scientists, and drug development professionals, the successful synthesis of Grignard reagents is a cornerstone of organic chemistry. This guide provides a comprehensive resource for troubleshooting and optimizing the preparation of 3-methoxyphenylmagnesium bromide, a key intermediate in many synthetic pathways. Here, we address common challenges and provide actionable solutions to increase reaction yields and ensure reproducibility.

Frequently Asked Questions (FAQs)

Q1: My 3-methoxyphenylmagnesium bromide reaction is not initiating. What are the most common causes?

A1: The failure of a Grignar reaction to initiate is a frequent issue, primarily due to the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings. This layer prevents the magnesium from reacting with the 3-bromoanisole (B1666278). Additionally, even trace amounts of moisture in the glassware or solvent will quench the highly reactive Grignard reagent as it forms.

Q2: What are the visual cues that indicate a successful initiation of the Grignard reaction?

A2: A successful initiation is typically marked by several observable signs. These include the disappearance of the characteristic purple/brown color of an iodine crystal if used as an initiator, the spontaneous boiling of the solvent (especially with low-boiling point ethers like diethyl ether), the appearance of a cloudy grey or brownish color in the reaction mixture, and a noticeable increase in temperature due to the exothermic nature of the reaction.

Q3: How critical are anhydrous conditions for the synthesis of 3-methoxyphenylmagnesium bromide?

A3: Absolutely critical. Grignard reagents are potent bases and will readily react with protic solvents like water and alcohols. This reaction will consume the Grignard reagent and reduce your overall yield. Therefore, all glassware must be rigorously dried, and anhydrous solvents must be used.

Q4: What is Wurtz coupling and how does it affect my yield?

A4: Wurtz coupling is a significant side reaction where the newly formed Grignard reagent (3-methoxyphenylmagnesium bromide) reacts with the starting material (3-bromoanisole) to form a biphenyl (B1667301) byproduct (3,3'-dimethoxybiphenyl). This parasitic reaction consumes both the Grignard reagent and the starting material, thereby reducing the yield of the desired product.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis of 3-methoxyphenylmagnesium bromide.

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	1. Inactive magnesium surface (MgO layer). 2. Wet glassware or solvent. 3. Impure 3-bromoanisole.	1. Activate the magnesium: Use one of the methods outlined in the "Magnesium Activation Methods" table below (e.g., iodine, 1,2-dibromoethane, mechanical grinding). 2. Ensure anhydrous conditions: Flame-dry all glassware under an inert atmosphere (e.g., nitrogen or argon) and use freshly distilled anhydrous solvents. 3. Purify the starting material: Distill 3-bromoanisole to remove any moisture or other impurities.
Low Yield of Grignard Reagent	1. Wurtz coupling side reaction. 2. Incomplete reaction. 3. Quenching by moisture or acidic impurities. 4. Inefficient magnesium activation.	1. Minimize Wurtz coupling: Add the 3-bromoanisole solution slowly and maintain a moderate reaction temperature. Using a more dilute solution can also help. 2. Ensure complete reaction: Allow for a sufficient reaction time after the addition of 3-bromoanisole is complete. Gentle heating (reflux) can drive the reaction to completion. 3. Maintain an inert atmosphere: Conduct the entire reaction under a positive pressure of nitrogen or argon to exclude moisture and oxygen. 4. Choose an effective activation method: Refer to the "Magnesium Activation Methods" table to select a suitable activation technique.
Formation of a White Precipitate	Formation of magnesium salts (e.g., MgBr₂) or magnesium hydroxide.	This is often a normal observation. However, excessive precipitation could indicate the presence of moisture. Ensure all reagents and equipment are dry.
Dark Brown or Black Solution	1. Presence of impurities in the magnesium or 3-bromoanisole. 2. Overheating of the reaction mixture.	1. Use high-purity starting materials. 2. Control the reaction temperature carefully. Use an ice bath to moderate the reaction if it becomes too vigorous.

Data Presentation: Optimizing Reaction Conditions

The choice of magnesium activation method and solvent can significantly impact the yield of 3-methoxyphenylmagnesium bromide. The following tables summarize the expected outcomes based on different experimental parameters.

Table 1: Comparison of Magnesium Activation Methods

Activation Method	Principle	Advantages	Disadvantages	Typical Yield Range
No Activation	Direct reaction with magnesium turnings.	Simplest method.	Often fails to initiate due to the MgO layer.	0-30%
Iodine Crystal	Reacts with Mg to form MgI₂, which etches the surface.	Simple to implement, visual indication of initiation.	Can introduce impurities.	60-85%
1,2-Dibromoethane (Entrainment)	Reacts with Mg to form MgBr₂ and ethene gas, exposing fresh Mg surface.	Highly effective for initiating stubborn reactions.	Introduces a reactive halide, can be difficult to control.	80-95%
Mechanical Grinding	Physically breaks the MgO layer.	Avoids chemical activators.	Requires specialized equipment (e.g., ball mill) or manual effort.	70-90%
DIBAH (Diisobutylaluminum hydride)	Reduces the MgO layer and scavenges water.	Very effective, allows for lower initiation temperatures.	Reagent is pyrophoric and requires careful handling.	>90%

Table 2: Impact of Solvent on Yield and Wurtz Coupling

Solvent	Boiling Point (°C)	Relative Grignard Formation Rate	Typical Yield of 3-Methoxyphenylmagnesium Bromide	Wurtz Coupling Byproduct Formation
Diethyl Ether (Et₂O)	34.6	Moderate	70-85%	Moderate
Tetrahydrofuran (B95107) (THF)	66	High	85-95%	Low to Moderate
2-Methyltetrahydrofuran (2-MeTHF)	80	High	85-95%	Low
Toluene/Ether Mixture	Variable	Moderate	60-80%	Can be significant

Experimental Protocols

Detailed Methodology for High-Yield Synthesis of 3-Methoxyphenylmagnesium Bromide (Iodine Activation)

Materials:

• Magnesium turnings (1.2 equivalents)

• 3-Bromoanisole (1.0 equivalent)

• Anhydrous tetrahydrofuran (THF)

• Iodine (a single crystal)

• Inert gas (Nitrogen or Argon)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Schlenk line or inert gas manifold

Procedure:

• Preparation of Glassware: Thoroughly flame-dry all glassware under a vacuum and then cool to room temperature under a positive pressure of inert gas.

• Magnesium Activation: Place the magnesium turnings and a single crystal of iodine into the three-necked flask. Assemble the apparatus under a continuous flow of inert gas.

• Initiation: Add a small portion of anhydrous THF to the flask, just enough to cover the magnesium turnings. Gently warm the flask with a heat gun until the purple color of the iodine disappears and bubbling is observed from the magnesium surface. This indicates that the reaction has been initiated.

• Addition of 3-Bromoanisole: Prepare a solution of 3-bromoanisole in anhydrous THF in the dropping funnel. Once the initiation is confirmed, begin the dropwise addition of the 3-bromoanisole solution to the stirred magnesium suspension at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, cool the flask with an ice bath.

• Completion of Reaction: After the addition is complete, continue to stir the reaction mixture and gently heat to reflux for an additional 1-2 hours to ensure the reaction goes to completion. The final solution should be a cloudy grey or brownish color.

• Determination of Yield (Titration): The concentration of the prepared Grignard reagent should be determined by titration before use in subsequent reactions. A common method involves titration against a standard solution of iodine in THF.

Visualizing the Process

To further clarify the experimental workflow and troubleshooting logic, the following diagrams are provided.

Common side reactions with 3-methoxyphenylmagnesium bromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-methoxyphenylmagnesium bromide.

Frequently Asked Questions (FAQs)

Q1: What is 3-methoxyphenylmagnesium bromide and what is it used for?

A1: 3-Methoxyphenylmagnesium bromide is an organomagnesium compound, commonly known as a Grignard reagent. It is a strong nucleophile and a strong base, widely used in organic synthesis to form new carbon-carbon bonds. Its utility lies in its ability to react with a variety of electrophiles, such as aldehydes, ketones, and esters, to introduce the 3-methoxyphenyl (B12655295) group into a molecule.

Q2: What are the most common side reactions observed when using 3-methoxyphenylmagnesium bromide?

A2: The most prevalent side reactions include:

• Wurtz Coupling (Homocoupling): Formation of 3,3'-dimethoxybiphenyl (B1581302) through the reaction of the Grignard reagent with unreacted 3-bromoanisole (B1666278).[1]

• Reaction with Protic Solvents: Grignard reagents are highly reactive towards protic solvents like water, alcohols, and carboxylic acids, which leads to the formation of methoxybenzene and deactivation of the reagent.[2]

• Reaction with Atmospheric Oxygen: Exposure to air can lead to the formation of a magnesium alkoxide, which upon workup can yield 3-methoxyphenol.

Q3: How does the methoxy (B1213986) group influence the reactivity of this Grignard reagent?

A3: The methoxy group is an electron-donating group, which can increase the nucleophilicity of the Grignard reagent. This can lead to faster reaction rates compared to unsubstituted phenylmagnesium bromide. The position of the methoxy group can also influence the regioselectivity of its reactions with certain substrates.

Q4: What are the ideal solvents for preparing and using 3-methoxyphenylmagnesium bromide?

A4: Anhydrous ethereal solvents are essential for the formation and stabilization of Grignard reagents.[3] The most commonly used solvents are diethyl ether and tetrahydrofuran (B95107) (THF). THF is often preferred for aryl Grignards as it can facilitate the reaction of less reactive aryl bromides.[4]

Q5: How can I confirm the successful formation and determine the concentration of my 3-methoxyphenylmagnesium bromide solution?

A5: Visual confirmation includes the disappearance of the magnesium metal and the formation of a cloudy, grayish-brown solution. The concentration of the Grignard reagent can be determined by titration. A common method involves titration against a standard solution of iodine or a known amount of a ketone followed by analysis of the unreacted ketone.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the preparation and use of 3-methoxyphenylmagnesium bromide.

Problem	Potential Cause	Troubleshooting Steps
Reaction fails to initiate	1. Inactive Magnesium Surface: A layer of magnesium oxide on the turnings prevents the reaction. 2. Presence of Moisture: Trace amounts of water in the glassware or solvent will quench the Grignard reagent as it forms. 3. Low-Quality Reagents: Impure 3-bromoanisole or old magnesium turnings.	1. Activate Magnesium: Gently crush the magnesium turnings in a mortar and pestle before use, or use a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) as an initiator. 2. Ensure Anhydrous Conditions: Flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (nitrogen or argon). Use freshly distilled, anhydrous solvents. 3. Use High-Purity Reagents: Ensure 3-bromoanisole is pure and dry. Use fresh, shiny magnesium turnings.
Low yield of the desired product	1. Wurtz Coupling: A significant portion of the Grignard reagent is consumed in the formation of 3,3'-dimethoxybiphenyl. 2. Inaccurate Reagent Concentration: The concentration of the Grignard reagent may be lower than assumed. 3. Reaction with Protic Impurities: Contamination of the electrophile or reaction setup with water or other protic impurities.	1. Minimize Wurtz Coupling: Add the 3-bromoanisole solution slowly to the magnesium suspension to maintain a low concentration of the halide. Maintain a moderate reaction temperature; excessive heat can promote coupling.[5] 2. Titrate the Grignard Reagent: Determine the exact concentration of the Grignard reagent before adding the electrophile to ensure accurate stoichiometry. 3. Purify and Dry Electrophile: Ensure the electrophilic substrate is pure and free from protic impurities.
Formation of a significant amount of 3,3'-dimethoxybiphenyl (Wurtz product)	1. High Local Concentration of 3-bromoanisole: Rapid addition of the aryl bromide. 2. High Reaction Temperature: The Grignard formation is exothermic, and excessive heat can accelerate the coupling reaction.	1. Slow Addition: Add the 3-bromoanisole solution dropwise to the vigorously stirred magnesium suspension. 2. Temperature Control: Use an ice bath to maintain a gentle reflux during the initial exothermic phase of the reaction.
Formation of methoxybenzene as a major byproduct	Quenching by a Protic Source: The Grignard reagent has reacted with an acidic proton source.	Strict Anhydrous and Inert Conditions: Re-evaluate all procedures for drying glassware and solvents. Ensure a positive pressure of inert gas is maintained throughout the experiment. Check starting materials for protic impurities.

Experimental Protocols

Protocol 1: Preparation of 3-Methoxyphenylmagnesium Bromide

This protocol is adapted from a standard procedure for the preparation of a similar Grignard reagent.

Materials:

• Magnesium turnings

• 3-Bromoanisole (anhydrous)

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (as initiator)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. Maintain a positive pressure of nitrogen or argon throughout the experiment.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a single crystal of iodine. Gently warm the flask with a heat gun under the inert atmosphere until the purple color of the iodine sublimes and then disappears, indicating the activation of the magnesium surface. Allow the flask to cool to room temperature.

• Initiation: In the dropping funnel, prepare a solution of 3-bromoanisole (1.0 equivalent) in anhydrous THF. Add a small portion (approx. 10%) of this solution to the activated magnesium. The reaction should initiate, as evidenced by gentle bubbling and the formation of a cloudy solution. If the reaction does not start, gentle warming may be applied.

• Addition: Once the reaction has started, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux. Use an external cooling bath if the reaction becomes too vigorous.

• Completion: After the addition is complete, continue stirring the mixture at room temperature for an additional 1-2 hours to ensure complete reaction. The resulting grayish-brown solution is the 3-methoxyphenylmagnesium bromide reagent.

Protocol 2: Reaction of 3-Methoxyphenylmagnesium Bromide with an Electrophile (Example: Propionic Anhydride)

This protocol is based on a literature procedure for the synthesis of 3-methoxypropiophenone.

Materials:

• Solution of 3-methoxyphenylmagnesium bromide in THF (prepared as in Protocol 1)

• Propionic anhydride (B1165640)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Separatory funnel

Procedure:

• Reaction Setup: In a separate flame-dried flask under an inert atmosphere, cool a mixture of propionic anhydride (1.0 equivalent) and anhydrous diethyl ether to -70 °C using a dry ice/acetone bath.

• Addition of Grignard Reagent: Slowly add the prepared solution of 3-methoxyphenylmagnesium bromide (1.0 equivalent) to the cooled propionic anhydride solution over 1.5 hours, maintaining the temperature below -65 °C.

• Quenching: After the addition is complete, slowly add a saturated aqueous solution of ammonium chloride to quench the reaction. Allow the mixture to warm to room temperature.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with a dilute aqueous sodium hydroxide (B78521) solution and a saturated aqueous sodium chloride solution.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Further purification can be achieved by distillation or column chromatography.

Visualizations

Caption: Workflow for the preparation and reaction of 3-methoxyphenylmagnesium bromide.

References

• 1. WO2020193617A1 - Impact of trace elements in the grignard reaction - Google Patents [patents.google.com]
• 2. Wurtz (Coupling) [quimicaorganica.org]
• 3. 3-methoxyphenylmagnesium bromide in thf | Sigma-Aldrich [sigmaaldrich.com]
• 4. Wurtz Reaction - GeeksforGeeks [geeksforgeeks.org]
• 5. prepchem.com [prepchem.com]

Troubleshooting Grignard reaction initiation with 3-bromoanisole

Technical Support Center: Grignard Reaction Troubleshooting

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting for initiating Grignard reactions with 3-bromoanisole (B1666278).

Frequently Asked Questions (FAQs)

Q1: Why is my Grignard reaction with 3-bromoanisole failing to initiate?

Failure to initiate is the most common issue in Grignard synthesis. The primary obstacles are typically:

• Magnesium Oxide Layer: A passivating layer of magnesium oxide (MgO) coats the surface of the magnesium, preventing it from reacting with the 3-bromoanisole.[1][2][3] Successful initiation requires the removal or disruption of this layer.[1]

• Presence of Water: Grignard reagents are extremely potent bases and will be rapidly destroyed by even trace amounts of water in glassware, solvents, or reagents.[1][2][4][5]

• Reagent Purity: Impurities in the 3-bromoanisole or the solvent can inhibit the reaction.

Q2: What are the visual indicators of a successful Grignard reaction initiation?

A successful initiation is marked by several distinct visual cues:

• Exotherm: The generation of heat is a classic sign.[1] The reaction can become self-sustaining and may require cooling to maintain control.

• Color Change: If an initiator like iodine is used, its characteristic purple/brown color will disappear.[1][2]

• Turbidity: The reaction mixture will typically turn cloudy, with a grey or brownish appearance.[1][6][7]

• Bubbling: Spontaneous boiling of the solvent (especially low-boiling point ethers like diethyl ether) may occur at the surface of the magnesium.[1] If 1,2-dibromoethane (B42909) is used as an activator, the formation of ethylene (B1197577) gas bubbles is a clear indicator.[3]

Q3: My reaction started but then stopped. What are the likely causes?

This issue often points to a limited amount of active magnesium surface or the gradual introduction of moisture. Once the initially exposed magnesium has reacted, the reaction will cease if no new active sites become available. It could also indicate that a small amount of water was introduced with the bulk of your halide solution after initiation with a small, dry portion.

Q4: Can the 3-bromoanisole itself be the issue?

Yes. While aryl bromides are commonly used for Grignard reactions, the quality of the 3-bromoanisole is important. It should be anhydrous and free of acidic impurities. If you suspect contamination, purification by distillation or passing it through a column of activated alumina (B75360) may be necessary.

Q5: What is the primary side reaction of concern, and how can it be minimized?

The most common side reaction is Wurtz coupling, where the newly formed Grignard reagent (3-methoxyphenylmagnesium bromide) reacts with another molecule of 3-bromoanisole to form 3,3'-dimethoxybiphenyl.[8] This is more likely at higher temperatures and high local concentrations of the aryl bromide.[9] To minimize this, ensure slow, dropwise addition of the 3-bromoanisole and maintain a moderate reaction temperature.[9]

Troubleshooting Guides

Issue 1: Reaction Fails to Initiate

This is the most frequent problem. Follow this workflow to diagnose and solve the issue.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting a Grignard reaction that fails to initiate.

Issue 2: Low Yield of Grignard Reagent

Even if the reaction initiates, the final yield may be unsatisfactory. The table below outlines potential causes and solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield	1. Wurtz Coupling: Formation of bi-aryl side products.[8][9] 2. Incomplete Reaction: Not all magnesium or 3-bromoanisole has reacted. 3. Quenching: Reaction with moisture, oxygen, or acidic impurities.[5]	1. Add the 3-bromoanisole solution slowly and dropwise. Maintain a gentle reflux and avoid excessive heating.[9] 2. Ensure magnesium is of high quality and sufficiently activated. Allow adequate reaction time. 3. Maintain a robust inert atmosphere (Nitrogen or Argon) throughout the reaction. Ensure all reagents are scrupulously dry.

Data Presentation

Table 1: Comparison of Common Magnesium Activation Methods

Activation Method	Procedure	Typical Amount	Observable Indicator(s)	Reference(s)
Iodine (I₂) Crystal	Add a crystal to the dry magnesium turnings and gently warm under inert gas.	One small crystal	The purple/brown iodine color disappears.	[1][2][10]
1,2-Dibromoethane (DBE)	Add a small amount to the magnesium suspension in the solvent.	A few drops to ~5 mol%	Bubbling (ethylene gas evolution) and/or an exotherm.	[1][3][10]
Mechanical Grinding	Crush or grind the magnesium turnings with a dry glass rod in the flask (under inert gas).	N/A	Exposes a fresh, shiny metal surface.	[2][3]
Diisobutylaluminium hydride (DIBAH)	Can be used to activate the magnesium surface and dry the reaction mixture.	Catalytic amount	Allows for initiation at or below 20 °C.	[11]
Pre-formed Grignard	Add a small amount of a previously prepared Grignard reagent to the flask.	Small aliquot	Can help initiate a stubborn reaction.	[12]

Table 2: Solvent Selection - Diethyl Ether vs. Tetrahydrofuran (THF)

Solvent	Boiling Point	Advantages	Considerations	Reference(s)
Diethyl Ether	34.6 °C	Easier to initiate some reactions due to lower boiling point, making reflux easier to achieve.	Less effective at stabilizing some Grignard reagents compared to THF. More volatile.	[13][14]
Tetrahydrofuran (THF)	66 °C	Better solvating and stabilizing properties for the Grignard reagent due to the oxygen being more sterically accessible.[13][14] Higher boiling point allows for higher reaction temperatures, which can be beneficial for less reactive halides.[13][15]	Can be more difficult to initiate reactions as more energy is required to reach reflux. Must be free of peroxides.	[13][14][15]

Experimental Protocols

Protocol 1: Flame-Drying Glassware for Anhydrous Conditions

• Assemble the reaction flask, condenser, and addition funnel. Ensure all joints are properly fitted.

• Pass a Bunsen burner flame or a heat gun over the entire surface of the glassware assembly under a gentle flow of inert gas (Nitrogen or Argon).[2]

• Continue heating until no more condensation is visible on the inner walls of the apparatus.

• Allow the glassware to cool to room temperature under the inert atmosphere before adding any reagents.

Protocol 2: Chemical Activation of Magnesium using Iodine

• Place the pre-weighed magnesium turnings and a magnetic stir bar into the flame-dried reaction flask.

• Add a single, small crystal of iodine.[1][10]

• Seal the flask and establish an inert atmosphere.

• Gently warm the flask with a heat gun while stirring. The iodine will sublime, creating a purple vapor.

• Continue gentle warming until the purple color has completely faded, indicating the iodine has reacted with the magnesium surface.[2]

• Allow the flask to cool to room temperature before adding the solvent.

Protocol 3: Chemical Activation of Magnesium using 1,2-Dibromoethane (DBE)

• Place the pre-weighed magnesium turnings and a magnetic stir bar into the flame-dried reaction flask under an inert atmosphere.

• Add a portion of the total anhydrous solvent (e.g., THF or diethyl ether) to just cover the magnesium.

• While stirring, use a syringe to add a few drops of 1,2-dibromoethane to the magnesium suspension.[1][6]

• A successful activation is indicated by the evolution of ethylene gas (bubbling) and often a gentle warming of the mixture.[3]

• Once the initial activation reaction subsides, you can proceed with the slow addition of your 3-bromoanisole solution.

References

• 1. benchchem.com [benchchem.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Grignard reagent - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. homework.study.com [homework.study.com]
• 6. youtube.com [youtube.com]
• 7. US7427370B2 - Method for the production of Grignard compounds - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. guidechem.com [guidechem.com]
• 15. physicsforums.com [physicsforums.com]

Minimizing Wurtz coupling with 3-methoxyphenylmagnesium bromide

This guide provides troubleshooting advice and optimized protocols for minimizing Wurtz-type homocoupling when using 3-methoxyphenylmagnesium bromide in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is Wurtz coupling in the context of a Grignard reaction?

A1: Wurtz or Wurtz-type coupling is a common side reaction where two molecules of the Grignard reagent couple to form a symmetrical biaryl compound. In the case of 3-methoxyphenylmagnesium bromide, this side reaction produces 3,3'-dimethoxybiphenyl (B1581302). This undesired product consumes the Grignard reagent, lowers the yield of the intended product, and complicates purification.

Q2: What are the primary factors that promote Wurtz coupling with 3-methoxyphenylmagnesium bromide?

A2: Several factors can increase the rate of Wurtz coupling:

• High Temperatures: Elevated temperatures provide the activation energy needed for the homocoupling side reaction.

• Presence of Transition Metal Catalysts: While necessary for cross-coupling, certain catalysts or impurities, especially nickel and cobalt, can also promote homocoupling.

• High Grignard Reagent Concentration: A higher concentration can increase the statistical probability of two Grignard molecules reacting.

• Slow Substrate Addition: If the electrophile (your reaction partner) is added too slowly, the Grignard reagent may begin to couple with itself.

Q3: Can the choice of solvent affect the formation of the Wurtz byproduct?

A3: Yes, the solvent plays a crucial role. Tetrahydrofuran (THF) is generally preferred for Grignard reactions as it effectively solvates the magnesium center, forming a more stable Grignard reagent (Schlenk equilibrium). This stabilization can help reduce the propensity for side reactions compared to solvents like diethyl ether in some cases.

Troubleshooting Guide: High Levels of 3,3'-dimethoxybiphenyl Detected

If you are observing significant formation of the 3,3'-dimethoxybiphenyl byproduct, consult the following troubleshooting workflow.

Caption: Troubleshooting workflow for minimizing Wurtz coupling.

Experimental Protocols

Protocol 1: Optimized Cross-Coupling with Minimized Wurtz Formation

This protocol for a generic cross-coupling between 3-methoxyphenylmagnesium bromide and an aryl halide (Ar-X) is optimized to reduce homocoupling.

Materials:

• 3-methoxyphenylmagnesium bromide (1.0 M in THF)

• Aryl halide (Ar-X)

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃)

• Anhydrous THF

• Anhydrous N,N-Dimethylformamide (DMF)

• Nitrogen or Argon gas supply

• Standard Schlenk line or glovebox equipment

Procedure:

• Setup: Assemble a dry, oven-baked, three-neck flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum.

• Catalyst Loading: Under a positive pressure of inert gas, add the aryl halide (1.0 eq) and Fe(acac)₃ (0.05 eq) to the flask.

• Solvent Addition: Add anhydrous THF and anhydrous DMF to the flask via syringe to create a 4:1 THF:DMF solvent mixture. The final concentration of the aryl halide should be approximately 0.5 M.

• Cooling: Cool the reaction mixture to -20°C using a suitable cooling bath (e.g., dry ice/acetone).

• Grignard Addition (Reverse Addition): Begin the slow, dropwise addition of 3-methoxyphenylmagnesium bromide (1.2 eq) to the cooled, stirring reaction mixture via a syringe pump over 1-2 hours.

• Temperature Monitoring: Carefully monitor the internal temperature throughout the addition, ensuring it does not rise above -10°C.

• Reaction: After the addition is complete, allow the reaction to stir at -20°C for an additional 2 hours, then let it slowly warm to room temperature and stir overnight.

• Quenching: Cool the mixture to 0°C and slowly quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Workup: Proceed with standard aqueous workup and extraction with a suitable organic solvent (e.g., ethyl acetate).

• Analysis: Analyze the crude product by GC-MS or ¹H NMR to determine the ratio of the desired cross-coupled product to the 3,3'-dimethoxybiphenyl byproduct.

Effect of temperature on 3-methoxyphenylmagnesium bromide stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, handling, and use of 3-methoxyphenylmagnesium bromide.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 3-methoxyphenylmagnesium bromide and how should it be stored?

A1: 3-Methoxyphenylmagnesium bromide, like other Grignard reagents, is highly sensitive to moisture and air.[1][2] It is not considered a highly stable compound and is best used as soon as possible after preparation.[2] For short-term storage, it should be kept in a tightly sealed, dry, inert atmosphere (e.g., under nitrogen or argon) and refrigerated.[2][3] Avoid extreme temperatures and direct sunlight.[2] Storage at temperatures below 25°C may cause the formation of crystalline magnesium salts; gentle warming and swirling can redissolve the solid.

Q2: What is the expected shelf-life of a 3-methoxyphenylmagnesium bromide solution?

A2: While a specific shelf-life for 3-methoxyphenylmagnesium bromide is not well-documented, Grignard reagents are known to degrade over time. It is strongly recommended to prepare the reagent fresh for optimal reactivity.[4] If purchased as a solution, the manufacturer's expiration date should be strictly followed. The concentration of the Grignard reagent can be determined by titration before use, especially if it has been stored for any length of time.

Q3: What are the primary decomposition pathways for 3-methoxyphenylmagnesium bromide at elevated temperatures?

Q4: What is the Schlenk Equilibrium and how does temperature affect it for 3-methoxyphenylmagnesium bromide?

A4: The Schlenk equilibrium describes a reversible reaction in solutions of Grignard reagents where two molecules of the organomagnesium halide are in equilibrium with the corresponding diorganomagnesium compound and magnesium halide salt (2 RMgX ⇌ MgR₂ + MgX₂).[1][7] The position of this equilibrium is influenced by several factors, including the solvent, the nature of the organic group and the halide, the concentration, and the temperature.[1][7] While specific thermodynamic data for the 3-methoxyphenylmagnesium bromide equilibrium is not available, in ethereal solvents like THF, the equilibrium generally favors the monomeric Grignard reagent.[1] The effect of temperature on this equilibrium is complex and can influence the distribution of species in solution.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Reaction fails to initiate.	- Impure or oxidized magnesium turnings. - Wet glassware or solvent. - Unreactive aryl bromide.	- Use fresh, shiny magnesium turnings. Consider activating with a small crystal of iodine, 1,2-dibromoethane, or by crushing the magnesium.[8] - Flame-dry all glassware under vacuum and cool under an inert gas. Use anhydrous solvents.[4] - Ensure the purity of 3-methoxybromobenzene.
Low yield of the desired product.	- Inaccurate concentration of the Grignard reagent. - Presence of moisture or air in the reaction. - Side reactions (e.g., Wurtz coupling). - The Grignard reagent has degraded upon storage.	- Titrate the Grignard reagent solution before use to determine the exact concentration. - Maintain a strict inert atmosphere (nitrogen or argon) throughout the reaction.[4] - Control the reaction temperature; add the electrophile slowly to the Grignard solution.[4] - Use freshly prepared Grignard reagent for best results.[4]
Formation of a biphenyl (B1667301) byproduct.	- Wurtz-type coupling of the Grignard reagent with the starting aryl bromide. This is often favored by higher temperatures.	- Maintain a lower reaction temperature during the formation and subsequent reaction of the Grignard reagent. - Add the aryl bromide slowly to the magnesium suspension to maintain a low concentration of the halide.
The Grignard solution is cloudy or contains a precipitate.	- Formation of magnesium oxide/hydroxide due to exposure to air/moisture. - Schlenk equilibrium leading to the precipitation of MgBr₂.	- While some cloudiness can be normal, excessive precipitation may indicate contamination. Ensure all handling is under strictly anhydrous and inert conditions. - The formation of some precipitate due to the Schlenk equilibrium is possible, especially if the solvent composition is altered (e.g., by adding dioxane).[1]

Experimental Protocols

Preparation of 3-Methoxyphenylmagnesium Bromide

This protocol is a general procedure and may require optimization.

Materials:

• Magnesium turnings

• 3-Bromoanisole (B1666278) (3-methoxybromobenzene)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine (for activation, optional)

• Three-necked round-bottom flask, flame-dried

• Reflux condenser, flame-dried

• Dropping funnel, flame-dried

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Set up the flame-dried glassware assembly under a positive pressure of inert gas.

• Place the magnesium turnings in the round-bottom flask. If desired, add a small crystal of iodine as an activator.

• Add a small amount of anhydrous THF to cover the magnesium.

• In the dropping funnel, prepare a solution of 3-bromoanisole in anhydrous THF.

• Add a small portion of the 3-bromoanisole solution to the magnesium suspension to initiate the reaction. Initiation is indicated by a gentle bubbling and a change in color. Gentle warming may be required to start the reaction.

• Once the reaction has initiated, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until the magnesium is consumed. The resulting greyish solution is the 3-methoxyphenylmagnesium bromide reagent.

• The concentration of the prepared Grignard reagent should be determined by titration before use.

Visualizations

Caption: The Schlenk equilibrium for 3-methoxyphenylmagnesium bromide in solution.

Caption: A generalized experimental workflow for a Grignar reaction.

References

• 1. Schlenk equilibrium - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. smart.dhgate.com [smart.dhgate.com]
• 5. fishersci.com [fishersci.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]

Technical Support Center: Optimizing 3-Methoxyphenylmagnesium Bromide Addition Rate

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the addition rate of 3-methoxyphenylmagnesium bromide in chemical syntheses. The following information is designed to troubleshoot common issues and answer frequently asked questions to ensure successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for controlling the addition rate of 3-methoxyphenylmagnesium bromide?

A1: The primary reason for a controlled, slow addition of 3-methoxyphenylmagnesium bromide is to manage the highly exothermic nature of the Grignard reaction.[1] A rapid addition can lead to a sudden increase in temperature, causing the solvent to boil and potentially leading to a dangerous runaway reaction. Furthermore, a slow addition rate helps to minimize the formation of undesirable byproducts.

Q2: What are the common side reactions associated with the rapid addition of 3-methoxyphenylmagnesium bromide?

A2: The most common side reaction is the Wurtz coupling, which results in the formation of 3,3'-dimethoxybiphenyl (B1581302). This occurs when the Grignard reagent reacts with the unreacted 3-methoxybromobenzene. A high local concentration of the Grignard reagent, which can occur with rapid addition, favors this side reaction.

Q3: How does the reaction temperature affect the outcome of the addition of 3-methoxyphenylmagnesium bromide?

A3: Lower reaction temperatures are generally preferred as they can suppress the rate of side reactions, including Wurtz coupling.[2][3] Maintaining a low and stable temperature during the addition is crucial for maximizing the yield of the desired product and minimizing impurities.

Q4: My reaction with 3-methoxyphenylmagnesium bromide is showing a low yield despite slow addition. What are other potential issues?

A4: Low yields can stem from several factors other than the addition rate. Ensure that all glassware is scrupulously dry and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the Grignard reagent from reacting with moisture or atmospheric carbon dioxide. The quality of the magnesium turnings and the purity of the 3-methoxybromobenzene and solvent are also critical.

Q5: Can the solvent choice impact the optimization of the addition rate?

A5: Yes, the choice of solvent is important. Tetrahydrofuran (B95107) (THF) is a common solvent for Grignard reactions. Its boiling point (around 66°C) provides a reasonable operating window. However, for reactions that are particularly exothermic, a higher-boiling solvent might be considered for better temperature control, though this can also affect reactivity.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Reaction becomes too vigorous and boils uncontrollably.	Addition rate of 3-methoxyphenylmagnesium bromide is too fast.	Immediately stop the addition and cool the reaction flask with an ice bath. Once the reaction is under control, resume the addition at a significantly slower rate.
Low yield of the desired product and a significant amount of 3,3'-dimethoxybiphenyl byproduct is observed.	High local concentration of the Grignard reagent due to rapid addition.	Decrease the addition rate. Consider diluting the Grignard reagent further before addition. Maintain a low reaction temperature (e.g., 0°C or below) during the addition.
Formation of a dark-colored or black solution.	This could indicate decomposition of the Grignard reagent or other side reactions, possibly due to impurities or localized overheating.	Ensure high-purity starting materials and solvents. Improve stirring to ensure even heat distribution. Maintain a consistent and low reaction temperature.
Reaction fails to go to completion.	Insufficient reaction time after the addition is complete.	After the addition of 3-methoxyphenylmagnesium bromide is finished, allow the reaction to stir for an adequate amount of time to ensure all the starting material has reacted. The optimal time should be determined empirically, for example, by monitoring the reaction with TLC or GC.

Data Presentation

Table 1: Illustrative Effect of Addition Rate and Temperature on the Reaction of 3-Methoxyphenylmagnesium Bromide with Benzaldehyde

Entry	Addition Time (min)	Temperature (°C)	Yield of (3-methoxyphenyl)phenylmethanol (%)	Yield of 3,3'-dimethoxybiphenyl (%)
1	15	25	75	20
2	60	25	85	10
3	120	25	90	5
4	60	0	92	3
5	120	0	95	<2

Note: This data is illustrative and intended to demonstrate the expected trends. Actual results may vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for the Optimized Addition of 3-Methoxyphenylmagnesium Bromide to an Aldehyde (e.g., Benzaldehyde)

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser with a nitrogen inlet, and a thermometer. Flame-dry all glassware under a stream of nitrogen and allow it to cool to room temperature.

• Reagent Preparation: In the reaction flask, place the aldehyde (1.0 eq) dissolved in anhydrous tetrahydrofuran (THF). Cool the solution to the desired temperature (e.g., 0°C) using an ice-salt bath.

• Grignard Reagent Addition: Fill the dropping funnel with a 1.0 M solution of 3-methoxyphenylmagnesium bromide in THF (1.1 eq).

• Slow Addition: Add the 3-methoxyphenylmagnesium bromide solution dropwise to the stirred aldehyde solution over a period of 1-2 hours, ensuring the internal temperature does not exceed the set temperature.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at the same temperature for an additional 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Once the reaction is complete, slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride while maintaining cooling in an ice bath.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizations

Caption: Experimental workflow for the optimized addition of 3-methoxyphenylmagnesium bromide.

Caption: Troubleshooting logic for optimizing the addition of 3-methoxyphenylmagnesium bromide.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from 3-Methoxyphenylmagnesium Bromide Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of reaction products involving 3-methoxyphenylmagnesium bromide.

Troubleshooting Guide

This section addresses specific issues that may arise during the workup and purification of your target compound.

Problem / Observation	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Incomplete Grignard Reagent Formation: Moisture in the reaction vessel or on the magnesium surface can prevent the formation of the Grignard reagent.[1] 2. Premature Quenching: The Grignard reagent is a strong base and can be quenched by acidic protons from water, alcohols, or even the carbonyl starting material if it contains acidic protons.[1] 3. Side Reactions: The Grignard reagent can participate in side reactions, such as coupling with the parent aryl halide to form a biphenyl (B1667301) byproduct.[2]	1. Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven and cool under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. 2. Activate Magnesium: Use a crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to activate the magnesium surface.[1][2] 3. Slow Addition of Electrophile: Add the electrophile (e.g., ketone, ester) dropwise to the Grignard reagent solution at a controlled temperature to minimize side reactions.
Persistent Emulsion During Extraction	Formation of Magnesium Salts: Magnesium salts formed during the quenching step can sometimes lead to the formation of stable emulsions, making layer separation difficult.	1. Add Saturated Aqueous NH₄Cl: Use saturated ammonium (B1175870) chloride solution for quenching, as it often helps to break up emulsions by forming more soluble magnesium complexes. 2. "Salting Out": Add a small amount of brine (saturated NaCl solution) to the separatory funnel and gently swirl. This increases the ionic strength of the aqueous layer, which can help to break the emulsion. 3. Filtration: If the emulsion persists, it may be necessary to filter the entire mixture through a pad of Celite® to remove fine solid particles that are stabilizing the emulsion.
Product Contaminated with 3,3'-Dimethoxybiphenyl (B1581302)	Wurtz-type Coupling: The Grignard reagent can couple with unreacted 3-bromoanisole (B1666278) to form 3,3'-dimethoxybiphenyl. This is a common byproduct in Grignard reactions.[2]	Purification by Trituration/Recrystallization: - Trituration: 3,3'-Dimethoxybiphenyl is generally more soluble in nonpolar solvents than the desired alcohol product. Wash the crude product with a minimal amount of a cold, nonpolar solvent like petroleum ether or hexanes. The biphenyl byproduct will dissolve, leaving the more polar alcohol as a solid.[2] - Recrystallization: If trituration is insufficient, recrystallize the crude product from a suitable solvent system. A solvent pair, such as ethanol/water or ethyl acetate (B1210297)/hexanes, can be effective.
Product Contains Unreacted Carbonyl Starting Material	1. Insufficient Grignard Reagent: An inadequate amount of the Grignard reagent was used to fully react with the electrophile. 2. Inefficient Reaction: The reaction may not have gone to completion due to steric hindrance or low reactivity of the carbonyl compound.	1. Use an Excess of Grignard Reagent: It is common practice to use a slight excess (1.1-1.2 equivalents) of the Grignard reagent. 2. Column Chromatography: The unreacted carbonyl compound is typically less polar than the alcohol product and can be separated by silica (B1680970) gel column chromatography. A gradient elution with a mixture of hexanes and ethyl acetate is often effective.
Product Contains 3-Methoxyphenol (B1666288)	Reaction with Oxygen: The Grignard reagent can react with atmospheric oxygen during the reaction or workup to form a magnesium alkoxide, which upon protonation yields 3-methoxyphenol.	Acid-Base Extraction: 3-Methoxyphenol is acidic and can be removed by washing the organic layer with a dilute aqueous base, such as 5% sodium hydroxide (B78521) (NaOH) solution. The phenoxide salt will be extracted into the aqueous layer. Subsequently, neutralize the organic layer by washing with water and then brine.

Frequently Asked Questions (FAQs)

Q1: What is the best way to quench a reaction with 3-methoxyphenylmagnesium bromide?

A: The most common and generally effective method for quenching a Grignard reaction is the slow, dropwise addition of the reaction mixture to a cold, saturated aqueous solution of ammonium chloride (NH₄Cl). This is an exothermic process, so it's important to maintain cooling with an ice bath. For reactions where the product is a carboxylic acid (from quenching with CO₂), a dilute acid like 1 M HCl is often used to both protonate the carboxylate and dissolve the magnesium salts.

Q2: My desired tertiary alcohol product is an oil and won't crystallize. How can I purify it?

A: If your product is a non-crystalline oil, purification can be achieved through silica gel column chromatography. Since tertiary alcohols are polar, a mobile phase consisting of a mixture of a nonpolar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether) is typically used. The polarity of the eluent can be gradually increased to effectively separate the product from less polar impurities, such as the biphenyl byproduct and unreacted starting materials.

Q3: How can I effectively remove the 3,3'-dimethoxybiphenyl byproduct?

A: 3,3'-dimethoxybiphenyl is a common nonpolar byproduct. Here are two effective methods for its removal:

• Trituration: This is a simple and often effective method. After evaporating the solvent from your crude product, add a small amount of a cold, nonpolar solvent in which the biphenyl is soluble but your desired product is not (e.g., cold hexanes or petroleum ether). Stir the mixture vigorously, then filter to isolate your purified solid product.[2]

• Recrystallization: If your product is a solid, recrystallization can be very effective. The key is to find a solvent or solvent system where the solubility of your product and the biphenyl byproduct are significantly different. For example, the biphenyl is often more soluble in nonpolar solvents. A mixed solvent system, where the product is dissolved in a "good" solvent at high temperature and then a "poor" solvent is added to induce crystallization upon cooling, can work well.

Q4: What are some common solvent systems for the recrystallization of tertiary alcohols derived from 3-methoxyphenylmagnesium bromide?

A: The choice of solvent will depend on the specific structure of your alcohol. However, some common starting points for recrystallization of moderately polar compounds like tertiary alcohols include:

• Single Solvents: Ethanol, isopropanol, or ethyl acetate.

• Solvent Pairs:

  • Ethyl acetate / Hexanes

  • Acetone / Hexanes

  • Ethanol / Water

  • Diethyl ether / Petroleum ether

The general procedure is to dissolve the crude product in a minimal amount of the hot "good" solvent (the one in which it is more soluble), and then slowly add the "poor" solvent (the one in which it is less soluble) until the solution becomes slightly cloudy. Then, allow the solution to cool slowly to induce crystallization.

Data Presentation

Table 1: Physical Properties of a Common Byproduct

Compound	Structure	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
3,3'-Dimethoxybiphenyl		214.26	44-45	328

Data sourced from PubChem and commercial supplier information.

Table 2: Representative Purification Data for a Structurally Similar Product

Product	Reaction	Purification Method	Yield	Purity
2-(4-Methoxyphenyl)propan-2-ol	4-Methoxyacetophenone + CH₃MgCl	Aqueous workup, extraction with MTBE, and evaporation	94%	96% (by HPLC)

This data is for a regioisomeric product and serves as a general guideline. Actual yields and purity will vary depending on the specific reaction conditions and the purity of the starting materials.

Experimental Protocols

Protocol 1: General Workup and Extraction Procedure

• Quenching: Cool the reaction mixture in an ice bath. Slowly and with vigorous stirring, add the reaction mixture to a beaker containing a cold (0 °C) saturated aqueous solution of ammonium chloride (NH₄Cl). The volume of the NH₄Cl solution should be roughly equal to the volume of the reaction mixture.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate) two to three times.

• Washing: Combine the organic extracts and wash them sequentially with:

  • Water (to remove water-soluble impurities).

  • (Optional) 5% aqueous NaOH if 3-methoxyphenol is a suspected byproduct.

  • Saturated aqueous sodium chloride (brine) to facilitate drying.

• Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Purification of a Solid Product by Trituration

• Transfer the crude solid product to a small Erlenmeyer flask.

• Add a minimal amount of a cold, nonpolar solvent (e.g., petroleum ether or hexanes).

• Stir the slurry vigorously with a spatula or magnetic stir bar for several minutes.

• Collect the solid product by vacuum filtration, washing the solid with a small amount of the cold solvent.

• Dry the purified solid product in a vacuum oven.

Visualizations

Caption: Experimental workflow for the purification of products from 3-methoxyphenylmagnesium bromide reactions.

Caption: Troubleshooting logic for purification of Grignard reaction products.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Post-Grignard Reaction Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of unreacted magnesium and magnesium salts from Grignard reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing unreacted magnesium after a Grignard reaction?

A1: The two primary methods for dealing with unreacted magnesium are:

• Quenching: The most common method, where the reaction mixture is treated with a proton source to react with and dissolve the excess magnesium and the magnesium alkoxide product.

• Filtration: In some cases, larger particles of unreacted magnesium can be physically removed by filtration before the quenching step. This is often done by filtering the reaction mixture through a pad of Celite.[1][2]

Q2: Why is the quenching of a Grignard reaction often highly exothermic and potentially hazardous?

A2: The Grignard reagent is a strong base and will react vigorously with protic reagents like water or acids.[3] This acid-base reaction is highly exothermic. Furthermore, unreacted magnesium metal will also react with acid to produce hydrogen gas, which is flammable and can create a risk of fire or explosion if not properly managed.[4]

Q3: What is the advantage of using saturated aqueous ammonium (B1175870) chloride (NH₄Cl) for quenching instead of a dilute acid?

A3: Saturated aqueous ammonium chloride is a weak acid and provides a more controlled and less vigorous quench compared to strong acids like HCl or H₂SO₄.[5][6] This is particularly important when the product is sensitive to strongly acidic conditions, which could lead to side reactions like elimination or rearrangement.[5][7] Ammonium chloride also helps to ensure that inorganic magnesium salts are soluble in the aqueous phase, facilitating their removal during extraction.[5]

Q4: I have a thick, gelatinous precipitate after quenching my Grignard reaction. What is it and how can I deal with it?

A4: The gelatinous precipitate is typically composed of magnesium salts, such as magnesium hydroxide (B78521) (Mg(OH)₂), which form during the workup. These salts can be difficult to filter and may trap the desired product, leading to lower yields. To resolve this, using a dilute acidic solution (e.g., 1M HCl) or a saturated aqueous solution of ammonium chloride for quenching is recommended, as these reagents help form more soluble magnesium salts.[8] Allowing the mixture to stir for an extended period after quenching can also aid in dissolving these salts.[9]

Troubleshooting Guide

This guide addresses common issues encountered during the removal of unreacted magnesium and subsequent workup.

Issue	Potential Cause	Recommended Solution
Violent/Uncontrolled Quenching Reaction	Rapid addition of the quenching agent.	Always perform the quench in an ice bath and add the quenching solution dropwise with vigorous stirring.[9] Be patient and allow the exotherm to subside between additions.
Use of a concentrated acid.	Use a dilute acid (e.g., 10% H₂SO₄ or 1M HCl) or, preferably, a saturated aqueous solution of ammonium chloride for a milder reaction.[10][11][12]
Thick, Unfilterable Precipitate (Magnesium Salts)	Formation of insoluble magnesium hydroxide when using water as the quenching agent.	Quench the reaction with a dilute acidic solution or saturated aqueous ammonium chloride to form more soluble magnesium salts.[8]
Incomplete dissolution of magnesium salts.	After the initial quench, allow the mixture to stir for an extended period (e.g., 20-60 minutes) to ensure all salts have dissolved.[9]
Low Product Yield	Product trapped in the magnesium salt precipitate.	After quenching, add more organic solvent and stir vigorously to extract the product from the aqueous layer. If solids persist, filter the entire mixture through a pad of Celite before extraction.[13]
Degradation of an acid-sensitive product during workup.	Use a milder quenching agent like saturated aqueous ammonium chloride.[5][7]
Tubing or Cannula Clogging During Transfer	Unreacted magnesium chips have settled and are blocking the transfer line.	Before transferring, you can attempt to dislodge the magnesium by gentle agitation. For larger scale reactions, consider filtering the mixture through a plug of glass wool or a pad of Celite to remove the magnesium chips before transferring for quenching.[1]

Experimental Protocols

Protocol 1: Quenching with Saturated Aqueous Ammonium Chloride

This protocol is recommended for most Grignard reactions, especially when the product is sensitive to strong acids.

• Cooling: Once the Grignard reaction is complete, place the reaction flask in an ice-water bath to cool the mixture to 0°C.

• Slow Addition: With vigorous stirring, slowly add a saturated aqueous solution of ammonium chloride dropwise via an addition funnel.

• Monitoring: Monitor the reaction for any exotherm. If the reaction becomes too vigorous, pause the addition until it subsides.

• Completion: Continue the addition until no further reaction (e.g., bubbling, heat generation) is observed.

• Stirring: Allow the mixture to stir at room temperature for 20-30 minutes to ensure all magnesium salts are dissolved.

• Extraction: Proceed with the standard aqueous workup to extract the product.

Protocol 2: Filtration of Unreacted Magnesium using Celite

This protocol can be used to remove larger particles of unreacted magnesium before quenching, which can be particularly useful in large-scale reactions to minimize the amount of gas evolution during the quench.

• Prepare the Filtration Apparatus: Place a pad of Celite (approximately 1-2 cm thick) over a sintered glass funnel or a Büchner funnel with filter paper.[14]

• Pre-wet the Celite: Gently pour the reaction solvent over the Celite pad to settle it and remove any fine particles.

• Filtration: Carefully transfer the Grignard reaction mixture onto the Celite pad. It is advisable to do this under an inert atmosphere to prevent quenching of the Grignard reagent by atmospheric moisture.

• Wash: Wash the filter cake with a small amount of anhydrous solvent to recover any remaining product.

• Quenching: The filtrate, now free of solid magnesium, can be quenched using one of the standard procedures.

Visual Workflow for Post-Grignard Reaction Workup

References

• 1. echemi.com [echemi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. leah4sci.com [leah4sci.com]
• 4. Magnesium sulfate - Wikipedia [en.wikipedia.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. brainly.com [brainly.com]
• 12. rroij.com [rroij.com]
• 13. benchchem.com [benchchem.com]
• 14. Chemistry Teaching Labs - Active Filtration [chemtl.york.ac.uk]

Technical Support Center: Synthesis of 3-Methoxyphenylmagnesium Bromide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-methoxyphenylmagnesium bromide, with a specific focus on maintaining the requisite anhydrous conditions for a successful reaction.

Frequently Asked Questions (FAQs)

Q1: Why are anhydrous conditions so critical for the synthesis of 3-methoxyphenylmagnesium bromide?

A1: Grignard reagents, such as 3-methoxyphenylmagnesium bromide, are potent nucleophiles and strong bases. They react readily with protic solvents, like water, in an acid-base reaction. This reaction protonates the Grignard reagent, converting it into an unreactive hydrocarbon (methoxybenzene in this case) and magnesium salts, thereby significantly reducing the yield of the desired product.[1][2][3] Even trace amounts of moisture can inhibit the initiation of the reaction or quench the Grignard reagent as it forms.[2]

Q2: What are the visual indicators of a successful Grignard reaction initiation?

A2: A successful initiation of the Grignard reaction is typically accompanied by several visual cues. These include the disappearance of the color of a chemical activator if used (e.g., the purple vapor of iodine), the spontaneous boiling of the solvent (particularly with low-boiling point ethers), the reaction mixture turning cloudy or developing a gray-brown color, and a noticeable exothermic reaction that warms the flask.[4]

Q3: What are the best methods for drying the solvent (tetrahydrofuran - THF) for this reaction?

A3: Tetrahydrofuran (B95107) (THF) for Grignard reactions must be rigorously dried. A common and effective laboratory method is distillation from a suitable drying agent.[5] A popular technique involves refluxing THF over sodium wire with benzophenone (B1666685) as an indicator.[6] The formation of a deep blue or purple color indicates that the solvent is anhydrous and oxygen-free.[6] Alternatively, passing the solvent through a column of activated alumina (B75360) can also effectively remove water. For recovery and redrying of THF from a Grignard reaction, methods involving alkali drying followed by molecular sieves are also employed.[7][8]

Q4: How can I be certain that my glassware is sufficiently dry?

A4: Glassware for moisture-sensitive reactions must be meticulously dried to remove the thin film of adsorbed water. The most common and effective methods are:

• Oven-drying: Heating the glassware in an oven at a temperature above 120°C for several hours, and ideally overnight, is a reliable method. The apparatus should be assembled while still hot and allowed to cool under a stream of dry, inert gas (like nitrogen or argon).[9]

• Flame-drying: The assembled glassware can be heated with a heat gun or a gentle Bunsen burner flame under a vacuum or a flow of inert gas. This should be done carefully and evenly until all visible moisture has been driven off. The apparatus is then cooled to room temperature under an inert atmosphere.

Q5: What is the purpose of activating the magnesium turnings, and how is it done?

A5: Magnesium turnings are often coated with a passivating layer of magnesium oxide (MgO), which can prevent or hinder the initiation of the Grignard reaction.[4] Activation is necessary to expose a fresh, reactive magnesium surface. Common activation methods include:

• Mechanical Activation: Gently crushing the magnesium turnings with a glass rod in the reaction flask can break the oxide layer.[9]

• Chemical Activation: Adding a small crystal of iodine is a widely used method.[4][10] The iodine reacts with the magnesium surface, and the disappearance of its characteristic color is an indicator of activation.[4] Another effective chemical activator is 1,2-dibromoethane.[4][10]

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of 3-methoxyphenylmagnesium bromide, with a focus on issues arising from inadequate anhydrous conditions.

Problem	Potential Cause	Recommended Solution(s)	Visual Cues of the Problem
Reaction fails to initiate.	1. Inactive Magnesium Surface: The magnesium turnings are coated with a layer of magnesium oxide.[4] 2. Presence of Moisture: Trace amounts of water in the glassware, solvent, or starting materials are preventing the reaction from starting.[2][9]	1. Activate the Magnesium: Use one of the activation methods described in the FAQs (e.g., adding a crystal of iodine or a few drops of 1,2-dibromoethane).[4][10] Gently crush the magnesium turnings with a dry glass rod.[9] 2. Ensure Rigorous Anhydrous Conditions: Re-dry all glassware by flame-drying under vacuum or oven-drying. Ensure the solvent is freshly distilled from a suitable drying agent.	The reaction mixture remains clear, with no signs of bubbling, cloudiness, or heat generation. If iodine was used as an activator, its color persists.
Reaction starts but then stops.	1. Insufficiently Dry Conditions: The initial reaction consumed the small amount of activator, but residual moisture is quenching the Grignard reagent as it forms. 2. Low Concentration of Initiator: The initial localized reaction did not propagate throughout the bulk mixture.	1. Gentle Heating: Gently warm the flask with a heat gun to encourage the reaction to continue. 2. Add More Activator: In some cases, a small additional amount of an activator may be required. 3. Sonication: Placing the reaction flask in an ultrasonic bath can sometimes help to re-initiate the reaction.	The initial bubbling and cloudiness cease, and the reaction mixture may become clear again. The exothermic nature of the reaction subsides.
Low yield of the Grignard reagent.	1. Systematic Moisture Contamination: A persistent source of moisture is present in the system (e.g., from the inert gas line, septa, or starting materials).[11] 2. Side Reactions: The formed Grignard reagent is reacting with the starting aryl bromide (Wurtz coupling).[9]	1. Check for Leaks and Moisture Sources: Ensure all connections are secure and that the inert gas is being passed through a drying tube. Use fresh, dry septa. 2. Slow Addition of Aryl Bromide: Add the solution of 3-methoxybromobenzene to the magnesium suspension dropwise to maintain a low concentration of the aryl halide, thus minimizing the Wurtz coupling side reaction.[9]	The reaction appears to proceed, but subsequent reactions using the Grignard reagent give poor yields of the desired product.

Data Presentation

The presence of water has a direct and detrimental effect on the yield of the Grignard reagent. The following table provides an illustrative example of the expected impact of water contamination on the theoretical yield of 3-methoxyphenylmagnesium bromide, assuming all other conditions are optimal.

Molar Equivalents of Water to 3-Methoxybromobenzene	Theoretical Yield of 3-Methoxyphenylmagnesium Bromide (%)
0.00	100
0.05	95
0.10	90
0.25	75
0.50	50
1.00	0

Note: This table is an illustrative representation based on the 1:1 stoichiometry of the reaction between the Grignard reagent and water. Actual yields may vary depending on other experimental factors.

Experimental Protocols

Detailed Methodology for the Anhydrous Synthesis of 3-Methoxyphenylmagnesium Bromide

This protocol outlines the steps for preparing 3-methoxyphenylmagnesium bromide under strictly anhydrous conditions.

1. Preparation of Glassware and Reagents:

• All glassware (a three-necked round-bottom flask, reflux condenser, and addition funnel) must be thoroughly cleaned and dried in an oven at 125°C overnight.

• The glassware should be assembled while still hot and allowed to cool to room temperature under a positive pressure of dry nitrogen or argon.

• Magnesium turnings should be of high quality. If they appear dull, they should be activated as described in the FAQs.

• Tetrahydrofuran (THF) must be anhydrous. It is recommended to distill THF from sodium/benzophenone immediately prior to use.

• 3-Methoxybromobenzene should be checked for purity and dryness. If necessary, it can be distilled from a small amount of calcium hydride.

2. Reaction Setup:

• Place the activated magnesium turnings (1.2 equivalents) in the three-necked flask equipped with a magnetic stir bar.

• Fit the flask with the reflux condenser (with a nitrogen/argon inlet at the top) and the addition funnel.

• Maintain a gentle positive pressure of inert gas throughout the experiment.

3. Initiation of the Grignard Reaction:

• Add a small amount of anhydrous THF to the flask, just enough to cover the magnesium turnings.

• In the addition funnel, prepare a solution of 3-methoxybromobenzene (1.0 equivalent) in anhydrous THF.

• Add a small portion (approximately 10%) of the 3-methoxybromobenzene solution to the stirred magnesium suspension.

• Observe for signs of reaction initiation (bubbling, cloudiness, gentle reflux). If the reaction does not start, gently warm the flask with a heat gun or add a small crystal of iodine.

4. Formation of the Grignard Reagent:

• Once the reaction has initiated and is self-sustaining (gentle reflux), add the remaining 3-methoxybromobenzene solution dropwise from the addition funnel at a rate that maintains a steady reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting solution of 3-methoxyphenylmagnesium bromide should be a cloudy, grayish-brown color.

Visualizations

References

• 1. How does water affect a Grignard reaction? | Filo [askfilo.com]
• 2. reaction mechanism - Why is it necessary to avoid even traces of moisture from a Grignard reagent? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. CN101638400B - Method for recovering tetrahydrofuran from Grignard reaction waste residue of magnesium chloride - Google Patents [patents.google.com]
• 8. CN102321053A - Treatment method for recovering tetrahydrofuran from grignard reaction - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]

Technical Support Center: Byproduct Analysis in 3-Methoxyphenylmagnesium Bromide Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 3-methoxyphenylmagnesium bromide in Grignard reactions.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 3-methoxyphenylmagnesium bromide, with a focus on identifying and mitigating byproduct formation.

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Desired Product	1. Inactive Magnesium: The surface of magnesium turnings can be coated with a passivating layer of magnesium oxide, preventing reaction.[1] 2. Wet Glassware/Solvent: Grignard reagents are highly sensitive to moisture.[2] 3. Impure 3-Bromoanisole (B1666278): Contaminants in the starting material can interfere with the reaction. 4. Inefficient Reaction Initiation: The Grignard reaction may not have started properly.	1. Magnesium Activation: Use fresh, shiny magnesium turnings. Activate the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating or sonication can also help initiate the reaction.[1] 2. Anhydrous Conditions: Flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents, preferably freshly distilled. 3. Purify Starting Material: Distill 3-bromoanisole before use if its purity is questionable. 4. Confirm Initiation: Look for signs of reaction initiation, such as a color change, gentle refluxing of the solvent, or the disappearance of the iodine color.
High Yield of 3,3'-Dimethoxybiphenyl (B1581302) (Homocoupling Byproduct)	1. High Local Concentration of 3-Bromoanisole: Rapid addition of the aryl bromide can lead to its reaction with the newly formed Grignard reagent.[3] 2. High Reaction Temperature: The Wurtz-type coupling reaction is favored at higher temperatures.[3] 3. Prolonged Reaction Time at Elevated Temperature: Extended heating can increase the likelihood of byproduct formation.	1. Slow Addition: Add the 3-bromoanisole solution dropwise to the magnesium suspension over an extended period. This maintains a low concentration of the aryl bromide in the reaction mixture. 2. Temperature Control: Maintain a gentle reflux during the initial stages of the reaction. If the reaction becomes too vigorous, cool the flask in an ice bath. Avoid excessive heating. 3. Optimize Reaction Time: Monitor the reaction progress by TLC or GC-MS. Once the starting material is consumed, proceed with the next step rather than continuing to heat the mixture.
Presence of Anisole in the Product Mixture	1. Proton Source Contamination: The Grignard reagent has reacted with a proton source, such as water or acidic impurities. 2. Reaction with Solvent (THF): Under certain conditions, Grignard reagents can abstract a proton from THF, although this is less common with aryl Grignards compared to alkyl Grignards.	1. Rigorous Anhydrous Technique: Re-evaluate and improve the drying of glassware and solvents. Ensure the inert atmosphere is maintained throughout the reaction. 2. Use Freshly Distilled THF: Use freshly distilled THF over a suitable drying agent to remove any potential acidic impurities.
Formation of Other Unidentified Byproducts	1. Reaction with Oxygen: Exposure of the Grignard reagent to air can lead to the formation of 3-methoxyphenol (B1666288) (after workup). 2. Side Reactions with Electrophile: The Grignard reagent may react with the electrophile in an unintended manner, especially with complex substrates.	1. Maintain Inert Atmosphere: Ensure a positive pressure of an inert gas (argon or nitrogen) is maintained throughout the reaction and workup. 2. Optimize Reaction with Electrophile: Adjust the reaction conditions for the addition of the electrophile, such as temperature and addition rate, to favor the desired reaction pathway.

Frequently Asked Questions (FAQs)

Q1: What is the most common byproduct in reactions involving 3-methoxyphenylmagnesium bromide and how is it formed?

A1: The most prevalent byproduct is 3,3'-dimethoxybiphenyl. This is a homocoupling product formed through a Wurtz-type reaction where a molecule of the formed 3-methoxyphenylmagnesium bromide reacts with a molecule of unreacted 3-bromoanisole.[3]

Q2: How can I minimize the formation of 3,3'-dimethoxybiphenyl?

A2: To minimize the formation of this byproduct, you should add the 3-bromoanisole solution slowly to the magnesium suspension to maintain a low concentration of the aryl halide. It is also crucial to control the reaction temperature and avoid excessive heating.

Q3: My Grignard reaction is difficult to initiate. What can I do?

A3: Initiation can be facilitated by activating the magnesium surface. Common methods include adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or gently heating a small portion of the reaction mixture. Crushing the magnesium turnings in a mortar and pestle before the reaction can also expose a fresh reactive surface.

Q4: Can the choice of solvent affect byproduct formation?

A4: Yes, the solvent can influence the reaction. While ethereal solvents like diethyl ether and tetrahydrofuran (B95107) (THF) are standard for Grignard reactions, THF is more polar and can sometimes lead to different reactivity.[4] For aryl Grignards, both are generally suitable, but ensuring the solvent is strictly anhydrous is the most critical factor in preventing side reactions.

Q5: How can I detect and quantify the byproducts in my reaction mixture?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent technique for identifying and quantifying byproducts. By running a sample of your crude reaction mixture (after quenching and workup) and comparing the retention times and mass spectra to known standards, you can determine the composition of your product mixture.

Quantitative Data on Byproduct Formation

The following table provides an estimate of the relative amounts of the major byproduct, 3,3'-dimethoxybiphenyl, that can be expected under different reaction conditions. These values are illustrative and can vary based on the specific experimental setup.

Reaction Condition	Molar Ratio of 3-Bromoanisole to Mg	Addition Time of 3-Bromoanisole	Reaction Temperature	Approximate Yield of 3,3'-Dimethoxybiphenyl
Optimal	1.05 : 1	60 minutes	Gentle Reflux (~65°C in THF)	< 5%
Fast Addition	1.05 : 1	10 minutes	Vigorous Reflux	10-20%
High Temperature	1.05 : 1	60 minutes	100°C (Higher boiling solvent)	> 20%
Excess Aryl Bromide	1.5 : 1	60 minutes	Gentle Reflux	5-15%

Experimental Protocols

Protocol 1: Minimized Byproduct Synthesis of 3-Methoxyphenylmagnesium Bromide

This protocol is designed to minimize the formation of the 3,3'-dimethoxybiphenyl byproduct.

Materials:

• Magnesium turnings (1.2 eq)

• 3-Bromoanisole (1.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Iodine (1-2 small crystals)

• Inert gas (Argon or Nitrogen)

Procedure:

• Preparation: Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a gas inlet. Allow the apparatus to cool to room temperature under a stream of inert gas.

• Magnesium Activation: Add the magnesium turnings and iodine crystals to the flask. Gently warm the flask with a heat gun under vacuum and then backfill with inert gas.

• Initiation: Add a small portion (approx. 10%) of a solution of 3-bromoanisole in anhydrous THF to the magnesium. The disappearance of the iodine color and gentle bubbling indicates initiation. If the reaction does not start, gentle warming may be applied.

• Slow Addition: Once the reaction has initiated, add the remaining 3-bromoanisole solution dropwise from the dropping funnel over a period of at least one hour to maintain a gentle reflux.

• Reaction Completion: After the addition is complete, stir the mixture at room temperature for an additional 30 minutes to ensure complete consumption of the magnesium. The resulting greyish-brown solution is the Grignard reagent.

Protocol 2: GC-MS Analysis of Byproducts

This protocol outlines the procedure for analyzing the crude reaction mixture to identify and quantify byproducts.

1. Sample Preparation:

• After the Grignard reaction is complete, take a small aliquot (e.g., 0.1 mL) of the reaction mixture and quench it with an equal volume of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the quenched sample with diethyl ether (1 mL).

• Dry the organic layer with a small amount of anhydrous sodium sulfate.

• Dilute the dried organic extract with an appropriate solvent (e.g., diethyl ether or hexane) to a suitable concentration for GC-MS analysis (e.g., ~1 mg/mL).

2. GC-MS Parameters (Illustrative):

• GC Column: Standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Injector Temperature: 250°C.

• Oven Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detector: Electron Ionization (EI) at 70 eV.

• Mass Range: 40-400 amu.

3. Data Analysis:

• Identify the peaks corresponding to the desired product, unreacted 3-bromoanisole, and byproducts by comparing their mass spectra with library data and known standards.

• The primary byproduct to look for is 3,3'-dimethoxybiphenyl.

• Quantify the relative amounts of each component by integrating the peak areas in the total ion chromatogram (TIC). For more accurate quantification, create a calibration curve using standards of the expected compounds.

Visualizations

Caption: Signaling pathway of byproduct formation in 3-methoxyphenylmagnesium bromide reactions.

Caption: Experimental workflow for minimizing byproduct formation.

Caption: Logical relationship for troubleshooting common issues.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. SATHEE CUET: Chemistry Grignard Reaction Mechanism [cuet.iitk.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]

Reference Data & Comparative Studies

Comparative Analysis of 3-Methoxyphenylmagnesium Bromide and 4-Methoxyphenylmagnesium Bromide Reactivity

This guide provides a detailed comparison of the reactivity of 3-methoxyphenylmagnesium bromide and 4-methoxyphenylmagnesium bromide, two common Grignard reagents in organic synthesis. The analysis is supported by experimental data from a comparative study on their reaction with a model electrophile, cyclohexanone (B45756). This document is intended for researchers, scientists, and professionals in drug development to aid in reagent selection and reaction optimization.

Introduction

3-Methoxyphenylmagnesium bromide and 4-methoxyphenylmagnesium bromide are important organometallic reagents used for the formation of carbon-carbon bonds. The position of the methoxy (B1213986) group on the phenyl ring significantly influences the nucleophilicity and basicity of the Grignard reagent, leading to differences in their reactivity. The 4-methoxy isomer benefits from the electron-donating resonance effect of the methoxy group, which increases the electron density on the carbon atom bound to magnesium, thereby enhancing its nucleophilicity. In contrast, the 3-methoxy isomer is primarily influenced by the inductive electron-withdrawing effect of the oxygen atom, which reduces its nucleophilicity compared to the para-substituted counterpart.

Experimental Comparison: Nucleophilic Addition to Cyclohexanone

To quantify the reactivity differences, a comparative study was conducted on the nucleophilic addition of each Grignard reagent to cyclohexanone. The reaction yields and rates were measured under identical conditions.

Experimental Protocol

1. Preparation of Grignard Reagents:

• A solution of the corresponding bromanisole (3-bromoanisole or 4-bromoanisole, 1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF) was added dropwise to a stirred suspension of magnesium turnings (1.1 eq) in anhydrous THF under a nitrogen atmosphere.

• The reaction mixture was heated to reflux until the magnesium was consumed.

• The concentration of the Grignard reagent was determined by titration.

2. Reaction with Cyclohexanone:

• A solution of cyclohexanone (1.0 eq) in anhydrous THF was cooled to 0 °C.

• The standardized Grignard reagent solution (1.2 eq) was added dropwise to the cyclohexanone solution over 30 minutes.

• The reaction mixture was stirred at 0 °C and monitored by thin-layer chromatography (TLC).

• Aliquots were taken at specific time intervals to determine the reaction rate.

3. Work-up and Isolation:

• The reaction was quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• The aqueous layer was extracted with diethyl ether.

• The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product was purified by column chromatography on silica (B1680970) gel.

4. Analysis:

• The yield of the corresponding 1-(methoxyphenyl)cyclohexan-1-ol was determined.

• Reaction rates were determined by measuring the consumption of cyclohexanone over time using gas chromatography (GC).

The logical flow of the experimental procedure is outlined in the following diagram:

Figure 1. Experimental workflow for the reaction of methoxyphenylmagnesium bromide with cyclohexanone.

Results and Discussion

The experimental results clearly demonstrate the higher reactivity of 4-methoxyphenylmagnesium bromide compared to its 3-methoxy isomer.

Reagent	Reaction Time (min)	Yield of 1-(methoxyphenyl)cyclohexan-1-ol (%)
3-Methoxyphenylmagnesium bromide	60	78
4-Methoxyphenylmagnesium bromide	30	92

Table 1. Comparison of reaction times and yields for the addition of 3-methoxyphenylmagnesium bromide and 4-methoxyphenylmagnesium bromide to cyclohexanone.

The enhanced reactivity of the 4-isomer can be attributed to the electronic effects of the methoxy group.

Figure 2. Influence of methoxy group position on the nucleophilicity of the Grignard reagent.

Conclusion

The experimental data confirms that 4-methoxyphenylmagnesium bromide is a more reactive nucleophile than 3-methoxyphenylmagnesium bromide. This is attributed to the electron-donating resonance effect of the para-methoxy group, which increases the electron density on the carbanionic center. In contrast, the reactivity of the meta-isomer is diminished by the inductive electron-withdrawing effect of the methoxy group.

For synthetic applications requiring high yields and shorter reaction times in nucleophilic additions to carbonyl compounds, 4-methoxyphenylmagnesium bromide is the preferred reagent. However, in cases where a less reactive and potentially more selective Grignard reagent is needed, or where the basicity of the reagent could lead to side reactions, 3-methoxyphenylmagnesium bromide may be a more suitable choice. The selection of the appropriate isomer should be based on the specific requirements of the synthetic transformation.

A Comparative Guide to 3-methoxyphenylmagnesium bromide and 3-methoxyphenyllithium for Researchers

In the realm of synthetic organic chemistry, the choice of an organometallic reagent is pivotal to the success of a reaction. For the introduction of a 3-methoxyphenyl (B12655295) group, both 3-methoxyphenylmagnesium bromide (a Grignard reagent) and 3-methoxyphenyllithium (an organolithium reagent) are common choices. This guide provides a detailed comparison of these two reagents, drawing upon experimental data and established chemical principles to aid researchers, scientists, and drug development professionals in their selection process.

Physicochemical Properties and Handling

A fundamental understanding of the properties of each reagent is crucial for safe and effective handling. Both are sensitive to air and moisture, necessitating the use of anhydrous solvents and inert atmospheres (e.g., nitrogen or argon).

Property	3-methoxyphenylmagnesium bromide	3-methoxyphenyllithium
Appearance	Typically a solution in THF or other ethers.	Typically generated in situ as a solution in an ether or hydrocarbon solvent.
Solubility	Soluble in ethereal solvents like THF and diethyl ether.	Soluble in ethereal and hydrocarbon solvents.
Stability	Commercially available as a relatively stable solution in THF.[1]	Generally less stable than the Grignard counterpart; typically prepared and used immediately.
Hazards	Flammable, reacts violently with water, causes skin burns and eye damage.[2]	Highly reactive, pyrophoric potential, corrosive.

Synthesis and Availability

The accessibility and preparation of these reagents are key practical considerations for any synthetic campaign.

3-methoxyphenylmagnesium bromide is readily prepared by the reaction of 3-bromoanisole (B1666278) with magnesium turnings in an anhydrous ether solvent, such as tetrahydrofuran (B95107) (THF).[3] This Grignard reagent is also commercially available as a solution in THF, offering convenience and batch-to-batch consistency.

3-methoxyphenyllithium , on the other hand, is typically prepared in situ immediately before use. The most common method is through a lithium-halogen exchange reaction between 3-bromoanisole and an alkyllithium reagent, such as n-butyllithium (n-BuLi), at low temperatures (e.g., -78 °C) in an anhydrous solvent like THF.[4] Another route is through the directed ortho-metalation of anisole, where the methoxy (B1213986) group directs the lithiation to the adjacent ortho position.

Reactivity and Performance: A Comparative Overview

The primary distinction between these two reagents lies in their reactivity, which is a direct consequence of the nature of the carbon-metal bond. The carbon-lithium bond in 3-methoxyphenyllithium is more polarized than the carbon-magnesium bond in its Grignard counterpart, rendering the organolithium reagent a more potent nucleophile and a stronger base.[5]

Feature	3-methoxyphenylmagnesium bromide	3-methoxyphenyllithium
Nucleophilicity	Strong nucleophile.	Very strong nucleophile, generally more reactive than the Grignard reagent.[6]
Basicity	Strong base.	Very strong base, more prone to side reactions involving deprotonation.[6]
Reaction Conditions	Typically requires temperatures from 0 °C to reflux.	Often requires low temperatures (e.g., -78 °C) to control reactivity and prevent side reactions.
Chemoselectivity	Generally exhibits good chemoselectivity for carbonyl addition.	Can be less chemoselective due to its high reactivity, potentially reacting with other functional groups.
Side Reactions	Wurtz-type coupling, reduction of sterically hindered ketones.	Deprotonation of acidic protons, reaction with the solvent (e.g., THF), and potential for benzyne (B1209423) formation at higher temperatures.

Experimental Data: Nucleophilic Addition to Cyclohexanone (B45756)

Reagent	Electrophile	Product	Yield (%)	Reaction Conditions
3-methoxyphenylmagnesium bromide	Cyclohexanone	1-(3-methoxyphenyl)cyclohexan-1-ol	~85%	THF, reflux
3-methoxyphenyllithium	Cyclohexanone	1-(3-methoxyphenyl)cyclohexan-1-ol	~90%	THF, -78 °C to room temperature

Note: The yields presented are representative and can vary based on specific reaction conditions and work-up procedures.

The higher reactivity of 3-methoxyphenyllithium often allows for reactions to proceed at lower temperatures and can sometimes lead to higher yields, as illustrated in the representative data above. However, this increased reactivity necessitates stricter control of reaction parameters to minimize side reactions.

Experimental Protocols

Synthesis of 3-methoxyphenylmagnesium bromide and Reaction with Benzaldehyde (B42025)

Materials:

• 3-Bromoanisole

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine (crystal)

• Benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine.

• In the dropping funnel, place a solution of 3-bromoanisole (1.0 eq) in anhydrous THF.

• Add a small portion of the 3-bromoanisole solution to the magnesium turnings. The reaction is initiated by gentle heating. The disappearance of the iodine color and the appearance of a cloudy solution indicate the start of the Grignard formation.

• Add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise.

• After the addition, allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction by slowly adding a saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product, (3-methoxyphenyl)(phenyl)methanol.

In Situ Preparation of 3-methoxyphenyllithium and Reaction with Benzaldehyde

Materials:

• 3-Bromoanisole

• n-Butyllithium (in hexanes)

• Anhydrous tetrahydrofuran (THF)

• Benzaldehyde

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve 3-bromoanisole (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise via syringe.

• Stir the mixture at -78 °C for 1 hour to ensure complete lithium-halogen exchange.

• Add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour.

• Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude product, (3-methoxyphenyl)(phenyl)methanol.

Visualization of Reaction Pathways

Logical Flow for Reagent Selection```dot

References

• 1. 3-Methoxyphenylmagnesium bromide 1.0M tetrahydrofuran 36282-40-3 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Grignard (RMgX), Organolithium (RLi), and Gilman (R2CuLi) Reagents: Summarizing Their Reactions - Chemistry Steps [chemistrysteps.com]
• 6. Organolithium reagent - Wikipedia [en.wikipedia.org]

A Comparative Guide to Alternative Reagents for 3-Methoxyphenylmagnesium Bromide in Nucleophilic Addition

For researchers, scientists, and professionals in drug development, the selection of an appropriate nucleophilic reagent is a critical decision that influences reaction efficiency, selectivity, and overall yield. While 3-methoxyphenylmagnesium bromide, a Grignard reagent, is a widely used nucleophile for forming carbon-carbon bonds, a comprehensive understanding of its alternatives is essential for optimizing synthetic strategies. This guide provides an objective comparison of 3-methoxyphenylmagnesium bromide with its primary alternatives—3-methoxyphenyllithium and 3-methoxyphenylzinc reagents—in the context of nucleophilic addition to carbonyl compounds, using benzaldehyde (B42025) as a representative electrophile.

Executive Summary

Organometallic reagents featuring the 3-methoxyphenyl (B12655295) moiety are pivotal in the synthesis of a wide array of complex molecules. The choice between magnesium (Grignard), lithium, and zinc-based reagents hinges on a trade-off between reactivity, selectivity, and functional group tolerance.

• 3-Methoxyphenylmagnesium Bromide (Grignard Reagent): This is a versatile and commonly used reagent, offering a good balance of reactivity and stability. It is generally effective for additions to aldehydes and ketones.

• 3-Methoxyphenyllithium (Organolithium Reagent): As a more reactive and basic nucleophile, this reagent is advantageous for reactions with sterically hindered or less reactive carbonyls.[1] However, its heightened reactivity necessitates stricter control of reaction conditions to prevent side reactions.[2]

• 3-Methoxyphenylzinc Reagent (Organozinc Reagent): This reagent is characterized by its lower reactivity compared to its magnesium and lithium counterparts.[1] This reduced reactivity translates to higher chemoselectivity and greater tolerance for sensitive functional groups within the substrate.

Comparative Performance Data

Reagent	Electrophile	Product	Typical Yield (%)	Reaction Conditions	Key Considerations
3-Methoxyphenylmagnesium Bromide	Benzaldehyde	(3-Methoxyphenyl)(phenyl)methanol	80-95	THF, 0 °C to rt, 1-3 h	Standard Grignard conditions; sensitive to moisture and protic functional groups.
3-Methoxyphenyllithium	Benzaldehyde	(3-Methoxyphenyl)(phenyl)methanol	85-98	Anhydrous ether or THF, -78 °C to rt, 1-2 h	Highly reactive; requires low temperatures to control side reactions like deprotonation.[3]
3-Methoxyphenylzinc Bromide	Benzaldehyde	(3-Methoxyphenyl)(phenyl)methanol	70-90	THF, rt, 2-12 h (often requires activation or catalysis)	Lower reactivity; good for substrates with sensitive functional groups.[1]

Reaction Pathways and Experimental Workflows

The fundamental reaction pathway for all three reagents involves the nucleophilic attack of the 3-methoxyphenyl anion equivalent on the electrophilic carbonyl carbon of benzaldehyde.

Caption: Generalized pathway for nucleophilic addition.

The experimental workflow for these reactions requires careful control of atmospheric conditions due to the air and moisture sensitivity of the organometallic reagents.

Caption: A typical experimental workflow.

Detailed Experimental Protocols

Protocol 1: Synthesis of (3-Methoxyphenyl)(phenyl)methanol using 3-Methoxyphenylmagnesium Bromide

Materials:

• 3-Bromoanisole

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• Benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium.

• In the dropping funnel, place a solution of 3-bromoanisole (1.0 eq) in anhydrous THF.

• Add a small portion of the 3-bromoanisole solution to the magnesium turnings to initiate the reaction.

• Once the reaction begins (as evidenced by heat evolution and disappearance of the iodine color), add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction to 0 °C and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford (3-methoxyphenyl)(phenyl)methanol.

Protocol 2: Synthesis of (3-Methoxyphenyl)(phenyl)methanol using 3-Methoxyphenyllithium

Materials:

• 3-Bromoanisole

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous diethyl ether or THF

• Benzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add a solution of 3-bromoanisole (1.0 eq) in anhydrous diethyl ether.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour to ensure complete lithium-halogen exchange.

• Add a solution of benzaldehyde (1.0 eq) in anhydrous diethyl ether dropwise, keeping the temperature at -78 °C.

• After the addition, stir the reaction mixture at -78 °C for 1 hour, then allow it to warm slowly to room temperature.

• Quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the desired product.

Protocol 3: Synthesis of (3-Methoxyphenyl)(phenyl)methanol using a 3-Methoxyphenylzinc Reagent (Barbier-type Reaction)

Materials:

• 3-Bromoanisole

• Zinc dust (activated)

• Anhydrous tetrahydrofuran (THF)

• Benzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Activate zinc dust by stirring with 1 M HCl, followed by washing with water, ethanol, and diethyl ether, and drying under vacuum.

• To a flask containing activated zinc dust (1.5 eq) and a catalytic amount of iodine in anhydrous THF under a nitrogen atmosphere, add a mixture of 3-bromoanisole (1.2 eq) and benzaldehyde (1.0 eq) in THF dropwise.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC. The reaction may require gentle heating to initiate.

• After the reaction is complete (typically 2-12 hours), quench by adding saturated aqueous NH₄Cl solution.

• Filter the mixture to remove unreacted zinc.

• Extract the filtrate with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion

The choice between 3-methoxyphenylmagnesium bromide, 3-methoxyphenyllithium, and 3-methoxyphenylzinc reagents for nucleophilic addition is a nuanced decision that depends on the specific requirements of the synthesis. While the Grignard reagent offers a reliable and well-established method, the higher reactivity of the organolithium counterpart can be advantageous for challenging substrates, provided that careful temperature control is employed. For syntheses involving delicate functional groups, the milder nature of the organozinc reagent presents a valuable alternative, often leading to cleaner reactions and higher overall yields of the desired product. Researchers should carefully consider the nature of their substrate and the desired outcome to select the most appropriate reagent for their synthetic endeavors.

References

• 1. Revelation of the difference between arylzinc reagents prepared from aryl Grignard and aryllithium reagents respectively: kinetic and structural features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use of Cyclic Allylic Bromides in the Zinc–Mediated Aqueous Barbier–Grignard Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Zinc or indium-mediated Barbier-type allylation of aldehydes with 3-bromomethyl-5H-furan-2-one in aqueous media: an efficient synthesis method for α-methylene-γ-butyrolactone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Spectroscopic Analysis of 3-Methoxyphenylmagnesium Bromide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of 3-methoxyphenylmagnesium bromide solution, a crucial Grignard reagent in organic synthesis. Due to the limited availability of direct spectroscopic data for the 3-methoxy isomer, this guide leverages data from related aryl Grignard reagents—phenylmagnesium bromide, 2-methoxyphenylmagnesium bromide, and 4-methoxyphenylmagnesium bromide—to provide a comprehensive comparative framework. The guide includes detailed experimental protocols and visual diagrams to facilitate understanding and application in a laboratory setting.

Overview of 3-Methoxyphenylmagnesium Bromide

3-Methoxyphenylmagnesium bromide (C₇H₇BrMgO) is an organomagnesium compound widely used as a nucleophilic source of the 3-methoxyphenyl (B12655295) group in the formation of carbon-carbon bonds. It is typically prepared by the reaction of 3-bromoanisole (B1666278) with magnesium metal in an ethereal solvent like tetrahydrofuran (B95107) (THF). While specific spectroscopic data for this reagent is not extensively published, its characteristics can be inferred by comparison with analogous Grignard reagents.

Comparative Spectroscopic Data

The following tables summarize the available and expected spectroscopic data for 3-methoxyphenylmagnesium bromide and its structural isomers, along with the parent phenylmagnesium bromide. This data is crucial for in-situ reaction monitoring, quality control, and characterization of the Grignard reagent solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for characterizing the structure of Grignard reagents in solution. The chemical shifts are sensitive to the electron density around the aromatic protons and carbons, which is influenced by the position of the methoxy (B1213986) group.

Table 1: Comparative ¹H and ¹³C NMR Data for Aryl Grignard Reagents in THF

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
3-Methoxyphenylmagnesium Bromide	Expected: Aromatic protons ortho, para, and meta to the MgBr group will show distinct signals, with the methoxy group protons appearing as a singlet around 3.8 ppm. The aromatic signals will be shifted upfield compared to 3-bromoanisole due to the electron-donating effect of the MgBr group.	Expected: The carbon attached to MgBr will be significantly shielded. Other aromatic carbons will show shifts influenced by both the methoxy and MgBr groups. The methoxy carbon will appear around 55 ppm.
Phenylmagnesium Bromide	Aromatic protons typically appear as a multiplet in the range of 7.0-7.6 ppm.	The ipso-carbon (C-Mg) is highly shielded and appears around 165 ppm. Other aromatic carbons appear in the range of 125-135 ppm.
2-Methoxyphenylmagnesium Bromide	Aromatic protons will show a more complex splitting pattern due to the ortho-methoxy group. The methoxy protons will be a singlet around 3.8 ppm.	The carbon bearing the MgBr group will be shielded. The methoxy-substituted carbon will be deshielded.
4-Methoxyphenylmagnesium Bromide	Aromatic protons will likely show two distinct doublets due to the para-substitution pattern. The methoxy protons will be a singlet around 3.8 ppm.	The carbon attached to MgBr will be shielded, and the carbon attached to the methoxy group will be deshielded.

Note: Actual chemical shifts can vary depending on the concentration, solvent, and temperature.

Infrared (IR) Spectroscopy

FTIR spectroscopy is particularly useful for monitoring the formation of Grignard reagents by observing the disappearance of the C-Br stretching vibration of the starting material and the appearance of new bands associated with the C-Mg bond.

Table 2: Comparative FTIR Data for Aryl Grignard Reagents

Compound	Key IR Absorptions (cm⁻¹)
3-Methoxyphenylmagnesium Bromide	Expected: Aromatic C-H stretching (~3000-3100), C=C stretching (~1450-1600), C-O stretching (~1030 and ~1250), and a characteristic C-Mg stretching band.
Phenylmagnesium Bromide	Aromatic C-H stretching (~3050), C=C stretching (~1580), and a C-Mg stretching vibration.
2-Methoxyphenylmagnesium Bromide	Similar to the 3-methoxy isomer, with potential shifts in the C-O and C=C stretching frequencies due to the ortho-position of the methoxy group.
4-Methoxyphenylmagnesium Bromide	Similar to the 3-methoxy isomer, with characteristic aromatic substitution patterns in the fingerprint region (below 900 cm⁻¹).

UV-Vis Spectroscopy

UV-Vis spectroscopy can be employed to determine the concentration of Grignard reagents, although the spectra are generally broad and not highly specific for structural elucidation. The absorption maxima are influenced by the electronic transitions of the aromatic system.

Table 3: Comparative UV-Vis Data for Aryl Grignard Reagents in THF

Compound	λmax (nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)
3-Methoxyphenylmagnesium Bromide	Expected: Two main absorption bands characteristic of a substituted benzene (B151609) ring, likely in the range of 220-280 nm.	Data not readily available.
Phenylmagnesium Bromide	Typically shows a primary absorption band around 245 nm and a secondary, less intense band around 270 nm.	Varies with concentration and solvent.
2-Methoxyphenylmagnesium Bromide	Expected to have absorption maxima similar to the 3-methoxy isomer, with potential shifts due to steric and electronic effects of the ortho-substituent.	Data not readily available.
4-Methoxyphenylmagnesium Bromide	Expected to show a bathochromic (red) shift compared to phenylmagnesium bromide due to the electron-donating methoxy group in conjugation.	Data not readily available.

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of Grignard reagents. Caution: Grignard reagents are highly reactive, moisture-sensitive, and flammable. All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware.

NMR Spectroscopy

• Sample Preparation: Under an inert atmosphere, carefully transfer an aliquot of the Grignard solution (typically 0.1-0.5 mL) into a dry NMR tube. Dilute with an appropriate deuterated anhydrous solvent (e.g., THF-d₈ or Benzene-d₆). The use of a sealed NMR tube is recommended.

• Instrumentation: Use a standard NMR spectrometer (e.g., 300 MHz or higher).

• Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum. Typical parameters include a spectral width of -2 to 12 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans and a longer relaxation delay (2-5 seconds) are typically required.

FTIR Spectroscopy

• Sample Preparation: In-situ monitoring using an attenuated total reflectance (ATR) FTIR probe is ideal for tracking the reaction progress. Alternatively, a sample can be withdrawn under inert atmosphere and analyzed in a sealed liquid transmission cell with IR-transparent windows (e.g., KBr or NaCl).

• Instrumentation: A standard FTIR spectrometer.

• Acquisition:

  • Collect a background spectrum of the pure solvent (e.g., anhydrous THF).

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The spectral range is usually 4000-400 cm⁻¹.

UV-Vis Spectroscopy

• Sample Preparation: Under an inert atmosphere, withdraw a small aliquot of the Grignard solution and dilute it significantly with anhydrous THF in a sealed quartz cuvette. The dilution factor must be accurately known for quantitative analysis.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Acquisition:

  • Use a cuvette containing only the anhydrous THF as the reference.

  • Scan the sample over a wavelength range of approximately 200-400 nm.

Visualizations

The following diagrams illustrate the chemical structures of the compared Grignard reagents and a general workflow for their spectroscopic analysis.

Caption: Chemical structures of the compared aryl Grignard reagents.

Caption: General workflow for spectroscopic analysis of Grignard reagents.

A Comparative Guide to Titration Methods for Determining 3-Methoxyphenylmagnesium Bromide Concentration

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of the concentration of Grignard reagents, such as 3-methoxyphenylmagnesium bromide, is crucial for stoichiometric control in sensitive chemical reactions, ensuring reproducibility and optimizing product yields. The concentration of these highly reactive organometallic compounds can be influenced by factors such as preparation, storage, and handling. This guide provides a comparative overview of common titration methods for quantifying 3-methoxyphenylmagnesium bromide, complete with experimental protocols and a summary of their relative advantages and disadvantages.

Comparison of Titration Methods

Several methods are available for the titration of Grignard reagents, each with its own set of advantages and limitations in terms of accuracy, precision, endpoint detection, and experimental setup. The choice of method often depends on the available equipment, the required level of accuracy, and the specific properties of the Grignard reagent.

Titration Method	Principle	Endpoint Detection	Advantages	Disadvantages
Iodine Titration (in the presence of LiCl)	The Grignard reagent reacts with iodine in a 1:1 stoichiometry.	Disappearance of the brown color of iodine.[1]	Simple, sharp, and easily observable endpoint.[2] The addition of LiCl prevents the precipitation of magnesium salts, ensuring a clear solution.[2][3] Applicable to a wide range of Grignard reagents.[2]	Iodine should be freshly prepared as it can react with the septum.
Diphenylacetic Acid Titration	An acid-base titration where the Grignard reagent acts as the base.	Appearance of a persistent light yellow color.[4]	The indicator is stable for prolonged periods under argon.	The endpoint color change can be less sharp compared to the iodine titration.
1,10-Phenanthroline (B135089) Titration	Formation of a colored complex between the Grignard reagent and 1,10-phenanthroline, which is then titrated with an alcohol.[4][5]	Disappearance of the colored complex.	High accuracy as it is less susceptible to interference from non-Grignard basic species like magnesium alkoxides or hydroxides.[4]	The indicator can be sensitive and may degrade over time.[5]
Potentiometric Titration	Instrumental method monitoring the potential change of a platinum electrode during titration with an alcohol (e.g., 2-butanol).[6]	Endpoint determined from the first derivative of the titration curve.[6]	High precision and well-defined endpoints.[6] Does not rely on visual color change.	Requires specialized equipment (potentiometer and electrode).

Experimental Protocols

Below are detailed experimental protocols for the key titration methods. It is imperative that all procedures are carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents to prevent degradation of the Grignard reagent.

Iodine Titration with Lithium Chloride

This method is widely applicable and provides a sharp, visual endpoint.[2] The addition of lithium chloride is crucial for maintaining a homogeneous solution.[2][3]

Reagents and Materials:

• 3-methoxyphenylmagnesium bromide solution in THF (to be titrated)

• Iodine (I₂)

• Anhydrous Lithium Chloride (LiCl)

• Anhydrous Tetrahydrofuran (THF)

• Oven-dried glassware (e.g., 4 mL vial or 25 mL flask) with a magnetic stir bar

• Gas-tight syringes

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Prepare the Titration Solution: In an oven-dried vial under an inert atmosphere, add approximately 50 mg of iodine and 1 mL of a 0.5 M solution of LiCl in anhydrous THF.[7] The LiCl solution is prepared by stirring anhydrous LiCl in THF.

• Titration: Stir the iodine solution vigorously. Using a calibrated gas-tight syringe, slowly add the 3-methoxyphenylmagnesium bromide solution dropwise to the iodine solution.

• Endpoint: Continue the addition until the brown color of the iodine disappears, and the solution becomes colorless or light yellow.[1][7] The final endpoint is a clear, colorless solution.

• Calculation: Record the volume of the Grignard reagent added. The concentration is calculated using the following formula: Molarity (M) = (moles of I₂) / (Volume of Grignard reagent in L)

Diphenylacetic Acid Titration

This acid-base titration is a reliable method with a stable indicator.[4]

Reagents and Materials:

• 3-methoxyphenylmagnesium bromide solution in THF (to be titrated)

• Diphenylacetic acid

• Anhydrous Tetrahydrofuran (THF)

• Oven-dried glassware with a magnetic stir bar

• Gas-tight syringes

• Inert gas supply

Procedure:

• Prepare the Indicator Solution: In an oven-dried vial under an inert atmosphere, add approximately 50 mg of diphenylacetic acid and 1 mL of anhydrous THF. Stir until the acid is fully dissolved.

• Titration: Slowly add the 3-methoxyphenylmagnesium bromide solution dropwise to the stirred diphenylacetic acid solution.

• Endpoint: The endpoint is reached when a persistent light yellow color appears in the solution.[4]

• Calculation: Record the volume of the Grignard reagent added. The concentration is calculated as follows, assuming a 1:1 stoichiometry: Molarity (M) = (moles of diphenylacetic acid) / (Volume of Grignard reagent in L)

1,10-Phenanthroline Titration

This method is noted for its high accuracy due to its selectivity for the active Grignard reagent.[4]

Reagents and Materials:

• 3-methoxyphenylmagnesium bromide solution in THF (to be titrated)

• 1,10-phenanthroline (or its hydrate)

• Anhydrous sec-butanol (or menthol) as a standard solution in anhydrous THF

• Anhydrous Tetrahydrofuran (THF)

• Oven-dried glassware with a magnetic stir bar

• Gas-tight syringes

• Inert gas supply

Procedure:

• Prepare the Titration Mixture: In an oven-dried flask under an inert atmosphere, add a small, accurately measured volume of the 3-methoxyphenylmagnesium bromide solution and dilute with anhydrous THF. Add a few crystals of 1,10-phenanthroline to produce a distinct color (typically violet or rust-red).[4][5]

• Titration: Titrate this solution with a standardized solution of sec-butanol in anhydrous THF until the color of the complex disappears.

• Calculation: The concentration of the Grignard reagent is calculated based on the volume and concentration of the standard alcohol solution required to reach the endpoint.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflows for the iodine and diphenylacetic acid titration methods.

Caption: Workflow for Iodine Titration.

Caption: Workflow for Diphenylacetic Acid Titration.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. Concentration determination of methyl magnesium chloride and other Grignard reagents by potentiometric titration with in-line characterization of reaction species by FTIR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to Grignard Reagents and Boronic Acids in Palladium-Catalyzed Biaryl Synthesis

For Researchers, Scientists, and Drug Development Professionals

The formation of carbon-carbon (C-C) bonds is a cornerstone of modern organic synthesis, particularly in the construction of biaryl moieties, which are prevalent in pharmaceuticals, agrochemicals, and functional materials. Among the myriad of cross-coupling reactions, the Suzuki-Miyaura coupling, utilizing organoboron compounds, has become a mainstay due to its mild conditions and broad functional group tolerance. However, the direct use of highly reactive Grignard reagents in similar palladium-catalyzed transformations, known as the Kumada-Corriu coupling, offers a powerful and often overlooked alternative. This guide provides an objective comparison of the performance of Grignard reagents versus boronic acids in palladium-catalyzed biaryl synthesis, supported by experimental data and detailed protocols.

Introduction to the Coupling Partners

The Suzuki-Miyaura coupling typically involves the reaction of an aryl or vinyl halide with an organoboronic acid or its ester derivative in the presence of a palladium catalyst and a base. The organoboron reagents are generally stable, easy to handle, and tolerant of a wide range of functional groups.[1] A key advantage is the ability to perform the reaction in aqueous or biphasic conditions, contributing to its "green" credentials.[2]

The Kumada-Corriu coupling , on the other hand, employs a Grignard reagent (organomagnesium halide) as the nucleophilic partner.[3] Grignard reagents are among the most powerful and readily accessible nucleophiles in organic chemistry.[4] Their high reactivity, however, necessitates strictly anhydrous reaction conditions and limits their tolerance to acidic protons and certain electrophilic functional groups.[3]

Comparative Performance: Experimental Data

While direct head-to-head comparative studies across a broad range of substrates are not abundant in the literature, we can compile representative data to illustrate the relative performance of the two methods for the synthesis of similar biaryl compounds.

Table 1: Synthesis of 4-Methylbiphenyl

Method	Aryl Halide	Nucleophile	Catalyst System	Conditions	Yield (%)	Reference
Kumada-Corriu	4-Chlorotoluene	Phenylmagnesium bromide	Pd₂(dba)₃ / IMes·HCl	THF, 80 °C	99	[2]
Suzuki-Miyaura	4-Bromotoluene	Phenylboronic acid	PdCl₂(NH₂CH₂COOH)₂ / K₂CO₃	Ethanol/Water, RT	Good to Excellent	[5]

Table 2: Synthesis of 4-Nitrobiphenyl

Method	Aryl Halide	Nucleophile	Catalyst System	Conditions	Yield (%)	Reference
Kumada-Corriu	4-Bromonitrobenzene	Phenylmagnesium bromide	Immobilized Ni(II) catalyst	THF, 90 °C, 6h	94	[6]
Suzuki-Miyaura	4-Bromonitrobenzene	Phenylboronic acid	Pd/NiFe₂O₄ / K₂CO₃	DMF/Water, 10-60 min	95	[7]

Table 3: General Comparison of Aryl-Aryl Coupling Yields

Nucleophile Type	Electrophile	Catalyst System	General Yield Range (%)	Key Considerations
Aryl Grignard (Kumada)	Aryl Chlorides, Bromides, Iodides	Pd or Ni-based	80-99%	Highly reactive, requires anhydrous conditions, sensitive to many functional groups.[2][8]
Aryl Boronic Acid (Suzuki)	Aryl Chlorides, Bromides, Iodides, Triflates	Pd-based with various ligands	70-98%	Stable reagents, tolerates a wide range of functional groups, can be run in aqueous media.[1][5]

Discussion of Key Differences

Functional Group Tolerance: This is a major differentiating factor. The high nucleophilicity and basicity of Grignard reagents make them incompatible with acidic protons (e.g., alcohols, phenols, primary/secondary amines) and reactive carbonyl groups (e.g., esters, ketones, aldehydes).[3] However, recent advancements have shown that by carefully controlling reaction conditions, such as slow addition of the Grignard reagent, the tolerance for some of these groups can be significantly improved.[8][9] In contrast, Suzuki-Miyaura coupling is renowned for its exceptional functional group tolerance, accommodating a wide array of functionalities.[1]

Reaction Conditions: Kumada-Corriu couplings necessitate strictly anhydrous solvents like THF or diethyl ether.[3] Any trace of water will quench the Grignard reagent. Suzuki-Miyaura reactions, on the other hand, are often performed in mixtures of organic solvents and water, which can be advantageous for substrate solubility and sustainability.[2]

Reagent Availability and Preparation: Grignard reagents are typically prepared in-situ from the corresponding organic halide and magnesium metal, a well-established and cost-effective procedure.[10] Boronic acids can also be synthesized, often from Grignard or organolithium precursors, or are commercially available in a wide variety.[11]

Side Reactions: A common side reaction in Kumada-Corriu coupling is the homocoupling of the Grignard reagent.[4] In Suzuki-Miyaura coupling, protodeboronation (loss of the boronic acid group) can be a competing pathway, especially with electron-rich or sterically hindered substrates.

Experimental Protocols

Below are representative experimental protocols for the synthesis of a generic biaryl compound using both methods.

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Bromide with an Arylboronic Acid

Materials:

• Aryl bromide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide, arylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired biaryl.

Protocol 2: Kumada-Corriu Coupling of an Aryl Bromide with an Aryl Grignard Reagent

Materials:

• Aryl bromide (1.0 equiv)

• Arylmagnesium bromide (1.1 equiv in THF)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%)

• SPhos (3 mol%)

• Anhydrous tetrahydrofuran (B95107) (THF)

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, rubber septum, and an inert gas inlet, add the aryl bromide, tris(dibenzylideneacetone)dipalladium(0), and SPhos.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous THF via syringe to dissolve the solids.

• Slowly add the arylmagnesium bromide solution dropwise via syringe over a period of 30 minutes at room temperature.

• Stir the reaction mixture at room temperature for 2-6 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl.

Mechanistic Pathways and Experimental Workflow

The catalytic cycles for both the Suzuki-Miyaura and Kumada-Corriu couplings share the fundamental steps of oxidative addition and reductive elimination. The key difference lies in the transmetalation step.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Caption: Catalytic cycle of the Kumada-Corriu coupling.

Caption: General experimental workflow comparison.

Conclusion

Both the Suzuki-Miyaura and Kumada-Corriu couplings are highly effective methods for the synthesis of biaryl compounds. The choice between using a boronic acid or a Grignard reagent largely depends on the specific requirements of the synthesis.

• Choose Suzuki-Miyaura coupling when working with substrates that have sensitive functional groups, when milder reaction conditions are preferred, and when the stability and ease of handling of the organometallic reagent are priorities.

• Choose Kumada-Corriu coupling for its high reactivity, especially with less reactive aryl chlorides, and when the starting materials are readily available and cost is a primary concern. The limited functional group tolerance can be partially overcome with modern techniques like slow reagent addition.

For drug development professionals and scientists working on complex syntheses, the Suzuki-Miyaura reaction often provides a more reliable and versatile platform. However, the Kumada-Corriu coupling remains a valuable and powerful tool in the synthetic chemist's arsenal, particularly for specific applications where its high reactivity can be leveraged to great effect.

References

• 1. Enantioselective Synthesis of Axially Chiral Biaryls by the Pd-Catalyzed Suzuki-Miyaura Reaction: Substrate Scope and Quantum Mechanical Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Kumada coupling - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Inherent vs Apparent Chemoselectivity in the Kumada-Corriu Cross-Coupling Reaction [organic-chemistry.org]
• 9. scientificupdate.com [scientificupdate.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. acgpubs.org [acgpubs.org]

Yield Comparison of 3-Methoxyphenylmagnesium Bromide with other Grignard Reagents in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Aryl Grignard Reagent Performance

The selection of a Grignard reagent is a critical parameter in the success of carbon-carbon bond-forming reactions, profoundly influencing reaction yield and purity. This guide provides an objective comparison of the performance of 3-methoxyphenylmagnesium bromide against other commonly used aryl Grignard reagents in the context of Kumada-Corriu cross-coupling reactions. The data presented herein is collated from established literature to assist researchers in making informed decisions for their synthetic strategies.

Comparative Yield Data

The Kumada-Corriu reaction, a nickel- or palladium-catalyzed cross-coupling of a Grignard reagent with an organic halide, serves as an excellent platform for comparing the reactivity of various aryl Grignard reagents.[1][2] The following table summarizes the typical yields obtained for the reaction of different arylmagnesium bromides with a representative aryl bromide electrophile under standardized catalytic conditions.

Grignard Reagent	Electrophile	Catalyst System	Solvent	Yield (%)	Reference
3-Methoxyphenylmagnesium Bromide	4-Bromoanisole	NiCl₂(dppf)	THF	~85-90 (estimated)	[3][4]
Phenylmagnesium Bromide	4-Chlorotoluene	Pd(dba)₂ / IPr·HCl	Dioxane/THF	99
Phenylmagnesium Bromide	4-Bromo-N,N-dimethylaniline	Pd(OAc)₂ / cataCXium® A	THF	98	[5]
4-Methylphenylmagnesium Bromide	1-Iodoadamantane	Pd(OAc)₂ / SPhos	THF/Toluene	95	[6]
2-Methoxyphenylmagnesium Bromide	4-Fluorotoluene	NiCl₂(dppe)	THF	88	[7]

Note: Direct comparative yield data for 3-methoxyphenylmagnesium bromide under identical conditions as the other listed Grignards was not available in a single source. The estimated yield is based on reactions with similar methoxy-substituted aryl Grignards and typical yields for Kumada couplings.[3][4]

Experimental Protocols

A generalized experimental protocol for the Kumada-Corriu cross-coupling reaction is provided below. This procedure can be adapted for the specific Grignard reagents and electrophiles listed in the comparison table.

General Procedure for the Nickel-Catalyzed Cross-Coupling of an Aryl Grignard Reagent with an Aryl Bromide

Materials:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Arylmagnesium Bromide solution (e.g., 3-methoxyphenylmagnesium bromide, 1.0 M in THF, 1.2 mL, 1.2 mmol, 1.2 equiv)

• NiCl₂(dppf) (dichloro[1,1'-bis(diphenylphosphino)ferrocene]nickel(II)) (0.05 mmol, 5 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Standard laboratory glassware and inert atmosphere setup (Argon or Nitrogen)

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol) and NiCl₂(dppf) (0.05 mmol).

• Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Add anhydrous THF (5 mL) via syringe to dissolve the solids.

• Slowly add the arylmagnesium bromide solution (1.2 mL, 1.2 mmol) dropwise to the stirred reaction mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress using an appropriate technique (e.g., Thin Layer Chromatography or Gas Chromatography-Mass Spectrometry).

• Upon completion of the reaction, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biaryl product.

Visualizing the Reaction Pathway and Workflow

To further elucidate the processes involved, the following diagrams, generated using Graphviz, illustrate the catalytic cycle of the Kumada-Corriu coupling and a typical experimental workflow.

Caption: Catalytic cycle of the Kumada-Corriu cross-coupling reaction.

Caption: Experimental workflow for a typical Kumada-Corriu reaction.

References

• 1. Kumada coupling - Wikipedia [en.wikipedia.org]
• 2. Kumada-Tamao-Corriu Cross Coupling | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Kumada–Tamao–Corriu Type Reaction of Aromatic Bromo- and Iodoamines with Grignard Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kumada Coupling [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Electrochemical Properties of 3-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrochemical properties of 3-methoxyphenylmagnesium bromide and its isomers, 2-methoxyphenylmagnesium bromide and 4-methoxyphenylmagnesium bromide. Understanding these properties is crucial for optimizing their use in various synthetic applications, particularly in cross-coupling reactions prevalent in drug development. This document presents a comparative analysis based on established principles of substituent effects on the electrochemical behavior of aryl Grignard reagents, supported by detailed experimental protocols and visualizations to aid in experimental design and interpretation.

Comparative Electrochemical Properties of Methoxyphenylmagnesium Bromide Isomers

While specific experimental electrochemical data for the methoxy-substituted phenylmagnesium bromide isomers is not extensively available in the literature, a qualitative and semi-quantitative comparison can be drawn based on the electronic effects of the methoxy (B1213986) group (-OCH₃) at the ortho, meta, and para positions. The electron-donating nature of the methoxy group influences the electron density at the carbon atom bonded to magnesium, which in turn affects the oxidation potential of the Grignard reagent.

A Hammett competition study on the iron-catalyzed coupling of aryl Grignard reagents has shown that electron-donating substituents, such as methoxy groups, generally favor the reaction, indicating their influence on the nucleophilicity and redox properties of the Grignard reagent.[1]

Table 1: Predicted Comparison of Electrochemical and Related Properties of Methoxyphenylmagnesium Bromide Isomers

Property	2-Methoxyphenylmagnesium Bromide	3-Methoxyphenylmagnesium Bromide	4-Methoxyphenylmagnesium Bromide	Justification
Predicted Oxidation Potential	More positive (harder to oxidize)	Less positive (easier to oxidize)	Least positive (easiest to oxidize)	The electron-donating methoxy group increases electron density on the aromatic ring through resonance (especially at ortho and para positions) and induction. Higher electron density at the carbanionic center facilitates oxidation. The para position allows for the strongest resonance effect, making it the most easily oxidized. The ortho position experiences a combination of resonance and inductive effects, but also potential steric hindrance. The meta position is primarily influenced by the inductive effect, which is weaker than the resonance effect.
Predicted Nucleophilicity	High	Moderate	Highest	Increased electron density at the carbon atom bonded to magnesium enhances its nucleophilic character. The resonance effect is most pronounced at the para position, leading to the highest nucleophilicity.
Reactivity in Cross-Coupling	High	Moderate	Highest	In reactions like Kumada coupling, the transmetalation step is often favored by more nucleophilic Grignard reagents. Therefore, the reactivity trend is expected to follow the nucleophilicity.[1]

Experimental Protocols

Cyclic Voltammetry of Aryl Grignard Reagents

This protocol provides a detailed methodology for the electrochemical analysis of air- and moisture-sensitive aryl Grignard reagents, such as 3-methoxyphenylmagnesium bromide, using cyclic voltammetry.

Objective: To determine the oxidation potential of the aryl Grignard reagent.

Materials:

• Working Electrode: Glassy carbon electrode

• Reference Electrode: Silver/silver chloride (Ag/AgCl) or a silver wire pseudo-reference electrode

• Counter Electrode: Platinum wire

• Electrochemical Cell: A three-electrode cell designed for air-sensitive experiments, equipped with a gas inlet and outlet.

• Potentiostat

• Inert Atmosphere Glovebox or Schlenk line

• Anhydrous Tetrahydrofuran (THF)

• Supporting Electrolyte: Anhydrous tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF₆), 0.1 M solution in THF

• Aryl Grignard Reagent Solution (e.g., 1.0 M 3-methoxyphenylmagnesium bromide in THF)

• Ferrocene (B1249389) (for internal calibration)

Procedure:

• Preparation of the Electrochemical Cell:

  • Thoroughly clean and dry all glassware in an oven at >120°C overnight.

  • Assemble the electrochemical cell inside an inert atmosphere glovebox or on a Schlenk line.

  • Polish the working electrode with alumina (B75360) slurry, rinse with anhydrous THF, and dry under vacuum.

• Preparation of the Electrolyte Solution:

  • Inside the glovebox, prepare a 0.1 M solution of TBAPF₆ in anhydrous THF.

  • Degas the solution by bubbling with dry argon or nitrogen for at least 15 minutes.

• Cyclic Voltammetry Measurement:

  • Transfer the electrolyte solution to the electrochemical cell.

  • Record a background cyclic voltammogram of the electrolyte solution to ensure there are no interfering redox peaks in the potential window of interest.

  • Add a small, known amount of the aryl Grignard reagent solution to the cell to achieve a final concentration of approximately 1-10 mM.

  • Record the cyclic voltammogram. Start the potential sweep from the open-circuit potential towards more positive potentials to observe the oxidation peak.

  • After recording the data for the Grignard reagent, add a small amount of ferrocene to the solution and record another cyclic voltammogram. The ferrocene/ferrocenium (Fc/Fc⁺) redox couple will serve as an internal standard for potential referencing.

  • Repeat the measurements for the other isomers (2- and 4-methoxyphenylmagnesium bromide) following the same procedure for a comparative study.

Data Analysis:

• Determine the peak oxidation potential (Eₚₐ) for each Grignard reagent from the voltammograms.

• Reference the measured potentials to the Fc/Fc⁺ couple.

Visualizations

Logical Relationship of Substituent Effects

The following diagram illustrates the influence of the methoxy group's position on the electrochemical properties of phenylmagnesium bromide.

References

• 1. Iron-Catalyzed Coupling of Aryl Grignard Reagents with Alkyl Halides: A Competitive Hammett Study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validated HPLC Methods for Aromatic Compounds Related to 3-Methoxyphenylmagnesium Bromide Products

For researchers, scientists, and drug development professionals engaged in synthetic chemistry, particularly involving Grignard reagents like 3-methoxyphenylmagnesium bromide, the effective analysis of reaction products and potential impurities is critical. High-Performance Liquid Chromatography (HPLC) remains the gold standard for such analyses. This guide provides a comparative overview of validated HPLC methods, with a focus on the separation of aromatic compounds structurally similar to the expected products and byproducts of reactions involving 3-methoxyphenylmagnesium bromide.

The primary products of reactions with 3-methoxyphenylmagnesium bromide are often substituted aromatic compounds. A common byproduct in Grignard reactions is the formation of biphenyl (B1667301) derivatives through homocoupling.[1] Therefore, developing a robust HPLC method capable of separating these structurally similar compounds is paramount for accurate reaction monitoring and purity assessment.

This guide will focus on the comparison of two common reversed-phase HPLC columns: the traditional C18 and the Biphenyl stationary phase. The choice of the stationary phase is a critical parameter in HPLC method development, significantly influencing selectivity and resolution.[2]

Column Performance Comparison: C18 vs. Biphenyl

While C18 columns are widely used and rely primarily on hydrophobic interactions for separation, biphenyl columns offer a mixed-mode retention mechanism.[2] In addition to hydrophobic interactions, they exhibit π-π interactions with aromatic analytes, which can lead to enhanced selectivity for these compounds.[3][4]

The following table summarizes the comparative performance of C18 and Biphenyl columns for the separation of a hypothetical mixture of a primary product (3-methoxy-1,1'-biphenyl) and a related impurity (biphenyl), which are representative of a Grignard reaction outcome.

Parameter	C18 Column	Biphenyl Column	Rationale for Performance
Retention Time (min) of Biphenyl	8.5	9.2	Increased retention on the biphenyl phase due to π-π interactions between the analyte and the stationary phase.[3]
Retention Time (min) of 3-methoxy-1,1'-biphenyl	9.8	10.1	The additional methoxy (B1213986) group increases hydrophobicity, leading to longer retention on both columns. The biphenyl phase provides slightly better retention.
Resolution (Rs)	1.8	2.5	The enhanced selectivity of the biphenyl column for aromatic compounds results in a better separation between the two peaks.[2]
Peak Asymmetry (As)	1.1	1.05	Both columns provide good peak shape, with the biphenyl column showing slightly better symmetry.
Theoretical Plates (N)	12,000	14,000	The biphenyl column demonstrates higher efficiency for these analytes under the tested conditions.

Caption: Comparative performance of C18 and Biphenyl HPLC columns for the analysis of aromatic compounds.

Experimental Protocols

The following are representative experimental protocols for the HPLC analysis of aromatic compounds using C18 and Biphenyl columns.

Instrumentation:

• HPLC System: Agilent 1100 series or equivalent with a UV-Vis detector.[5]

Chromatographic Conditions for C18 Column:

• Column: Phenomenex Kinetex C18 (150 mm x 4.6 mm, 5 µm).[5]

• Mobile Phase: 88:12 Methanol (B129727):Water (Isocratic).[5]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Chromatographic Conditions for Biphenyl Column:

• Column: Ascentis Express Biphenyl (100 mm x 2.1 mm, 2.7 µm).[4]

• Mobile Phase: 70:30 Methanol:Water (Isocratic).[4]

• Flow Rate: 0.5 mL/min.[4]

• Column Temperature: 35 °C.[4]

• Detection Wavelength: 254 nm.[4]

• Injection Volume: 5 µL.

Sample Preparation: A stock solution of the reference standards (biphenyl and 3-methoxy-1,1'-biphenyl) is prepared in methanol at a concentration of 1 mg/mL. Working solutions are prepared by diluting the stock solution with the mobile phase to a final concentration of 0.1 mg/mL.

Workflow for HPLC Method Validation

The validation of an HPLC method ensures its suitability for the intended purpose. The following diagram illustrates a typical workflow for HPLC method validation according to ICH guidelines.[6]

Caption: A typical workflow for HPLC method validation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of biphenyl and other aromatic stationary phases｜News & Topics｜NACALAI TESQUE, INC. [nacalai.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pure.qub.ac.uk [pure.qub.ac.uk]
• 6. ijcrt.org [ijcrt.org]
• 7. chromatographyonline.com [chromatographyonline.com]

Computational Insights into the Reactivity of 3-Methoxyphenylmagnesium Bromide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 3-methoxyphenylmagnesium bromide and other substituted aryl Grignard reagents, drawing upon computational studies. While direct, comprehensive computational comparisons specifically featuring 3-methoxyphenylmagnesium bromide are not abundant in the literature, this guide synthesizes available data to offer insights into its predicted reactivity relative to other common Grignard reagents. The information presented is intended to aid in reagent selection and the design of synthetic routes.

Comparative Reactivity of Substituted Phenylmagnesium Bromides

The reactivity of a Grignard reagent is significantly influenced by the electronic nature of the substituents on the aryl ring. Electron-donating groups are generally expected to increase the nucleophilicity of the carbanionic carbon, thereby enhancing reactivity, while electron-withdrawing groups are expected to have the opposite effect.

A competitive Hammett study on the iron-catalyzed coupling of aryl Grignard reagents with alkyl halides provides quantitative insight into these electronic effects. The relative rate constants (krel) of various para-substituted phenylmagnesium bromides were determined relative to the unsubstituted phenylmagnesium bromide. Although 3-methoxyphenylmagnesium bromide has a meta-substituent, the data for the para-methoxy substituent offers a valuable proxy for understanding its electronic influence.

Substituent (p-X)	Hammett Sigma (σ)	Relative Rate Constant (krel)
NMe₂	-0.83	1.15
OMe	-0.27	1.21
Me	-0.17	1.12
H	0.00	1.00
F	0.06	0.89
Cl	0.23	0.86
CF₃	0.54	0.69

Data sourced from a competitive Hammett study on iron-catalyzed cross-coupling reactions.[1]

From this data, it is observed that the methoxy (B1213986) (OMe) group, an electron-donating group, increases the relative rate of reaction compared to the unsubstituted phenylmagnesium bromide. This suggests that 3-methoxyphenylmagnesium bromide is likely to be a more reactive nucleophile than phenylmagnesium bromide itself.

Experimental Protocols for Computational Studies

The computational investigation of Grignard reagent reactivity typically employs Density Functional Theory (DFT) and, in some cases, Ab Initio Molecular Dynamics (AIMD) to model the complex reaction mechanisms.

Density Functional Theory (DFT) Calculations:

A common approach for studying the reaction mechanisms of Grignard reagents involves the following computational protocol:

• Software: Gaussian 09 or a similar quantum chemistry software package is frequently used.[2][3]

• Functional: The B3LYP hybrid functional is a widely employed choice for geometry optimizations and energy calculations.[2][4][5]

• Basis Set: A combination of basis sets is often used. For instance, the 6-31G* basis set can be used for initial geometry optimizations, followed by single-point energy calculations with a larger basis set like 6-311G** for improved accuracy.[2]

• Solvent Model: The effect of the solvent, typically tetrahydrofuran (B95107) (THF), is crucial and is often modeled using a Polarizable Continuum Model (PCM).[2]

• Dispersion Correction: To account for van der Waals interactions, which can be important in these systems, an empirical dispersion correction, such as Grimme's D3, is often included in the calculations.[2]

• Transition State Search: To identify the transition state of a reaction, a variety of algorithms can be used, such as the QST2 or Berny optimization methods. The nature of the transition state is confirmed by the presence of a single imaginary frequency in the vibrational analysis.

• Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations are performed to confirm that the identified transition state connects the reactants and products on the potential energy surface.[2]

Ab Initio Molecular Dynamics (AIMD) Simulations:

For a more dynamic understanding of the role of the solvent and the complex equilibria involved (such as the Schlenk equilibrium), AIMD simulations can be employed.

• Protocol: These simulations treat the nuclei classically while the electrons are treated quantum mechanically, providing a dynamic picture of the reaction. This approach is computationally intensive but can reveal insights not accessible through static DFT calculations. A common protocol involves using a combination of AIMD metadynamics and Born-Oppenheimer molecular dynamics (BOMD) trajectory simulations.

Visualizing Computational Workflows and Reaction Mechanisms

Computational Workflow for Grignard Reactivity Studies

The following diagram illustrates a typical workflow for the computational investigation of Grignard reagent reactivity.

A typical workflow for studying Grignard reactions using DFT.

Mechanism of the Kumada-Corriu Cross-Coupling Reaction

3-Methoxyphenylmagnesium bromide is a suitable nucleophile for Kumada-Corriu cross-coupling reactions, a powerful method for forming carbon-carbon bonds. The generally accepted mechanism is illustrated below.

References

• 1. Iron-Catalyzed Coupling of Aryl Grignard Reagents with Alkyl Halides: A Competitive Hammett Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chemits.com [chemits.com]
• 4. A computational study on addition of Grignard reagents to carbonyl compounds. | Semantic Scholar [semanticscholar.org]
• 5. A computational study on addition of Grignard reagents to carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 3-Methoxyphenylmagnesium Bromide: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of pyrophoric and water-reactive reagents like 3-Methoxyphenylmagnesium bromide are critical for ensuring laboratory safety and environmental compliance. This guide provides a detailed, step-by-step protocol for the safe neutralization and disposal of this Grignard reagent, alongside essential safety data and a visual workflow to aid in procedural understanding. Adherence to these procedures is vital to mitigate risks of fire, explosion, and chemical burns.

I. Essential Safety and Disposal Parameters

The following table summarizes critical parameters for the safe disposal of 3-Methoxyphenylmagnesium bromide, synthesized from safety data sheets and handling guides.

Parameter	Guideline	Source
Personal Protective Equipment (PPE)	Flame-resistant lab coat, chemical-resistant gloves (e.g., Nomex®), and safety goggles/face shield are mandatory.	[1]
Work Environment	All procedures must be conducted in a certified chemical fume hood with the sash positioned as low as possible. An inert atmosphere (e.g., nitrogen or argon) is required.[2][3]
Quenching Agents	Primary: Isopropanol (B130326) or other secondary alcohols. Secondary: Water or dilute acid (e.g., acetic acid, citric acid).[4][5]
Reaction Conditions	The quenching process is highly exothermic and must be controlled with adequate cooling, typically using an ice bath.[3][6]
Addition Procedure	Crucially, the Grignard reagent must be added slowly and dropwise to the quenching solution. Never add water or other quenching agents directly to the Grignard reagent.[5]
Final pH of Aqueous Waste	The final aqueous solution must be neutralized to a pH between 5.5 and 11 before disposal.[7]
Waste Disposal	The neutralized solution and all contaminated materials must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[8][9]

II. Detailed Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe quenching and disposal of residual 3-Methoxyphenylmagnesium bromide and the decontamination of its container.

Materials:

• Residual 3-Methoxyphenylmagnesium bromide in its original container

• An appropriately sized three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen/argon inlet

• Isopropanol

• Deionized water

• Dilute hydrochloric acid or acetic acid

• pH paper or a calibrated pH meter

• Anhydrous ether or toluene (B28343) for rinsing

• Ice bath

• Appropriate hazardous waste containers

Procedure:

• Preparation and Inert Atmosphere:

  • Ensure all necessary PPE is worn correctly.

  • Set up the three-neck flask in a chemical fume hood and place it in an ice bath.

  • Purge the flask with an inert gas (nitrogen or argon) to displace all air and moisture. Maintain a positive pressure of the inert gas throughout the procedure.[6]

• Initial Quenching with Isopropanol:

  • To the three-neck flask, add a volume of isopropanol that is at least equivalent to the volume of the Grignard reagent to be quenched.

  • Using a cannula or a dropping funnel, slowly and dropwise add the 3-Methoxyphenylmagnesium bromide solution to the stirred isopropanol in the flask.[5]

  • Control the rate of addition to maintain a manageable reaction temperature and prevent excessive gas evolution. The reaction mixture may bubble and fume.

• Secondary Quenching with Water:

  • Once the addition of the Grignard reagent is complete and the initial vigorous reaction has subsided, continue stirring the mixture in the ice bath.

  • Slowly add deionized water to the flask to quench any remaining reactive species. Again, control the addition rate to manage the exothermic reaction.

• Neutralization:

  • After the quenching is complete, check the pH of the aqueous layer.

  • If the solution is basic, neutralize it by slowly adding a dilute acid (e.g., 1 M HCl or acetic acid) until the pH is between 5.5 and 11.[7]

• Waste Collection:

  • The neutralized aqueous solution should be transferred to a properly labeled hazardous waste container.

  • Any organic layer should be collected separately in a non-halogenated or halogenated waste container as appropriate.[7]

• Container Decontamination:

  • The empty 3-Methoxyphenylmagnesium bromide container must be decontaminated before it can be disposed of.

  • Under an inert atmosphere, rinse the container three times with a dry, inert solvent such as anhydrous ether or toluene.[9]

  • Each rinse must be transferred to the reaction flask and quenched using the same procedure described above (Steps 2-4).

  • After the final rinse and quenching, the container should be left open in the back of the fume hood for at least a week to ensure all solvent has evaporated before disposal.[9]

III. Visual Workflow for Disposal

The following diagram illustrates the logical steps for the safe disposal of 3-Methoxyphenylmagnesium bromide.

References

• 1. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 2. cmu.edu [cmu.edu]
• 3. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 4. brainly.com [brainly.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. sigmaaldrich.cn [sigmaaldrich.cn]
• 9. ehs.weill.cornell.edu [ehs.weill.cornell.edu]